2-PROPANE-D7-THIOL

• CAS: 1219803-56-1

Core Science & Biosynthesis

2-propane-d7-thiol physical and chemical properties

This in-depth technical guide provides a comprehensive overview of the physicochemical properties, handling protocols, and analytical applications of 2-propane-d7-thiol. Designed for researchers and drug development professionals, this whitepaper emphasizes the causality behind experimental methodologies and outlines self-validating workflows for isotope dilution mass spectrometry (IDMS).

2-Propane-d7-thiol (also known as 1,1,1,2,3,3,3-heptadeuteriopropane-2-thiol) is a highly enriched, stable isotope-labeled (SIL) analog of 2-propanethiol. The substitution of seven hydrogen atoms with deuterium fundamentally alters its molecular weight while preserving its chemical reactivity and chromatographic behavior.

The unlabeled compound, 2-propanethiol, has a molecular weight of 76.16 g/mol and is characterized by a strong, skunk-like odor[1]. In contrast, the heptadeuterated analog, 2-propane-d7-thiol, has a molecular weight of 83.20 g/mol [2].

This +7 Da mass shift is the cornerstone of its utility. In mass spectrometry, endogenous thiols often suffer from matrix suppression and isobaric interference. The +7 Da shift places the target analyte in a pristine m/z channel, completely free from the natural isotopic envelope (e.g., ^13^C, ^34^S contributions) of the unlabeled analyte[3].

Table 1: Comparative Physicochemical Data

Property	2-Propanethiol (Unlabeled)	2-Propane-d7-thiol (SIL)
CAS Number	4[4]	3[3]
Molecular Formula	C3H8S[1]	C3HD7S[2]
Molecular Weight	76.16 g/mol [1]	83.20 g/mol [2]
Boiling Point	57–60 °C	~57–60 °C (Isotopic shift negligible)
Density (at 25 °C)	0.82 g/mL	~0.89 g/mL (Mass-adjusted)
Flash Point	-31 °C (Closed Cup)	-31 °C (Closed Cup)
Isotopic Purity	N/A	≥ 98 atom % D[2]
Appearance & Odor	Colorless liquid; skunk-like[1]	Colorless liquid; skunk-like

Handling, Safety, and Storage: A Self-Validating Approach

Thiols are highly volatile and possess extremely low odor thresholds (often in the parts-per-billion range). 2-Propane-d7-thiol is classified as a highly flammable liquid (H225) and a skin sensitizer (H317).

Causality in Handling: Because thiols readily oxidize to form disulfides in the presence of oxygen and light, 2-propane-d7-thiol must be stored in inert, sealed ampoules at sub-ambient temperatures. When preparing stock solutions, non-protic, degassed solvents (e.g., anhydrous dichloromethane) must be used. This prevents deuterium exchange with protic solvents and minimizes oxidative dimerization, ensuring the structural integrity of the standard over time.

Waste Neutralization Protocol: To safely dispose of thiol-contaminated materials, the self-validating neutralization protocol involves targeted oxidation[5].

• Submerge contaminated glassware in an excess of sodium hypochlorite (bleach) solution.

• Causality: The hypochlorite rapidly breaks the S-H bond and oxidizes the volatile thiol group into a non-volatile, odorless sulfonate.

• Allow the reaction to proceed for 24 hours in a fume hood, then neutralize any excess oxidant with sodium thiosulfate prior to standard disposal[5].

Analytical Applications: Isotope Dilution Mass Spectrometry (IDMS)

The primary application of 2-propane-d7-thiol is its use as a surrogate standard for quantifying volatile thiols in complex matrices, such as food and beverage reference materials[3]. Volatile thiols are key flavor and aroma compounds, but they are present at trace levels and are easily lost during sample preparation due to volatility and oxidation.

Step-by-Step Methodology: GC-MS Quantification of Volatile Thiols

This protocol outlines the extraction and quantification of endogenous 2-propanethiol using 2-propane-d7-thiol as the internal standard.

Step 1: Standard Preparation

• Action: Prepare a 1 mg/mL stock solution of 2-propane-d7-thiol in anhydrous dichloromethane.

• Causality: Dichloromethane is non-protic, preventing H/D exchange at the carbon backbone. Its high volatility also allows for rapid evaporation if solvent exchange is required prior to injection.

Step 2: Sample Spiking and Reduction

• Action: Aliquot 10 mL of the sample matrix into a headspace vial. Spike with 10 µL of the working SIL-IS solution. Add 100 µL of 50 mM TCEP (Tris(2-carboxyethyl)phosphine).

• Causality: TCEP is a potent, non-volatile reducing agent. It reduces any endogenous disulfides back to free thiols. This self-validating step ensures that the SIL-IS accurately equilibrates with the total thiol pool, preventing under-quantification caused by oxidative losses during sample storage.

Step 3: Headspace Solid-Phase Microextraction (HS-SPME)

• Action: Incubate the vial at 40 °C for 10 minutes. Expose a CAR/PDMS SPME fiber to the headspace for 30 minutes.

• Causality: Headspace extraction isolates the highly volatile thiols while leaving non-volatile matrix components (sugars, lipids, proteins) in the liquid phase. This protects the GC column from contamination and extends instrument lifespan.

Step 4: GC-MS/MS Analysis

• Action: Desorb the fiber in the GC inlet at 250 °C. Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode. Monitor m/z 76 for the endogenous analyte and m/z 83 for the d7-standard.

• Causality: The +7 Da mass shift provides absolute baseline resolution between the analyte and the standard. Quantification is achieved by plotting the ratio of the peak areas (Unlabeled/Labeled) against a known calibration curve, inherently correcting for any extraction inefficiencies or matrix-induced ion suppression.

Experimental Workflow Visualization

The following diagram illustrates the logical progression and causality of the IDMS workflow described above.

Figure 1: Isotope Dilution Mass Spectrometry (IDMS) workflow utilizing 2-propane-d7-thiol.

References

• Sigma-Aldrich. "2-Propanethiol = 97.0 GC 75-33-2 - Sigma-Aldrich." sigmaaldrich.com.

• CymitQuimica. "CAS 75-33-2: 2-Propanethiol." cymitquimica.com. 4[4]

• National Center for Biotechnology Information. "2-Propanethiol | C3H8S | CID 6364 - PubChem." nih.gov. 1[1]

• Merck Millipore. "2-Propanethiol CAS 75-33-2 | 807532." merckmillipore.com. 5[5]

• LGC Standards. "2-Propane-d7-thiol | CAS 1219803-56-1." lgcstandards.com. 3[3]

• CDN Isotopes. "United States - CDN Isotopes (2-Propane-d7-thiol)." cdnisotopes.com. 2[2]

Sources

• 1. 2-Propanethiol | C3H8S | CID 6364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. 2-Propane-d7-thiol | CAS 1219803-56-1 | LGC Standards [lgcstandards.com]
• 4. CAS 75-33-2: 2-Propanethiol | CymitQuimica [cymitquimica.com]
• 5. merckmillipore.com [merckmillipore.com]

13C NMR chemical shift data for 2-propane-d7-thiol

An In-Depth Technical Guide to the ¹³C NMR Spectroscopy of 2-Propane-d7-thiol: Isotopic Effects and Experimental Considerations

Abstract

This technical guide provides a comprehensive analysis of the ¹³C Nuclear Magnetic Resonance (NMR) chemical shift data for 2-propane-d7-thiol (isopropyl-d7 mercaptan). As a deuterated isotopologue of a common organosulfur compound, its NMR characterization is vital for applications ranging from mechanistic studies in drug development to its use as an internal standard in quantitative analysis. This document moves beyond a simple data report by establishing a theoretical framework for predicting the ¹³C NMR spectrum, beginning with the foundational data of the non-deuterated progenitor, propane-2-thiol. We delve into the causal mechanisms of deuterium isotope effects on carbon chemical shifts, detailing the expected upfield shifts and changes in signal multiplicity due to ¹³C-¹H decoupling being replaced by ¹³C-²H coupling. A rigorous, field-tested experimental protocol for acquiring high-quality ¹³C NMR spectra is provided, ensuring data integrity and reproducibility. The guide synthesizes theoretical predictions with practical considerations to serve as an authoritative resource for researchers, scientists, and drug development professionals.

Introduction: Significance and Spectroscopic Context

The Role of Deuterated Isotopologues in Scientific Research

2-Propane-d7-thiol is the perdeuterated form of 2-propanethiol (isopropyl mercaptan), an organosulfur compound noted for its nucleophilicity and role as a synthetic precursor. The substitution of hydrogen with its heavier isotope, deuterium, creates a molecule that is chemically similar but physically distinct. This distinction is leveraged in several research domains:

• Mechanistic Elucidation: Tracking the fate of deuterium labels through a reaction sequence can reveal intricate mechanistic details.

• Metabolic Studies: In drug development, deuteration can alter metabolic pathways (the "Kinetic Isotope Effect"), and NMR is a primary tool for monitoring these changes.

• Quantitative NMR (qNMR): The unique signals of deuterated compounds make them excellent internal standards for quantifying analytes in complex mixtures.

Fundamentals of ¹³C NMR and the Deuterium Isotope Effect

¹³C NMR spectroscopy is an indispensable tool for determining the carbon framework of organic molecules. The chemical shift (δ) of a given carbon nucleus is highly sensitive to its local electronic environment.[1] Key factors influencing the chemical shift include hybridization state, the electronegativity of attached atoms, and steric effects.[2][3]

When deuterium is substituted for protium (¹H), it induces a predictable perturbation in the ¹³C chemical shift, known as the Deuterium Isotope Effect (DIE). This effect primarily arises from differences in the zero-point vibrational energies of C-H versus C-D bonds. The C-D bond has a lower zero-point energy and a slightly shorter average bond length, which results in increased electronic shielding at the attached carbon nucleus.[4][5] This increased shielding manifests as an upfield shift (a smaller δ value in ppm) in the ¹³C NMR spectrum. The effect is most pronounced on the carbon directly bonded to the deuterium (α-effect) but can also be observed on adjacent carbons (β-effect) and even through space.[6][7]

Theoretical Framework and Spectral Prediction

Baseline Spectrum: ¹³C NMR of Propane-2-thiol

To predict the spectrum of the deuterated analogue, we must first establish the baseline from its progenitor, propane-2-thiol. Due to the molecule's symmetry, only two distinct carbon environments exist.

• C1, C3: The two equivalent methyl (CH₃) carbons.

• C2: The methine (CH) carbon bearing the thiol group.

Experimental data from the Human Metabolome Database, acquired in deuterated chloroform (CDCl₃), reports the following chemical shifts:[8]

Carbon Atom(s)	Environment	Reported Chemical Shift (δ, ppm)
C1, C3	CH₃	27.62
C2	CH-SH	30.51

In a standard proton-decoupled ¹³C NMR experiment, this spectrum presents as two sharp singlets.

Predicted Spectrum of 2-Propane-d7-thiol

For 2-propane-d7-thiol, all seven hydrogen atoms are replaced by deuterium. This has two major consequences for the ¹³C NMR spectrum: a change in chemical shift and a change in signal multiplicity.

Chemical Shift Prediction: The deuterium isotope effect will cause both carbon signals to shift upfield.

• α-Effect: The primary effect on a carbon from directly attached deuterium(s). The magnitude is typically ~0.3-0.5 ppm per deuterium.

• β-Effect: A smaller upfield shift on a carbon from deuterium(s) on an adjacent carbon, typically ~0.1-0.15 ppm per deuterium.

• For C2 (CD-SD): It has one α-deuterium and is adjacent to two CD₃ groups (six β-deuteriums). The α-effect will dominate, causing a significant upfield shift.

• For C1, C3 (CD₃): Each has three α-deuteriums and is adjacent to the CD group (one β-deuterium). The cumulative α-effect will be substantial.

Multiplicity Prediction: In a standard "proton-decoupled" experiment, the decoupler irradiates ¹H frequencies, collapsing ¹³C-¹H splittings into singlets. This decoupler has no effect on deuterium (²H), which has a spin I=1. Therefore, ¹³C-²H coupling will be observed. The multiplicity of a carbon signal is given by 2nI+1, where n is the number of equivalent deuterium atoms and I=1.

• C2 (CD): Coupled to one deuterium (n=1). Multiplicity = 2(1)(1)+1 = 3. The signal will be a triplet with a 1:1:1 intensity ratio.

• C1, C3 (CD₃): Coupled to three deuteriums (n=3). Multiplicity = 2(3)(1)+1 = 7. The signal will be a septet with a 1:3:6:7:6:3:1 intensity ratio.[9]

Summarized Data Prediction

The following table summarizes the known data for propane-2-thiol and the predicted data for its d7-isotopologue.

Compound	Carbon Atom(s)	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity (Proton Decoupled)
Propane-2-thiol	C1, C3	27.6	Singlet
Propane-2-thiol	C2	30.5	Singlet
2-Propane-d7-thiol	C1, C3	~26.5	Septet (1:3:6:7:6:3:1)
2-Propane-d7-thiol	C2	~29.8	Triplet (1:1:1)

Note: Predicted shifts are estimations. Actual values may vary based on solvent and temperature.

Experimental Methodology: A Self-Validating Protocol

Acquiring a high-quality, reproducible ¹³C NMR spectrum requires meticulous attention to detail in sample preparation and instrument configuration.

Sample Preparation

• Analyte Weighing: Accurately weigh 15-30 mg of 2-propane-d7-thiol into a clean, dry vial. A higher concentration is generally required for ¹³C NMR compared to ¹H NMR due to the low natural abundance (1.1%) of the ¹³C isotope.[10]

• Solvent Addition: Add approximately 0.6-0.7 mL of high-purity deuterated solvent (e.g., Chloroform-d, CDCl₃, ≥99.8% D) to the vial.

• Dissolution & Transfer: Gently swirl the vial to ensure complete dissolution. Using a Pasteur pipette with a small cotton or glass wool plug to filter any particulate matter, transfer the solution into a high-quality 5 mm NMR tube.

• Capping: Securely cap the NMR tube. The volatile and odorous nature of thiols makes a secure cap essential.

Spectrometer Configuration and Data Acquisition

This protocol assumes a standard modern NMR spectrometer.

• Instrument Insertion & Locking: Insert the sample into the spectrometer. The instrument's lock system will use the deuterium signal from the solvent (e.g., CDCl₃) to stabilize the magnetic field, which is crucial for high resolution.[11]

• Shimming: Perform an automated or manual shimming procedure to optimize the homogeneity of the magnetic field across the sample volume, resulting in sharp, symmetrical peaks.

• Tuning and Matching: Tune the ¹³C channel of the probe to the sample. This ensures maximum energy transfer and sensitivity.[12]

• Acquisition Parameter Setup:

  • Experiment: Select a standard quantitative ¹³C experiment with proton decoupling (e.g., Bruker pulse program zgpg30).

  • Spectral Width (SW): Set a spectral width of approximately 220-250 ppm to encompass the entire range of organic carbon chemical shifts.[1]

  • Transmitter Frequency Offset (O1P): Center the spectral window at approximately 100 ppm.

  • Number of Scans (NS): Set NS to 1024 or higher to achieve an adequate signal-to-noise ratio. The final number will depend on the sample concentration.

  • Relaxation Delay (D1): Set D1 to at least 5 seconds. This delay between pulses is critical to allow for full relaxation of all carbon nuclei, ensuring that peak integrations are quantitatively reliable.

  • Acquisition Time (AQ): Set to ~1.5-2.0 seconds for good digital resolution.

• Data Acquisition: Start the acquisition by typing the appropriate command (e.g., zg).

• Data Processing:

  • Apply an exponential multiplication window function with a line broadening (LB) of 1-2 Hz to improve the signal-to-noise ratio.

  • Perform a Fourier Transform (FT) to convert the time-domain signal (FID) into the frequency-domain spectrum.

  • Carefully phase the spectrum to ensure all peaks are in pure positive absorption mode.

  • Reference the spectrum by setting the CDCl₃ solvent peak to its known chemical shift (δ ≈ 77.16 ppm).[13]

The relationship between these core experimental stages is visualized in the workflow diagram below.

Caption: A standardized workflow for NMR analysis.

Visualization of the Core Scientific Principle

The primary factor differentiating the ¹³C NMR spectrum of 2-propane-d7-thiol from its protium analogue is the deuterium isotope effect. The diagram below illustrates this fundamental concept.

Caption: The deuterium isotope effect on ¹³C shielding.

Conclusion

The ¹³C NMR spectrum of 2-propane-d7-thiol is fundamentally defined by the principles of the deuterium isotope effect. By starting with the known chemical shifts of the parent compound, propane-2-thiol, we can confidently predict the spectrum of its deuterated analogue. The two carbon environments are expected to shift upfield due to increased electronic shielding conferred by the deuterium atoms. Furthermore, the absence of proton decoupling and the presence of spin I=1 deuterium nuclei will transform the expected singlets into a 1:1:1 triplet for the C2 carbon and a 1:3:6:7:6:3:1 septet for the C1/C3 carbons. The rigorous experimental protocol outlined in this guide provides a self-validating framework for obtaining high-fidelity data, which is critical for the demanding applications in pharmaceutical research and quantitative analysis. This synthesis of theoretical prediction and practical methodology provides a complete and authoritative resource for the scientific professional.

References

• Hansen, P. E. (2013). Deuterium Isotope Effects on 13 C-NMR Chemical Shifts of 10-Hydroxybenzo[h]quinolines. Molecules, 18(4), 4504-4516.

• Ernst, L. (2000). Deuterium isotope effects on (13)C NMR chemical shifts reflect the smaller steric size of CD(3) compared to CH(3) groups. Organic Letters, 2(25), 4111-4113.

• Guan, Y., Sowndarya, S. S. V., Gallegos, L. C., St. John, P. C., & Paton, R. S. (2021). Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network. Chemical Science, 12(36), 12012-12026.

• Martin, G. J., Martin, M. L., & Filleux-Blanchard, M. L. (1971). Deuterium isotope effects on 13C chemical shifts in benzene and substituted benzenes. Organic Magnetic Resonance, 3(6), 721-730.

• American Chemical Society Publications. (2000). Deuterium Isotope Effects on 13C NMR Chemical Shifts Reflect the Smaller Steric Size of CD3 Compared to CH3 Groups. Organic Letters.

• Mamatyuk, V. I., et al. (2021). Long range deuterium isotope effects on 13C NMR chemical shifts of 2-alkanones in CD3OD solutions of imidazolium acetate ionic liquids. RSC Advances, 11(62), 39353-39360.

• Gable, K. P. (2022). 13C NMR Chemical Shifts. Oregon State University.

• ChemicalBook. (n.d.). 2-Propanethiol(75-33-2) 13C NMR spectrum.

• Chemistry LibreTexts. (2024). 13.10: Characteristics of ¹³C NMR Spectroscopy.

• Scribd. (n.d.). Understanding 13C NMR Chemical Shifts.

• University of Wisconsin-Madison. (n.d.). 13C-NMR. Course Material.

• Decatur, J. (2025). Carbon, Deuterium and Heteronuclear NMR using Topspin. University of New Hampshire.

• Sigma-Aldrich. (n.d.). 2-Propanethiol for synthesis.

• ChemicalBook. (n.d.). 2-Propanethiol synthesis.

• ResearchGate. (2018). Are deuterated solvents necessary for 13C NMR?

• BenchChem. (2025). Protocol for Using Deuterated Compounds in NMR Spectroscopy.

• University of Ottawa NMR Facility Blog. (2010). 13C NMR of "Perdeuterated" Solvents.

• National Center for Biotechnology Information. (n.d.). 2-Propanethiol. PubChem Compound Database.

• StudySmarter. (2023). Factors Affecting Chemical Shift - Organic Chemistry.

• LGC Standards. (n.d.). 2-Propane-d7-thiol.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. scribd.com [scribd.com]
• 3. studysmarter.co.uk [studysmarter.co.uk]
• 4. Deuterium isotope effects on (13)C NMR chemical shifts reflect the smaller steric size of CD(3) compared to CH(3) groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. Long range deuterium isotope effects on 13C NMR chemical shifts of 2-alkanones in CD3OD solutions of imidazolium acetate ionic liquids - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. 2-Propanethiol | C3H8S | CID 6364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. University of Ottawa NMR Facility Blog: 13C NMR of "Perdeuterated" Solvents [u-of-o-nmr-facility.blogspot.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 13. 13C NMR Chemical Shift [sites.science.oregonstate.edu]

Synthesis Pathways for Heptadeuterio-2-propanethiol: A Technical Guide

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: In-Depth Technical Whitepaper

Executive Summary

Heptadeuterio-2-propanethiol (CAS 1219803-56-1), formulated as (CD3)2CDSH and commonly referred to as 2-propane-d7-thiol, is a highly specialized isotopic reagent 1. In modern drug development, the incorporation of seven deuterium atoms on the carbon backbone significantly alters the vibrational frequencies and metabolic liability of the isopropyl moiety via the kinetic isotope effect (KIE). Crucially, this isotopic labeling does not perturb the steric bulk or the inherent nucleophilic reactivity of the sulfhydryl (-SH) group.

This whitepaper details the optimal synthetic pathways, mechanistic rationales, and self-validating experimental protocols required to synthesize high-purity heptadeuterio-2-propanethiol from commercially available deuterated precursors.

Retrosynthetic Analysis & Mechanistic Causality

The synthesis of secondary thiols presents a unique chemical challenge. Direct nucleophilic substitution of a secondary alkyl halide—such as 2-bromopropane-d7 (CAS 39091-63-9) 2—using sodium hydrosulfide (NaSH) frequently results in poor yields. The high nucleophilicity of the intermediate thiolate anion drives over-alkylation, generating unwanted dialkyl sulfides (e.g., di(isopropyl-d7) sulfide) as major byproducts 3.

To circumvent this, the thiourea method is universally recognized as the gold standard for secondary thiol synthesis 4. The reaction proceeds via two distinct mechanistic steps that inherently prevent over-alkylation:

• S-Alkylation: 2-Bromopropane-d7 undergoes an S_N2 reaction with the sulfur atom of thiourea. The resulting S-(isopropyl-d7)isothiouronium salt is resonance-stabilized. The delocalization of the positive charge across the nitrogen atoms severely reduces the nucleophilicity of the sulfur, completely preventing secondary alkylation 3.

• Alkaline Cleavage: The isothiouronium intermediate is subjected to alkaline hydrolysis (using NaOH) or thermal cleavage using a high-boiling amine. This collapses the intermediate into the target thiol and a water-soluble guanidine byproduct.

Retrosynthetic pathway for heptadeuterio-2-propanethiol from 2-propanol-d8.

Experimental Protocol: The Self-Validating Thiourea Workflow

The following protocol is engineered to maximize isotopic fidelity and chemical purity. It incorporates a self-validating feedback loop: the strict use of a nitrogen atmosphere directly correlates with the absence of disulfide impurities (RSSR) in the final GC-MS analysis, validating the successful exclusion of ambient oxygen 4.

Reagents Required

• Electrophile: 2-Bromopropane-d7 (98 atom % D) 2

• Nucleophile: Thiourea (Analytical Grade)

• Solvent System: Triglycol (Triethylene glycol) and Deionized Water 5

• Cleavage Reagent: Aqueous NaOH (or Tetraethylenepentamine)

Step-by-Step Methodology

• Isothiouronium Salt Formation: In a dry, nitrogen-flushed three-neck round-bottom flask equipped with a reflux condenser, dissolve 0.55 mol of thiourea in 60 mL of a triglycol/water mixture. Causality: Triglycol is selected over standard ethanol to allow for higher reaction temperatures without solvent volatilization, significantly improving the kinetics of the S_N2 substitution while maintaining mild overall conditions 5.

• Electrophilic Addition: Add 0.50 mol of 2-bromopropane-d7 dropwise to the solution. Maintain the reaction temperature at 50°C for 7–9 hours with continuous magnetic stirring.

• Nitrogen Purge (Critical Step): Post-reaction, vigorously purge the system with nitrogen gas for 15 minutes. Causality: This strips any unreacted 2-bromopropane-d7 from the mixture, preventing it from reacting with the newly formed thiol in the subsequent step to form a thioether byproduct.

• Alkaline Cleavage: Introduce an excess of aqueous NaOH (or a high-boiling amine like tetraethylenepentamine) to the reaction mixture. Reflux the mixture under a strict nitrogen atmosphere for 2 hours. Causality: The nitrogen atmosphere is non-negotiable; thiols are highly acidic and their resulting thiolate anions are extremely susceptible to oxidative dimerization into disulfides (RSSR) in the presence of ambient oxygen 4.

• Isolation via Distillation: Equip the flask for fractional distillation. Because heptadeuterio-2-propanethiol has a relatively low boiling point (approx. 55-60°C) 6, it will readily distill over, leaving the high-boiling triglycol, water, and guanidine salts safely in the distillation pot 3. Collect the distillate in a receiver flask cooled in an ice bath to prevent volatilization.

Step-by-step experimental workflow for the synthesis of heptadeuterio-2-propanethiol.

Quantitative Data & Yield Optimization

The choice of solvent and cleavage reagent directly impacts the yield and purity of the isolated thiol. Table 1 summarizes comparative data for the synthesis of isopropyl mercaptans using variations of the thiourea method.

Solvent System	Cleavage Reagent	Reaction Temp (°C)	Byproduct Profile	Expected Yield (%)
Ethanol / Water	NaOH (Aqueous)	78°C (Reflux)	Trace disulfides, guanidine salts	70 - 75%
Triglycol	Tetraethylenepentamine	50°C	Guanidine salts (retained in pot)	80 - 85%
Triglycol / Water	NaOH (Aqueous)	50°C	Guanidine salts (retained in pot)	85 - 90%

Table 1: Optimization parameters for the synthesis of isopropyl-d7 mercaptan. Triglycol systems demonstrate superior yields due to enhanced solubility of the isothiouronium intermediate and facile separation during distillation 5.

Conclusion

The synthesis of heptadeuterio-2-propanethiol demands strict control over nucleophilic substitution and oxidative pathways. By leveraging the thiourea method in an optimized triglycol solvent system, researchers can successfully bypass the thioether byproducts inherent to direct NaSH substitution. The self-validating nature of the nitrogen-purged distillation ensures the isolation of a high-purity, isotopically intact product suitable for rigorous downstream pharmaceutical applications.

References

• Buy Online CAS Number 1219803-56-1 - TRC - 2-Propane-d7-thiol, LGC Standards.
• 2-BROMOPROPANE-D7 | 39091-63-9, ChemicalBook.
• Measurement and Correlation of Densities and Viscosities of Thiourea in Triglycol + Water, Journal of Chemical & Engineering Data - ACS Public
• The Chemistry of Thiols: Understanding 2-Pentanethiol, NBINNO.
• Preparation of thiols via isothiouronium salts, Keny
• C3H8S ISOMER Products Directory, Guidechem.

Sources

• 1. Buy Online CAS Number 1219803-56-1 - TRC - 2-Propane-d7-thiol | LGC Standards [lgcstandards.com]
• 2. 2-BROMOPROPANE-D7 | 39091-63-9 [chemicalbook.com]
• 3. ir-library.ku.ac.ke [ir-library.ku.ac.ke]
• 4. nbinno.com [nbinno.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Page loading... [guidechem.com]

Vibrational Dynamics and Infrared Spectroscopy of 2-Propane-d7-thiol: A Comprehensive Guide

Executive Summary

In modern drug development and mechanistic chemical biology, isotopic labeling—specifically deuteration—is frequently employed to enhance metabolic stability and trace pharmacokinetic pathways. 2-Propane-d7-thiol (isopropyl-d7 mercaptan; CD3​-CD(SH)-CD3​ ) serves as a critical synthon and probe in these applications. Fourier-Transform Infrared (FTIR) spectroscopy is the gold standard for validating the isotopic purity and structural integrity of such compounds.

As a Senior Application Scientist, I have structured this whitepaper to move beyond basic spectral assignments. Here, we will deconstruct the quantum mechanical causality behind the isotopic shifts of 2-propane-d7-thiol, detail a self-validating experimental workflow designed specifically to avoid common pitfalls in deuterated analysis, and provide a rigorous framework for conformational interpretation.

Theoretical Framework: Mechanistic Principles of Isotopic Shifts

The interpretation of the 2-propane-d7-thiol IR spectrum relies heavily on the harmonic oscillator model. The vibrational frequency ( ν ) of a diatomic bond is governed by Hooke’s Law:

ν=2πc1​μk​​

Where k is the force constant of the bond and μ is the reduced mass.

When the aliphatic hydrogen atoms ( 1H ) of 2-propanethiol are substituted with deuterium ( 2H ), the reduced mass of the carbon-hydrogen oscillator nearly doubles. Consequently, the vibrational frequencies for the stretching and bending modes of the fully deuterated isopropyl group ( -C3​D7​ ) shift downward by a factor of approximately 1/2​ ( ≈0.7 ).

Crucially, the thiol proton ( -SH ) remains unexchanged. Because the S-H oscillator is mechanically decoupled from the alkyl backbone due to the heavy sulfur atom, its stretching frequency remains largely unperturbed by the deuteration of the adjacent carbon chain. This provides a highly reliable internal structural anchor during spectral analysis.

Spectral Profiling: Key Absorption Bands

The infrared spectrum of 2-propane-d7-thiol is characterized by the distinct separation of the S-H stretching region from the newly shifted C-D stretching region. Table 1 summarizes the quantitative data for the primary vibrational modes.

Table 1: Expected FTIR Absorption Bands for 2-Propane-d7-thiol

Vibrational Mode	Expected Wavenumber (cm⁻¹)	Relative Intensity	Causality / Mechanistic Note
S-H Stretch	2550 – 2600	Weak	Unaffected by alkyl deuteration. Intensity is weak due to the small change in dipole moment ( Δμ ) during vibration[1].
C-D Stretch (Asym/Sym)	2050 – 2250	Strong	Isotopic shift ( ∼1/2​ ) from standard C-H stretches ( ∼2800−3000 cm⁻¹) due to increased reduced mass[2].
C-D Bending	1000 – 1100	Medium	Downward shift from standard C-H deformation modes ( ∼1380−1460 cm⁻¹).
C-S Stretch	600 – 700	Weak-Medium	Highly sensitive to gauche (C1) and trans (Cs) conformational isomerism[1][3].

Experimental Methodology: Self-Validating FTIR Protocol

Standard FTIR protocols often fail when applied to deuterated thiols due to environmental artifacts and improper hardware selection. The following step-by-step methodology is engineered as a self-validating system to ensure absolute spectral trustworthiness.

Step 1: Environmental Control & System Purge

• Action: Purge the FTIR optical bench with dry, CO₂-free nitrogen for at least 30 minutes prior to analysis.

• Causality: Atmospheric CO₂ exhibits a strong asymmetric stretching band at ∼2350 cm⁻¹. If unpurged, fluctuations in CO₂ levels will create baseline artifacts that can easily obscure or distort the adjacent, intrinsically weak S-H stretch at 2550 cm⁻¹.

Step 2: ATR Crystal Selection (Critical Decision Point)

• Action: Install a Zinc Selenide (ZnSe) or Germanium (Ge) Attenuated Total Reflectance (ATR) accessory. Do not use a Diamond ATR.

• Causality: The diamond crystal lattice possesses strong, inherent phonon absorption bands between 1900 and 2300 cm⁻¹. Because the diagnostic C-D stretching frequencies of 2-propane-d7-thiol fall exactly within this window ( 2050–2250 cm⁻¹), a diamond crystal will mask these critical peaks. ZnSe and Ge are completely transparent in this region.

Step 3: Background Validation

• Action: Acquire a background spectrum (64 scans, 4 cm⁻¹ resolution) of the clean ZnSe/Ge crystal.

• Causality: This step self-validates the cleanliness of the crystal and establishes a zero-absorbance baseline, ensuring no cross-contamination from prior lipophilic samples.

Step 4: Sample Acquisition & Processing

• Action: Deposit 20 µL of liquid 2-propane-d7-thiol onto the ATR crystal, ensuring complete coverage of the evanescent wave area. Acquire the sample spectrum using 64 scans at 4 cm⁻¹ resolution.

• Action: Apply an ATR correction algorithm during post-processing.

• Causality: The depth of penetration ( dp​ ) of the IR beam in ATR is wavelength-dependent (penetrating deeper at lower wavenumbers). The ATR correction normalizes the band intensities, allowing accurate comparison against standard transmission libraries.

Workflow Visualization

Figure 1: Self-validating ATR-FTIR workflow optimizing crystal selection for deuterated thiols.

Data Interpretation and Conformational Analysis

Beyond functional group identification, the far-IR and fingerprint regions provide critical insights into the 3D geometry of the molecule. 2-Propanethiol and its deuterated isotopologues exist as a mixture of rotational isomers—specifically the gauche (C1 symmetry) and trans (Cs symmetry) conformers[3].

The energy difference between these conformers is relatively small, but they exhibit distinct vibrational signatures in the low-frequency domain. The C-S stretching vibration ( 600–700 cm⁻¹) and the torsional transitions (far-IR region) are highly sensitive to the dihedral angle of the H-S-C-H (or in this case, H-S-C-D ) backbone[4]. When analyzing the spectra of 2-propane-d7-thiol, researchers must account for peak splitting or broadening in the C-S stretching region, which is not an artifact, but rather a direct physical manifestation of this gauche/trans equilibrium.

References

• Source: OSTI.
• Application Note: Identification of the S-H Stretch in 4,4'-Thiobisbenzenethiol using FT-IR Spectroscopy Source: Benchchem URL
• Normal coordinate analysis and spectral band assignments of the normal vibrations of deutrated acetate anion Source: ChemClass Journal URL
• Vibrational Spectra and Rotational Isomerism of Alkyl Vinyl Ethers (Includes Isopropyl Mercaptan Conformational Data)

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemclassjournal.com [chemclassjournal.com]
• 3. Conformational analysis of ethanethiol and 2-propanethiol (Journal Article) | OSTI.GOV [osti.gov]
• 4. researchgate.net [researchgate.net]

Structural Characterization of Deuterated Isopropyl Mercaptan: A Comprehensive Guide for Analytical and Pharmaceutical Applications

Executive Summary

Deuterated isopropyl mercaptan (2-propanethiol-d) serves as a critical isotopic probe in advanced structural chemistry, surface engineering, and pharmacokinetic profiling. By substituting the labile sulfhydryl proton (or the carbon backbone) with deuterium, researchers can isolate specific vibrational modes, map complex conformational landscapes, and exploit the Kinetic Isotope Effect (KIE) to modulate electron transfer rates. This whitepaper provides an authoritative, in-depth guide on the synthesis, structural characterization, and application of deuterated 2-propanethiol.

Mechanisms of Isotopic Labeling

The synthesis of deuterated 2-propanethiol primarily relies on two distinct chemical pathways, chosen based on the desired isotopic purity and the specific atoms targeted for deuteration:

• Protic Exchange (S-D Labeling): The most direct method for selectively deuterating the thiol group involves dissolving 2-propanethiol in a heavy protic solvent, such as CD₃OD or D₂O. Because the S-H proton is relatively acidic (pKa ≈ 10.86)[1], it rapidly exchanges with the deuterium pool. The causality behind using a vast molar excess of D₂O/CD₃OD is to drive the equilibrium entirely toward the deuterated isotopologue via Le Chatelier's principle[2].

• Reductive Sulfidation (Carbon-Backbone Labeling): For applications requiring a fully deuterated carbon backbone (e.g., isopropyl-d₇ mercaptan), researchers employ the reduction of thione intermediates using sodium borodeuteride (NaBD₄) in anhydrous methanol-d₄. This two-step chemical reductive sulfidation ensures high deuterium incorporation at the α-carbon without compromising the structural integrity of the alkyl chain[3].

Workflow for the synthesis and structural validation of deuterated isopropyl mercaptan.

Structural Elucidation: Vibrational Spectroscopy

Characterizing the structural shift from S-H to S-D relies heavily on vibrational spectroscopy. While Fourier Transform Infrared (FT-IR) spectroscopy is standard, the S-H bond is a weak dipole, resulting in low-intensity IR absorption. Consequently, Raman spectroscopy is the diagnostic tool of choice because the highly polarizable sulfur atom yields intense Raman scattering[2].

When the thiol proton is replaced by the heavier deuterium atom, the reduced mass of the vibrating system increases, lowering the zero-point energy and shifting the vibrational frequency:

• Stretching Modes (ν): The characteristic S-H stretch occurs at ~2550 cm⁻¹. Upon deuteration, this peak vanishes and is replaced by the S-D stretch at ~1850 cm⁻¹[2].

• Bending Modes (β): The C-S-H bending mode (βCSH), typically observed between 850–900 cm⁻¹, experiences a massive isotopic shift of ~250 cm⁻¹, appearing at 600–630 cm⁻¹ in the deuterated analog[2]. Interestingly, the C-S stretching frequency (νCS) shifts slightly to higher energies (by ~16 cm⁻¹) upon deuteration due to the decoupling of the C-S and S-D vibrational modes[2].

Table 1: Quantitative Vibrational Shifts in 2-Propanethiol vs. 2-Propanethiol-d₁

Vibrational Mode	2-Propanethiol (cm⁻¹)	2-Propanethiol-d₁ (cm⁻¹)	Isotopic Shift (Δ cm⁻¹)
S-H / S-D Stretch (ν)	~2550	~1850	-700
C-S-H / C-S-D Bend (β)	850 - 900	600 - 630	-250 to -270
C-S Stretch (νCS)	~650	~666	+16

Magnetic Resonance Profiling (NMR)

Nuclear Magnetic Resonance (NMR) provides absolute confirmation of the structural framework and isotopic purity.

• ¹H NMR: In non-deuterated 2-propanethiol, the ¹H NMR spectrum (in CDCl₃) displays a doublet at 1.35 ppm for the methyl groups, a complex septet at 3.15 ppm for the methine proton, and a distinct doublet around 1.50 ppm for the S-H proton[1]. In the deuterated isotopologue, the S-H doublet completely disappears. The causality here is the replacement of the spin-1/2 proton with a spin-1 deuterium nucleus, which is invisible in the ¹H channel.

• ²H NMR: A broad singlet emerges at ~1.50 ppm, confirming the presence of the S-D bond. The broadness is attributed to the rapid quadrupolar relaxation of the deuterium nucleus[4].

• ¹³C NMR: The carbon shifts remain largely unperturbed at 27.6 ppm (-CH₃) and 30.5 ppm (-CH-)[1], though high-resolution spectra may reveal a slight upfield isotopic shift (intrinsic isotope effect) for the α-carbon attached to the S-D group.

Table 2: NMR Chemical Shifts (CDCl₃, 300 MHz)

Nucleus	Functional Group	Chemical Shift (ppm)	Multiplicity
¹H	-CH₃	1.35	Doublet
¹H	-CH-	3.15	Septet
¹H	-SH	1.50	Doublet (Absent in -d₁)
²H	-SD	~1.50	Broad Singlet
¹³C	-CH₃	27.6	Singlet
¹³C	-CH-	30.5	Singlet

Conformational Topography via Microwave Spectroscopy

2-Propanethiol exhibits rotational isomerism around the C-S bond, resulting in gauche and anti conformers. Fourier Transform Microwave (FTMW) spectroscopy, combined with quantum chemical calculations (e.g., DLPNO-CCSD(T)), reveals that the gauche conformer is energetically favored over the anti conformer[5][6].

The causality behind this stability lies in stereoelectronic effects. The gauche conformation is stabilized by hyperconjugative interactions—specifically, the donation of electron density from the adjacent σ(C-H) bonds into the antibonding σ*(C-S) orbital[5]. Conversely, the anti conformer suffers from Pauli steric repulsion between the bulky methyl groups and the sulfhydryl proton/deuterium[5].

Conformational energy landscape of 2-propanethiol-d highlighting stabilizing forces.

Self-Validating Experimental Protocols

Protocol A: Synthesis of 2-Propanethiol-d₁ via Protic Exchange

Objective: Generate S-deuterated isopropyl mercaptan with >98% isotopic purity.

• Preparation: In a flame-dried Schlenk flask under an argon atmosphere, dissolve 10 mmol of pure 2-propanethiol in 10 mL of anhydrous CD₃OD.

  • Causality: Argon prevents the oxidation of the thiol to a disulfide, while anhydrous CD₃OD provides a massive molar excess of deuterium to drive the exchange equilibrium.

• Incubation: Stir the mixture at room temperature for 2 hours to ensure complete thermodynamic exchange.

• Isolation: Carefully distill the mixture under reduced pressure to isolate the highly volatile 2-propanethiol-d₁ (b.p. ~51-55 °C)[1].

• Validation Checkpoint: Analyze the distillate via ¹H NMR. The system is self-validating if the 1.50 ppm doublet is entirely absent. If the signal persists, the equilibrium was compromised by atmospheric moisture, and the exchange must be repeated.

Protocol B: FT-IR and Raman Characterization

Objective: Map the vibrational shifts of the synthesized isotopologue.

• Sample Loading: Load the liquid 2-propanethiol-d₁ into a sealed quartz cuvette (for Raman) or between two NaCl plates (for FT-IR).

  • Causality: Sealed containers prevent back-exchange with atmospheric H₂O and contain the highly volatile, skunk-like odor of the mercaptan[1].

• Data Acquisition: Acquire Raman spectra using a 785 nm excitation laser to minimize background fluorescence. Scan from 400 to 4000 cm⁻¹.

• Validation Checkpoint: Cross-reference the βCSH bending mode. A successful deuteration will show the βCSH peak shifted from ~870 cm⁻¹ down to ~620 cm⁻¹[2].

Applications in Drug Development and Surface Chemistry

• Kinetic Isotope Effects (KIE) in Pharmacology: Deuterated thiols are used to probe reaction mechanisms in drug metabolism. Because the S-D bond is stronger than the S-H bond (due to lower zero-point energy), reactions involving the cleavage of the sulfhydryl bond proceed significantly slower. This primary KIE is utilized to study the oxidation pathways of thiol-containing drugs (e.g., captopril, penicillamine) and to map enolate anion protonation stereochemistry[2][4][7].

• Self-Assembled Monolayers (SAMs): In surface engineering, deuterated thiols are grafted onto gold or silicon substrates. The distinct S-D and C-D IR signatures allow researchers to track the chemisorption process and monolayer density without interference from background hydrocarbon (C-H) contaminants[8]. Furthermore, deuteration alters the electron tunneling rates across the SAM interface, providing a tunable dielectric barrier for biosensor development[7].

References

• 2-Propanethiol | C3H8S | CID 6364 - PubChem - NIH Source: pubchem.ncbi.nlm.nih.gov URL:[Link]

• Conformational energies of reference organic molecules: benchmarking of common efficient computational methods against coupled cluster theory Source: PMC / nih.gov URL:[Link]

• Detection of the thiol group in organic molecules and peptides using Raman spectroscopy Source: Analyst / rsc.org URL:[Link]

• Rejigging Electron and Proton Transfer to Transition between Dioxygenase, Monooxygenase, Peroxygenase, and Oxygen Reduction Activity Source: JACS Au / acs.org URL:[Link]

• Conformations and Low-Frequency Intramolecular Motions of 1-Butanol, 1-Butanethiol, Iso-butanol, and Iso-butanethiol Investigated by Fourier Transform Microwave Spectroscopy Source: The Journal of Physical Chemistry A / acs.org URL:[Link]

• Expanding the Repertoire of Molecular Linkages to Silicon: Si–S, Si–Se, and Si–Te Bonds Source: ACS Applied Materials & Interfaces / acs.org URL:[Link]

• Microbiological versus Chemical Reductive Sulfidation: An Experimental and Theoretical Study Source: ACS Omega / acs.org URL:[Link]

• Diastereoselectivity of Enolate Anion Protonation. H/D Exchange of β-Substituted Ethyl Butanoates in Ethanol-d Source: Journal of the American Chemical Society / acs.org URL:[Link]

Sources

• 1. 2-Propanethiol | C3H8S | CID 6364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]

Whitepaper: Elucidating the Electron Ionization Mass Spectrometry of 2-Propane-d7-thiol

Executive Summary

Stable isotope-labeled (SIL) internal standards are the bedrock of rigorous quantitative mass spectrometry, serving to correct for matrix effects, extraction losses, and ion suppression. 2-Propane-d7-thiol ( C3​D7​SH , MW 83.08) is a critical isotopologue utilized in the quantification of volatile sulfur compounds across environmental monitoring, metabolomics, and pharmaceutical impurity profiling[1].

For researchers and drug development professionals, understanding the exact electron ionization (EI) fragmentation behavior of this compound is non-negotiable. It dictates the selection of optimal Selected Ion Monitoring (SIM) transitions and prevents false positives caused by isobaric interference. This guide provides an in-depth mechanistic breakdown of the 2-propane-d7-thiol mass spectrum and establishes a self-validating analytical protocol for its detection.

The Physics of Thiol Electron Ionization

Under standard 70 eV electron impact conditions, the initial ionization event preferentially ejects an electron from the non-bonding lone pair of the sulfur atom. Because sulfur has a lower ionization energy compared to the σ -bonds of the alkyl chain, the charge is initially localized on the heteroatom.

Sulfur is larger and more polarizable than oxygen, allowing it to stabilize the resulting radical cation ( M∙+ ) far more effectively than corresponding aliphatic alcohols[2]. Consequently, while secondary alcohols often lack a visible molecular ion peak due to rapid dehydration or cleavage, the molecular ion of 2-propane-d7-thiol (m/z 83) remains distinct and diagnostically useful.

Mechanistic Fragmentation Pathways

The fragmentation of 2-propane-d7-thiol is governed by three primary thermodynamic drivers: the relative weakness of the C-S bond, the hyperconjugative stability of the resulting carbocations, and the resonance stabilization provided by the sulfur atom.

Mechanistic EI fragmentation pathways of 2-propane-d7-thiol.

I. C-S Bond Cleavage (Base Peak Formation)

The most thermodynamically favored pathway is the homolytic cleavage of the carbon-sulfur bond. Because the C-S bond is relatively weak, the loss of the sulfhydryl radical ( ∙SH , 33 Da) occurs rapidly, generating a highly stable, hyperconjugated secondary carbocation. In the unlabeled analog, this yields the C3​H7+​ base peak at m/z 43[3]. In 2-propane-d7-thiol, the retention of the seven deuterium atoms shifts this base peak to m/z 50 ( C3​D7+​ ).

II. α -Cleavage

Driven by the capacity of the sulfur atom to stabilize a positive charge via resonance (forming a sulfonium-like ion), the Cα​−Cβ​ bond undergoes cleavage. This expels a methyl-d3 radical ( ∙CD3​ , 18 Da), resulting in the CD3​CD=SH+ fragment at m/z 65 .

III. 1,2-Elimination of Hydrogen Sulfide

Aliphatic thiols characteristically eliminate hydrogen sulfide through a concerted 1,2-elimination mechanism. Because the isotopic label in 2-propane-d7-thiol selectively deuterates the carbon backbone while leaving the sulfhydryl proton intact, the elimination strictly pairs the sulfur-bound proton (H) with a β -deuterium (D). This results in the neutral loss of HDS (35 Da)—rather than H2​S (34 Da)—yielding a propene-d6 radical cation ( C3​D6∙+​ ) at m/z 48 .

Comparative Spectral Data

To facilitate rapid spectral interpretation, the quantitative mass shifts between the unlabeled native compound and the d7-isotopologue are summarized below.

Fragmentation Pathway	Unlabeled 2-Propanethiol (m/z)	2-Propane-d7-thiol (m/z)	Mass Shift ( Δ Da)	Neutral Loss Species
Molecular Ion [M]∙+	76	83	+7	None
α -Cleavage [M−CX3​]+	61	65	+4	CH3∙​ (15) / CD3∙​ (18)
C-S Cleavage (Base Peak)	43	50	+7	∙SH (33)
Hydrogen Sulfide Elimination	42	48	+6	H2​S (34) / HDS (35)

Standardized GC-EI-MS Analytical Protocol

When analyzing low-molecular-weight thiols, the analytical system itself is often the greatest source of error[4]. The following step-by-step protocol is engineered to be self-validating, ensuring that signal loss is mitigated before data acquisition begins.

Standardized GC-EI-MS analytical workflow for volatile thiol quantification.

Phase 1: Flow Path Passivation (Critical Step)

• Causality: The highly nucleophilic nature of the -SH group makes thiols susceptible to irreversible adsorption and catalytic degradation on active silanol sites or exposed metal surfaces within the GC inlet. Failure to passivate the flow path leads to severe peak tailing and non-linear calibration curves.

• Action: Install an ultra-inert, deactivated borosilicate glass liner (single taper, no glass wool to minimize surface area). Trim 10 cm from the front of the DB-5MS column (30m x 0.25mm x 0.25µm) to remove active sites accumulated from previous runs.

Phase 2: Source Tuning and Mass Calibration

• Causality: Consistent fragmentation ratios (e.g., maintaining the exact ratio of m/z 50 to m/z 83) require a precisely calibrated 70 eV electron energy and optimized repeller voltages to ensure uniform ion residence times in the source.

• Action: Execute a standard autotune using Perfluorotributylamine (PFTBA). Verify that the m/z 69, 219, and 502 peaks meet standard abundance criteria, and ensure the isotope ratios (e.g., m/z 70/69) are within 10% of theoretical values to confirm mass axis calibration.

Phase 3: Chromatographic and Acquisition Parameters

• Causality: 2-Propanethiol is highly volatile (b.p. ~52°C). A low initial oven temperature is strictly required to achieve adequate cryo-focusing at the head of the column, preventing band broadening.

• Action:

  • Injection: 1 µL injection volume, Split ratio 10:1 (Injector Temp: 200°C to prevent thermal degradation).

  • Oven Program: Hold at 40°C for 3 minutes, ramp at 10°C/min to 150°C, then 25°C/min to 250°C to bake out the column.

  • MS Acquisition: Run in Selected Ion Monitoring (SIM) mode. Set the primary quantifier ion to m/z 50 (Base peak, 100 ms dwell time) and qualifier ions to m/z 65 and m/z 83 (50 ms dwell time each).

References

• 2-Propanethiol - NIST WebBook National Institute of Standards and Technology (NIST). URL:[Link]

• Mass Spectrometry in Studies of Protein Thiol Chemistry and Signaling: Opportunities and Caveats National Institutes of Health (NIH) / PMC. URL:[Link]

• Low Part per Trillion Determination of Reactive Alkanethiols in Wastewater by in Situ Derivatization-Solid-Phase Microextraction Followed by GC/MS Analytical Chemistry - ACS Publications. URL:[Link]

Sources

• 1. Buy Online CAS Number 1219803-56-1 - TRC - 2-Propane-d7-thiol | LGC Standards [lgcstandards.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. 2-Propanethiol [webbook.nist.gov]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

preparation of self-assembled monolayers using 2-propane-d7-thiol

Application Note: Preparation and Characterization of 2-Propane-d7-thiol Self-Assembled Monolayers on Gold

Target Audience: Researchers, surface scientists, and drug development professionals. Content Focus: Mechanistic rationale, self-validating methodologies, and advanced spectroscopic applications.

Strategic Utility & Mechanistic Causality

The formation of self-assembled monolayers (SAMs) on noble metals is a cornerstone technique in surface science, biosensor development, and interfacial drug interaction studies[1]. While long-chain linear alkanethiols (e.g., hexadecanethiol) are traditionally used to create highly ordered, crystalline-like hydrophobic barriers, there is a critical need for short, branched, and isotopically labeled SAMs in advanced analytical workflows.

Using 2-propane-d7-thiol (fully deuterated isopropyl mercaptan)[2] provides two distinct mechanistic advantages:

• Isotopic Transparency for Vibrational Spectroscopy: In complex biological environments, studying interfacial phenomena (like protein adsorption or lipid bilayer formation) is hindered by the overlapping C–H stretching frequencies of the SAM and the biological molecules. By replacing the hydrogen atoms of the isopropyl group with deuterium, the vibrational signature shifts dramatically. According to Hooke's Law, the increased reduced mass of the C–D bond shifts the asymmetric stretching frequencies from the "biological window" (~2850–2960 cm⁻¹) down to the ~2050–2250 cm⁻¹ region. This creates a background-free window for Sum Frequency Generation (SFG), Raman, and PM-IRRAS spectroscopy.

• Steric Dominance Over van der Waals Packing: Unlike long-chain alkanethiols, where intermolecular van der Waals forces drive the formation of a dense (3​×3​)R30∘ lattice, 2-propanethiol is dominated by the steric bulk of its branched headgroup[3]. This steric hindrance prevents tight packing, resulting in a lower-density, more dynamic monolayer. This controlled "free volume" is highly desirable when designing sensors that require spatial flexibility for subsequent ligand binding or when studying the fundamental thermodynamics of Au–S dative bonding without the overwhelming contribution of chain-chain interactions.

The Self-Validating Experimental Protocol

To ensure reproducibility, this protocol is designed as a self-validating system . It incorporates built-in quality control (QC) checkpoints to verify the integrity of the monolayer at each critical phase.

Phase 1: Substrate Preparation & Activation

A pristine gold surface is paramount; even trace organic contaminants will disrupt the Au–S oxidative addition process[1].

• Solvent Cleaning: Sonicate the Au(111) substrates sequentially in acetone, absolute ethanol, and ultra-pure water for 10 minutes each.

• Oxidative Etching: Immerse the substrates in a freshly prepared Piranha solution (30% H2​O2​ and 70% concentrated H2​SO4​ v/v) for 10 minutes. (Caution: Piranha is highly reactive and explosive upon contact with organics. Handle in a dedicated fume hood.)

• Rinsing & Annealing: Rinse copiously with ultra-pure water, dry under a stream of N2​ gas, and briefly flame-anneal the substrate using a hydrogen torch to promote the reconstruction of large, flat Au(111) terraces.

• QC Checkpoint 1 (Surface Energy): Immediately measure the water contact angle. A perfectly clean, high-energy Au surface will be completely wetting (Contact Angle < 10°). If water beads up, organic residues remain, and the cleaning process must be repeated.

Phase 2: Solution Preparation

• Solvent Degassing: Purge anhydrous absolute ethanol with Argon or N2​ for 30 minutes to remove dissolved oxygen, which can prematurely oxidize the thiol into a disulfide[4].

• Thiol Solvation: Prepare a 5 mM solution of[2] in the degassed ethanol.

• QC Checkpoint 2 (Visual Inspection): The solution must be completely optically clear. Any turbidity indicates solvent contamination or thiol degradation.

Phase 3: Monolayer Self-Assembly

• Incubation: Submerge the activated Au(111) substrates into the 5 mM thiol solution.

• Atmospheric Control: Backfill the incubation vessel with N2​ gas, seal tightly with Parafilm, and store in the dark at room temperature for 18–24 hours. While the initial Au–S binding occurs within milliseconds, the 24-hour window is required for the steric rearrangement and thermodynamic minimization of the branched isopropyl groups[5].

Phase 4: Stringent Washing & Curing

• Multilayer Removal: Remove the substrates and immediately rinse with a continuous stream of absolute ethanol for 15 seconds.

• Sonication: Place the substrate in a beaker of fresh ethanol and sonicate for 1–2 minutes. This step is critical: it provides the kinetic energy required to dislodge weakly physisorbed multilayers held by van der Waals forces, leaving only the covalently bound chemisorbed monolayer.

• Drying: Dry thoroughly under a gentle stream of N2​ gas.

• QC Checkpoint 3 (Spectroscopic Validation): Perform X-ray Photoelectron Spectroscopy (XPS). A successful, pristine SAM will display a sulfur 2p3/2​ peak strictly at 162.0 eV (indicative of the Au–S thiolate bond). The absence of a peak at 163.5–164.0 eV confirms that no unbound, free thiol remains on the surface[6].

Quantitative Data & Characterization

The following table summarizes the expected quantitative parameters for standard 2-propanethiol versus the isotopically labeled 2-propane-d7-thiol SAMs, providing a reference baseline for experimental validation.

Characterization Parameter	2-Propanethiol (Unlabeled)	2-Propane-d7-thiol (Deuterated)	Analytical Significance
Molecular Weight	76.16 g/mol	83.20 g/mol	Confirms isotopic purity[2].
Asymmetric Stretch ( νas​ )	~2960 cm⁻¹ (C–H)	~2200 cm⁻¹ (C–D)	Shifts signal out of the biological window for SFG/Raman.
XPS S 2p3/2​ Binding Energy	162.0 eV	162.0 eV	Validates true chemisorption (Au–S dative bonding)[6].
XPS S 2p3/2​ (Free Thiol)	163.5 eV (If failed QC)	163.5 eV (If failed QC)	Indicates insufficient washing of physisorbed layers[6].
Monolayer Coverage	~6.2 × 10⁻¹⁰ mol/cm²	~6.2 × 10⁻¹⁰ mol/cm²	Lower than linear alkanethiols due to steric branching[3].
Water Contact Angle	~75° - 80°	~75° - 80°	Less hydrophobic than long-chain SAMs (~110°).

Process Visualization

Figure 1: Self-validating workflow for 2-propane-d7-thiol SAM preparation.

References

• Mullen, T. J., et al. (2014). Controlling the Stereochemistry and Regularity of Butanethiol Self-Assembled Monolayers on Au(111). Journal of the American Chemical Society, 136(46), 16266–16276. Available at:[Link]

• Hirai, K., et al. (2017). Tuning the coverage of self-assembled monolayer by introducing bulky substituents onto rigid adamantane tripod. Arkivoc, 2017(2), 254-266. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Buy Online CAS Number 1219803-56-1 - TRC - 2-Propane-d7-thiol | LGC Standards [lgcstandards.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. if.tugraz.at [if.tugraz.at]
• 6. arkat-usa.org [arkat-usa.org]

2-propane-d7-thiol as an internal standard for GC-MS

An Application Note and Protocol for the Quantitative Analysis of 2-Propanethiol in Complex Matrices using 2-Propane-d7-thiol as an Internal Standard by GC-MS

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Imperative for Precision in Volatile Thiol Analysis

Volatile thiols, such as 2-propanethiol, are a class of organosulfur compounds that command significant attention across diverse scientific disciplines. From their role as potent aroma contributors in food and beverages to their presence as impurities in pharmaceutical products and environmental samples, the accurate quantification of these molecules is of paramount importance.[1][2] However, their inherent chemical properties—high volatility, susceptibility to oxidation, and potential for interaction with active sites in analytical systems—present considerable challenges to achieving reliable and reproducible results.[3]

Gas Chromatography-Mass Spectrometry (GC-MS) stands as a powerful technique for the analysis of volatile compounds.[4] Yet, the complexity of sample matrices often introduces variability that can compromise analytical accuracy.[5][6] Matrix effects, where co-eluting endogenous components suppress or enhance the ionization of the target analyte, can lead to significant quantification errors.[5] To surmount these challenges, the use of a stable isotope-labeled internal standard is not merely a recommendation but a necessity for robust method development.

This application note details a comprehensive methodology for the quantitative analysis of 2-propanethiol using its deuterated isotopologue, 2-propane-d7-thiol, as an internal standard. The near-identical physicochemical properties of 2-propane-d7-thiol to the native analyte ensure that it experiences the same effects during sample preparation, injection, and chromatographic separation.[7] By monitoring the ratio of the analyte to the internal standard, variations are effectively normalized, leading to a significant enhancement in the accuracy and precision of the final results. This guide provides field-proven insights and detailed protocols for researchers, scientists, and drug development professionals engaged in the trace-level quantification of this critical volatile thiol.

Physicochemical Properties of Analyte and Internal Standard

A thorough understanding of the properties of both the analyte and the internal standard is fundamental to method development.

Property	2-Propanethiol (Analyte)	2-Propane-d7-thiol (Internal Standard)
CAS Number	75-33-2	1219803-56-1
Molecular Formula	C₃H₈S	C₃HD₇S
Molecular Weight	76.16 g/mol	83.12 g/mol
Boiling Point	57-60 °C	Not specified, expected to be very similar to analyte
Density	~0.82 g/mL at 25 °C	Not specified, expected to be slightly higher than analyte
Synonyms	Isopropyl mercaptan, 2-Mercaptopropane	1,1,1,2,3,3,3-Heptadeuteropropane-2-thiol

Data sourced from commercial supplier and chemical database information.[4][8][9]

The seven deuterium atoms on the carbon backbone of the internal standard provide a significant and stable mass shift, ensuring no isotopic crosstalk with the analyte while maintaining nearly identical chromatographic behavior.

Analytical Workflow: A Self-Validating System

The robustness of this method is built upon a sequence of logical steps, each designed to mitigate potential sources of error. The workflow, from sample preparation to data analysis, is designed as a self-validating system, with the internal standard serving as a constant control.

Caption: General experimental workflow for the quantification of 2-propanethiol.

Experimental Protocols

The following protocols are provided as a robust starting point and should be optimized for the specific matrix and instrumentation used.

Protocol 1: Preparation of Standards

The preparation of accurate calibration standards is critical for the quantification of the target analyte.

• Primary Stock Solutions (c.a. 1 mg/mL):

  • Accurately weigh approximately 10 mg of 2-propanethiol and 2-propane-d7-thiol into separate 10 mL volumetric flasks.

  • Dilute to volume with methanol. These stock solutions should be stored at -20°C or below and prepared fresh monthly.

• Intermediate and Working Standard Solutions:

  • Prepare a series of working standard solutions of 2-propanethiol by serial dilution of the primary stock solution with methanol to cover the desired calibration range (e.g., 1-1000 ng/mL).

  • Prepare a working internal standard (IS) solution of 2-propane-d7-thiol at a concentration that will yield a robust detector response (e.g., 100 ng/mL).

• Calibration Curve Standards:

  • To a series of vials, add a constant volume of the working IS solution (e.g., 10 µL of 100 ng/mL IS solution).

  • Add increasing volumes of the 2-propanethiol working standard solutions to create a calibration curve with at least five concentration levels.

  • Bring all calibration standards to the same final volume with the sample matrix or a surrogate matrix (e.g., deionized water for aqueous samples).

  • Proceed with the same sample preparation (derivatization and extraction) procedure as the unknown samples.

Protocol 2: Sample Preparation and Derivatization

Due to the volatility and reactivity of thiols, derivatization to a more stable, less volatile form is highly recommended for reproducible chromatography.[10] Alkylation with pentafluorobenzyl bromide (PFBBr) is a common and effective strategy.[7]

Method A: Liquid-Liquid Extraction (LLE)

• Sample Spiking: To 10 mL of the liquid sample (e.g., water, beer) in a 20 mL screw-cap vial, add a precise volume of the 2-propane-d7-thiol working solution (e.g., 10 µL of 100 ng/mL solution to achieve a final concentration of 1 ng/mL).

• pH Adjustment: Adjust the sample pH to >11 with 1 M NaOH.

• Derivatization: Add 100 µL of a 50 mg/mL solution of PFBBr in acetone.

• Reaction: Cap the vial tightly and incubate at 60°C for 30 minutes.

• Extraction: After cooling to room temperature, add 2 mL of hexane and vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge at 3000 rpm for 5 minutes to separate the layers.

• Analysis: Carefully transfer the upper hexane layer to a GC vial for analysis.

Method B: Headspace Solid-Phase Microextraction (HS-SPME) with On-Fiber Derivatization

This method is particularly suited for trace-level analysis and complex matrices as it combines extraction, concentration, and derivatization into a single automated step.[11]

• Sample Spiking: Place 10 mL of the liquid sample into a 20 mL headspace vial. Add a precise volume of the 2-propane-d7-thiol working solution.

• Matrix Modification: Add 3 g of NaCl to the vial to increase the partitioning of volatile compounds into the headspace.

• Derivatization Agent: Condition a PDMS/DVB SPME fiber according to the manufacturer's instructions. Expose the fiber to the headspace of a vial containing a PFBBr solution to load the derivatizing agent.

• Extraction and Derivatization: Seal the sample vial and place it in an autosampler with an agitator and heater. Expose the PFBBr-loaded SPME fiber to the headspace of the heated and agitated sample (e.g., 60°C for 30 minutes). The volatile 2-propanethiol and its deuterated internal standard will migrate to the headspace and react with the PFBBr on the fiber.

• Analysis: Desorb the derivatized analytes from the fiber in the hot GC inlet.

GC-MS/MS Instrumentation and Parameters

For optimal sensitivity and selectivity, a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is recommended.

Parameter	Recommended Setting
GC System	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 7000 Series Triple Quadrupole MS or equivalent
Column	DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or similar
Injection Mode	Splitless (for LLE) or SPME inlet
Inlet Temperature	250 °C
Carrier Gas	Helium at a constant flow of 1.2 mL/min
Oven Program	Initial 50°C (hold 2 min), ramp at 10°C/min to 280°C (hold 5 min)
Ion Source	Electron Ionization (EI) at 70 eV
Ion Source Temp.	230 °C
Quadrupole Temp.	150 °C
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Predicting Fragmentation and Selecting MRM Transitions

The mass spectrum of underivatized 2-propanethiol shows a molecular ion at m/z 76 and key fragments at m/z 43 ([C₃H₇]⁺), m/z 41 ([C₃H₅]⁺), and m/z 61 ([M-CH₃]⁺). The PFB derivative will have a molecular weight of 256 g/mol (75 + 181). The primary fragmentation will be the loss of the propyl group or cleavage at the C-S bond. The most abundant and specific fragment is typically the pentafluorobenzyl cation at m/z 181.

Based on this, the following MRM transitions are proposed for the PFB-derivatives:

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
2-Propanethiol-PFB	256	181	75
2-Propane-d7-thiol-PFB	263	181	82

Note: These transitions must be empirically optimized on the specific instrument used.

Method Validation and Performance Characteristics

A robust analytical method must be validated to ensure it is fit for its intended purpose.[4][5] The following table presents typical performance characteristics expected from this method, in line with ICH guidelines.

Validation Parameter	Acceptance Criteria	Expected Performance
Linearity (r²)	≥ 0.995	> 0.998
Calibration Range	Application-dependent	1 - 1000 ng/mL
Accuracy (% Recovery)	80 - 120%	92 - 108%
Precision (% RSD)	≤ 15%	< 10%
Limit of Quantification (LOQ)	S/N ≥ 10	~0.5 ng/mL (matrix dependent)
Specificity	No interference at the retention times of the analyte and IS	Baseline resolution from matrix components

Conclusion and Authoritative Insights

The use of 2-propane-d7-thiol as an internal standard provides a robust and reliable framework for the accurate quantification of 2-propanethiol by GC-MS. The stable isotope-labeled standard effectively compensates for variations in sample preparation and instrumental response, which is a critical requirement for trace-level analysis in complex matrices.[7] The protocols outlined in this application note, combining either liquid-liquid extraction or headspace-SPME with PFBBr derivatization and GC-MS/MS analysis, offer a high-sensitivity and high-selectivity approach suitable for a wide range of applications.

It is the experience of this scientist that meticulous attention to the preparation of standards and the consistent application of the internal standard at the earliest possible stage of the sample preparation workflow are the cornerstones of a successful quantitative method. The inherent volatility and reactivity of thiols demand a proactive approach to prevent analyte loss and ensure data integrity. By adopting the principles and protocols detailed herein, researchers can achieve the level of accuracy and precision required for confident decision-making in their respective fields.

References

• Patsnap Eureka. (2025, September 22). How to Validate GC-MS Data for Trace-level Analysis. Available at: [Link]

• NIST. (n.d.). 2-Propanethiol. NIST Chemistry WebBook. Available at: [Link]

• Validation parameters for the analyzed compounds under investigation conditions. (n.d.). ResearchGate. Available at: [Link]

• ACS Publications. (2002, June 28). Analysis of Aromatic Sulfur Compounds in Gas Oils Using GC with Sulfur Chemiluminescence Detection and High-Resolution MS. Analytical Chemistry. Available at: [Link]

• Dennenlöhr, J., Mitter, W., & Hanke, S. (2020). Analysis of Hop-Derived Thiols in Beer Using On-Fiber Derivatization in Combination with HS-SPME and GC–MS/MS. Journal of Agricultural and Food Chemistry. Available at: [Link]

• Development and Validation of a GC-MS/MS Method for the Simultaneous Quantification of Selected Compounds in Essential Oils. (n.d.). ResearchGate. Available at: [Link]

• Tominaga, T., Murat, M. L., & Dubourdieu, D. (1998). Development of a Method for Analyzing the Volatile Thiols Involved in the Characteristic Aroma of Wines Made from Vitis vinifera L. Cv. Sauvignon Blanc. Journal of Agricultural and Food Chemistry. Available at: [Link]

• NIST. (n.d.). 2-Propanethiol. NIST Chemistry WebBook. Available at: [Link]

• NIST. (n.d.). 2-Propanethiol, 2-methyl-. NIST Chemistry WebBook. Available at: [Link]

• SpectraBase. (n.d.). 2-Methyl-2-propanethiol - Optional[MS (GC)] - Spectrum. Available at: [Link]

• LabRulez. (n.d.). Analysis of Sulfur Compounds in Light Petroleum Liquids Using ASTM Method D5623. Available at: [Link]

• Chemistry LibreTexts. (2019, December 31). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

• Mass Spectrometry: Fragmentation. (n.d.). University of Arizona. Available at: [Link]

• IntechOpen. (2018, December 5). Derivatization Methods in GC and GC/MS. Available at: [Link]

• Agilent. (n.d.). Techniques for Optimizing the Analysis of Volatile Organic Compounds in Water Using Purge-and-Trap/GC/MS. Available at: [Link]

• University of California, Davis. (n.d.). Sample Preparation Guidelines for GC-MS. Available at: [Link]

• Journal of the Korean Society for Atmospheric Environment. (2024, May 9). Analysis Method of Volatile Sulfur Compounds Utilizing Separation Column and Metal Oxide Semiconductor Gas Sensor. Available at: [Link]

• CHAPTER 2 Fragmentation and Interpretation of Spectra. (n.d.). West Virginia University. Available at: [Link]

• Indonesian Journal of Multidisciplinary Research. (2021, June 14). How to Read and Interpret Gas Chromatography-Mass Spectrometry (GC/MS) Chromatogram and Mass Spectra: A Step-by-Step Guide. Available at: [Link]

• Frontiers. (n.d.). Roles of sulfur-containing compounds in fermented beverages with 2-furfurylthiol as a case example. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchtrendsjournal.com [researchtrendsjournal.com]
• 3. How to Validate GC-MS Data for Trace-level Analysis [eureka.patsnap.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. agilent.com [agilent.com]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. Validation of a LLME/GC-MS Methodology for Quantification of Volatile Compounds in Fermented Beverages [mdpi.com]
• 9. 2-Propanethiol [webbook.nist.gov]
• 10. 2-Propanethiol(75-33-2) MS spectrum [chemicalbook.com]
• 11. hrcak.srce.hr [hrcak.srce.hr]

Application Notes and Protocols: Unveiling Interfacial Structures with Neutron Reflectometry using 2-propane-d7-thiol

Abstract

This guide provides researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for utilizing neutron reflectometry (NR) with 2-propane-d7-thiol to characterize thin films and molecular interactions at interfaces. We delve into the fundamental principles of NR, underscore the strategic advantage of deuterium labeling for contrast enhancement, and present step-by-step methodologies for substrate preparation, self-assembled monolayer (SAM) formation, and data acquisition. By explaining the causality behind experimental choices, this document serves as a practical guide for designing and executing high-precision surface analysis experiments.

The Principle: Why Neutron Reflectometry?

Neutron reflectometry is a powerful, non-destructive technique for probing the structure of thin films and surfaces at the nanometer scale.[1][2] It operates by directing a highly collimated beam of neutrons onto a flat surface and measuring the intensity of the reflected neutrons as a function of the momentum transfer vector (Qz), which is related to the angle of incidence.[1][3] The resulting reflectivity profile contains detailed information about the thickness, density, and roughness of layers at the surface or interface.[2][4]

The power of this technique lies in its sensitivity to the neutron scattering length density (SLD) , an intrinsic property of a material that describes how strongly it scatters neutrons.[5][6] Unlike X-rays, which interact with an atom's electron cloud, neutrons interact with the atomic nucleus.[2][6] This fundamental difference offers a unique advantage: the ability to distinguish between isotopes, most notably hydrogen (¹H) and its heavier isotope, deuterium (²H or D).

Hydrogen and deuterium have vastly different neutron scattering lengths, leading to a significant difference in their SLD values. This principle, known as contrast variation or isotopic labeling , is the cornerstone of many NR experiments in soft matter and biology.[7][8] By selectively replacing hydrogen with deuterium in a molecule of interest, that molecule can be made highly "visible" to neutrons against a hydrogenous background, or vice-versa. This allows for the precise localization and structural characterization of specific components within a complex interfacial system.[8]

The Probe: The Strategic Role of 2-propane-d7-thiol

To study molecular interactions at surfaces, it is often necessary to create a well-defined, model interface. Thiols (-SH) are organic molecules that spontaneously form highly ordered, single-molecule-thick layers, known as self-assembled monolayers (SAMs), on gold surfaces.[9][10] This is driven by the strong, specific chemical affinity between sulfur and gold.[9]

2-propane-thiol is a simple alkanethiol that forms a robust and well-characterized SAM.[11][12] For neutron reflectometry, the deuterated variant, 2-propane-d7-thiol (CD₃-CD(S)-CD₃) , is an exceptionally useful probe for several reasons:

• High Contrast: The seven deuterium atoms provide a dramatically different SLD compared to its hydrogenous counterpart, making the SAM layer stand out with high contrast in an NR experiment.[13]

• Defined System: It creates a hydrophobic, well-defined surface that can be used to mimic the surface of a lipid membrane or to study the adsorption of molecules like proteins or drug candidates.[14][15]

• Structural Insight: The high contrast allows for the precise determination of the SAM's thickness, packing density (via SLD), and interfacial roughness.

The table below highlights the significant SLD differences between key materials used in these experiments.

Material	Chemical Formula	Typical Density (g/cm³)	Calculated SLD (Å⁻²)
Silicon (Substrate)	Si	2.33	2.07 x 10⁻⁶
Gold (Coating)	Au	19.3	4.66 x 10⁻⁶
2-propanethiol (h7)	CH₃-CH(SH)-CH₃	~0.81	-0.41 x 10⁻⁶
2-propane-d7-thiol	CD₃-CD(S)-CD₃	~0.91	6.15 x 10⁻⁶
Water (H₂O)	H₂O	1.00	-0.56 x 10⁻⁶
Heavy Water (D₂O)	D₂O	1.11	6.35 x 10⁻⁶

Note: SLD values for thiols and water are calculated based on their bulk densities and known scattering lengths. The NIST SLD Calculator is a useful tool for these calculations.[16]

Experimental Workflow: From Substrate to Data

The overall experimental process involves preparing a pristine substrate, forming the deuterated thiol monolayer, and then performing the neutron reflectometry measurement in a controlled environment.

Caption: Experimental workflow for NR analysis using 2-propane-d7-thiol.

Detailed Experimental Protocols

Protocol 1: Substrate Preparation and Cleaning

Rationale: The formation of a high-quality, ordered SAM is critically dependent on the cleanliness of the gold surface.[9] Any organic contaminants will lead to defects in the monolayer. Piranha solution and UV/Ozone are two effective methods for achieving an atomically clean gold surface.

Method 1: Piranha Solution Cleaning (Extreme Caution Required)

• Safety First: Piranha solution (typically a 3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) is extremely corrosive and reacts violently with organic materials. Always wear appropriate personal protective equipment (lab coat, gloves, face shield) and work in a certified fume hood. Always add the peroxide to the acid, never the other way around.

• Prepare the piranha solution by slowly and carefully adding one part 30% H₂O₂ to three parts concentrated H₂SO₄ in a glass beaker. The solution will become very hot.

• Using acid-resistant tweezers, immerse the gold-coated silicon substrate in the piranha solution for 10-15 minutes.

• Carefully remove the substrate and rinse it extensively with high-purity deionized water (18.2 MΩ·cm).

• Rinse the substrate with absolute ethanol.

• Dry the substrate under a gentle stream of high-purity nitrogen or argon gas. Use immediately for SAM formation.[9]

Method 2: UV/Ozone Cleaning

• Place the gold-coated silicon substrate in a UV/ozone cleaner.

• Expose the substrate to UV radiation for 15-20 minutes. This process uses UV light to generate ozone, which effectively oxidizes and removes organic contaminants from the surface.

• Remove the substrate and use it immediately for SAM formation.

Protocol 2: Formation of 2-propane-d7-thiol SAM

Rationale: The SAM is formed by the spontaneous chemisorption of the thiol onto the gold surface. While initial adsorption is rapid, a longer immersion time (24-48 hours) allows the molecules to reorganize into a more ordered, densely packed monolayer.[10] Performing the assembly under an inert atmosphere minimizes oxidation of the thiol.

• Prepare a 1 mM solution of 2-propane-d7-thiol in high-purity, absolute ethanol. To minimize oxidation, it is best to use a degassed solvent.[9]

• Place the freshly cleaned gold substrate into a clean glass vial.

• Pour the thiol solution into the vial, ensuring the substrate is fully submerged.

• To minimize oxygen exposure, gently bubble nitrogen or argon gas through the solution for a few minutes and then seal the vial tightly with a cap and Parafilm®.

• Allow the self-assembly to proceed for 24-48 hours at room temperature.

• After immersion, remove the substrate with clean tweezers and rinse it thoroughly with absolute ethanol to remove any non-chemisorbed (physisorbed) molecules.

• Dry the SAM-coated substrate under a gentle stream of nitrogen or argon gas. The substrate is now ready for NR analysis.

Protocol 3: Neutron Reflectometry Measurement

Rationale: The experiment measures the reflectivity from the SAM-coated surface in contact with a liquid. By systematically changing the SLD of the liquid (the "contrast"), one can selectively highlight different parts of the interface. For example, using D₂O, which has an SLD close to that of the d7-thiol layer, makes the entire organic/D₂O interface less distinct, whereas using H₂O provides maximum contrast against the deuterated SAM.

Caption: Principle of neutron reflection from a layered interface.

• Mount the SAM-coated substrate in a solid-liquid sample cell designed for neutron reflectometry.[17]

• Align the sample cell in the neutron beam according to the instrument's standard procedures.

• Contrast 1 (D₂O): Inject high-purity D₂O into the cell, ensuring no air bubbles are trapped at the surface. Collect the reflectivity profile over the desired Qz range.

• Contrast 2 (H₂O): Thoroughly rinse the cell with high-purity H₂O to completely replace the D₂O. Inject fresh H₂O and collect a second reflectivity profile.

• (Optional) Contrast 3 (Contrast-Matched Water): A mixture of D₂O and H₂O can be prepared to match the SLD of a specific component (e.g., the gold layer or the silicon substrate), effectively making that layer invisible to the neutrons. This can simplify data analysis. For silicon, this is often referred to as "Air-Contrast Matched Water" or ACMW.[7] Collect a third reflectivity profile.

Data Analysis and Interpretation

The collected reflectivity data, R(Qz), is analyzed by fitting it to a theoretical model of the interface.[3] This model describes the interface as a series of distinct layers (e.g., Si / Au / SAM / Bulk Liquid). Each layer is defined by three key parameters:

• Thickness (τ): The physical thickness of the layer in Angstroms (Å).

• Scattering Length Density (SLD): The average SLD of the layer.

• Roughness (σ): The smearing or interpenetration between adjacent layers.

This fitting process is performed using specialized software such as refnx, Motofit, or GenX.[18][19][20] The software adjusts the model parameters (τ, SLD, σ) until the calculated reflectivity curve best matches the experimental data across all measured contrasts simultaneously (a process called co-refinement).

The final output is an SLD profile as a function of distance from the substrate. This profile is a real-space representation of the interfacial structure, from which one can directly read the thickness of the 2-propane-d7-thiol SAM, determine its packing density from its SLD, and quantify the sharpness of the interfaces.

Application in Drug Development: Probing Drug-Surface Interactions

A key application for this protocol in drug development is to study the interaction of therapeutic molecules with hydrophobic surfaces, providing a simplified model for the initial contact with a cell membrane.[14]

After characterizing the baseline structure of the 2-propane-d7-thiol SAM in a buffer solution (e.g., D₂O-based PBS), a drug candidate can be introduced into the liquid cell. By collecting new reflectivity data, one can observe:

• Adsorption: If the drug adsorbs to the SAM surface, an increase in the thickness and a change in the SLD of the outer layer will be observed.

• Insertion: If the drug penetrates or inserts itself into the SAM, changes in both the thickness and the overall SLD of the thiol layer itself will occur.

• Quantification: The amount of adsorbed or inserted drug can be quantified from the changes in the SLD profile.

This provides invaluable, quantitative information on the affinity of a drug for hydrophobic environments, which can be crucial for understanding its mechanism of action, bioavailability, and potential toxicity.[14]

References

• Vignaud, G. & Gibaud, A. (2019). REFLEX: a program for the analysis of specular X-ray and neutron reflectivity data. J. Appl. Cryst.[Link]

• Koutsioubas, A. (2021). anaklasis: a compact software package for model-based analysis of specular neutron and X-ray reflectometry data sets. J. Appl. Cryst.[Link]

• Nelson, A. R., & Prescott, S. W. (2019). refnx: neutron and X-ray reflectometry analysis in Python. J. Appl. Cryst.[Link]

• Wikipedia. Neutron reflectometry. [Link]

• McGovern, M. E., & Thompson, M. (1999). Thiol functionalization of surfaces for biosensor development. Canadian Journal of Chemistry. [Link]

• Sci-Hub. Thiol functionalization of surfaces for biosensor development. [Link]

• refnx Documentation. refnx - Neutron and X-ray reflectometry analysis in Python. [Link]

• Fragneto, G., & Schneck, E. NEUTRON REFLECTOMETRY: PRINCIPLES AND APPLICATIONS. [Link]

• McGovern, M. E., & Thompson, M. (1999). Thiol functionalization of surfaces for biosensor development. Canadian Journal of Chemistry. [Link]

• Open Reflectometry Standards Organisation. Software. [Link]

• Pujol-Mata, R., et al. (2019). Thiol-click photochemistry for surface functionalization applied to optical biosensing. PubMed. [Link]

• SlideServe. (2025). Neutron Reflectometry: Principles and Applications. [Link]

• Cousin, F. (2020). An introduction to neutron reflectometry. EPJ Web of Conferences. [Link]

• Della Pia, A., et al. (2017). Chemical Functionalization of Plasmonic Surface Biosensors: A Tutorial Review on Issues, Strategies, and Costs. ACS Applied Materials & Interfaces. [Link]

• Cousin, F. (2020). An introduction to neutron reflectometry. EPJ Web of Conferences. [Link]

• Caselli, L., Nylander, T., & Malmsten, M. (2024). Neutron reflectometry as a powerful tool to elucidate membrane interactions of drug delivery systems. PubMed. [Link]

• Gane, D., et al. (2025). The analysis of neutron reflectivity from Langmuir monolayers of lipids using molecular dynamics simulations: the role of lipid area. Royal Society Publishing. [Link]

• Schneck, E., et al. (2003). Neutron Reflectivity Measurements of the Water Density in the Interface Region. Langmuir. [Link]

• ResearchGate. (2024). Applications of Neutron Reflectometry to Soft Matter and Biological Systems. [Link]

• ESRF. INTRODUCTION TO NEUTRON REFLECTOMETRY. [Link]

• Levicky, R., et al. (1998). Using Self-Assembly To Control the Structure of DNA Monolayers on Gold: A Neutron Reflectivity Study. Journal of the American Chemical Society. [Link]

• Decher, G., et al. (1993). Neutron Reflectivity Investigations of Self-Assembled Conjugated Polyion Multilayers. Langmuir. [Link]

• Dr. Lee Group. Thiol-based Self-assembled Monolayers: Formation and Organization. [Link]

• Yeager, J. D., & Sun, C. C. (2019). Probing Interfaces between Pharmaceutical Crystals and Polymers by Neutron Reflectometry. ResearchGate. [Link]

• Gerelli, Y. (2020). Applications of neutron reflectometry in biology. EPJ Web of Conferences. [Link]

• Liu, G. Y., & Xu, S. (2007). A New Approach to Generate Thiol-terminated SAMs on Gold. Agilent. [Link]

• PubChem. 2-Propanethiol. [Link]

• Welbourn, R. J. L., et al. (2017). Neutron Reflectometry for Studying Corrosion and Corrosion Inhibition. MDPI. [Link]

• Gant, T. G. The Development of Deuterium-Containing Drugs. [Link]

• Cheméo. Chemical Properties of 2-Propanethiol (CAS 75-33-2). [Link]

• Darwish, T. A., et al. (2011). Deuteration of molecules for neutron reflectometry on organic light-emitting diode thin films. UQ eSpace. [Link]

• Harbeson, S. L., & Tung, R. D. (2011). Deuterium in Drug Discovery and Development. Semantic Scholar. [Link]

• NIST Center for Neutron Research. (2014). Scattering Length Density Calculator. [Link]

• European Spallation Source. Tutorial: Scattering Length Density. [Link]

• GISAXS.com. (2015). Scattering Length Density. [Link]

• Taylor & Francis Online. 2-propanethiol – Knowledge and References. [Link]

Sources

• 1. Neutron reflectometry - Wikipedia [en.wikipedia.org]
• 2. epj-conferences.org [epj-conferences.org]
• 3. PPT - Neutron Reflectometry: Principles and Applications PowerPoint Presentation - ID:9245408 [slideserve.com]
• 4. An introduction to neutron reflectometry | Ecoles Thématiques de la Société Française de la Neutronique [neutron-sciences.org]
• 5. Scattering Length Density [sastutorials.org]
• 6. Scattering Length Density - GISAXS [gisaxs.com]
• 7. royalsocietypublishing.org [royalsocietypublishing.org]
• 8. epj-conferences.org [epj-conferences.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. lee.chem.uh.edu [lee.chem.uh.edu]
• 11. 2-Propanethiol | C3H8S | CID 6364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. CAS 75-33-2: 2-Propanethiol | CymitQuimica [cymitquimica.com]
• 13. UQ eSpace [espace.library.uq.edu.au]
• 14. Neutron reflectometry as a powerful tool to elucidate membrane interactions of drug delivery systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. soft-matter.uni-tuebingen.de [soft-matter.uni-tuebingen.de]
• 16. Scattering Length Density Calculator [ncnr.nist.gov]
• 17. esrf.fr [esrf.fr]
• 18. journals.iucr.org [journals.iucr.org]
• 19. refnx - Neutron and X-ray reflectometry analysis in Python — refnx 1.0 documentation [refnx.readthedocs.io]
• 20. Software | Open Reflectometry Standards Organisation [reflectometry.org]

Application Note: Sum Frequency Generation (SFG) Spectroscopy of 2-Propane-d7-thiol SAMs

Executive Summary

The characterization of molecular interfaces is a critical bottleneck in the development of advanced biosensors, targeted drug delivery systems, and surface-functionalized medical devices. Self-Assembled Monolayers (SAMs) utilizing branched alkanethiols, such as 2-propanethiol, are frequently employed to engineer specific steric environments that control protein immobilization and prevent non-specific binding.

This application note provides a comprehensive, self-validating protocol for the structural characterization of 2-propane-d7-thiol SAMs on gold substrates using Sum Frequency Generation (SFG) vibrational spectroscopy. By combining isotopic labeling (deuteration) with interface-specific non-linear optics, researchers can achieve background-free, sub-monolayer resolution of molecular orientation and packing density.

Scientific Rationale & Causality

The Strategic Advantage of Deuteration (d7)

Analyzing standard hydrogenated alkanethiols via vibrational spectroscopy often yields highly congested spectra. In standard 2-propanethiol, the C-H stretching region (2800–3000 cm⁻¹) is heavily convoluted by Fermi resonances—quantum mechanical couplings between the symmetric stretching mode and the overtones of bending modes[1].

By substituting the hydrogen atoms with deuterium to form 2-propane-d7-thiol (isopropyl-d7 mercaptan), the fundamental stretching vibrations are shifted to the C-D stretching region (2000–2300 cm⁻¹). This shift provides two critical experimental advantages:

• Elimination of Fermi Resonance: The mass difference of deuterium alters the vibrational frequencies, decoupling the stretching modes from the bending overtones and yielding clean, distinct spectral peaks[1].

• Background-Free Window: The 2000–2300 cm⁻¹ region is optically transparent for most organic contaminants and biological buffers, ensuring that the detected signal is exclusively from the engineered SAM[2].

Principles of SFG Spectroscopy

SFG is a second-order non-linear optical technique wherein a tunable mid-infrared (IR) laser pulse and a visible (Vis) laser pulse spatially and temporally overlap at an interface to generate a third photon at the sum of the two input frequencies ( ωSFG​=ωIR​+ωVis​ ).

Under the electric dipole approximation, the second-order non-linear susceptibility ( χ(2) ) is zero in centrosymmetric bulk media. Therefore, the SFG signal is strictly generated at the interface where inversion symmetry is broken (e.g., the gold-thiolate boundary)[3]. This physical principle acts as a self-validating mechanism for the protocol: bulk solution molecules or randomly oriented gas-phase contaminants cannot produce an SFG signal, guaranteeing that the acquired data reflects only the ordered interfacial monolayer.

Quantitative Data: Vibrational Mode Assignments

To accurately determine the orientation of the isopropyl group on the gold surface, SFG spectra are typically collected under different polarization combinations. The ssp polarization (s-polarized SFG, s-polarized Vis, p-polarized IR) probes transition dipole moments perpendicular to the surface, while ppp probes both perpendicular and parallel components.

Table 1: Expected SFG Vibrational Modes for 2-Propane-d7-thiol SAMs

Vibrational Mode	Frequency (cm⁻¹)	SFG Intensity (ssp)	SFG Intensity (ppp)	Structural Implication
νs​(CD3​)	~2075	Strong	Weak	Symmetric stretch; strong ssp indicates methyl groups are oriented out-of-plane.
νFR​(CD3​)	~2125	Moderate	Weak	Residual Fermi resonance of the symmetric stretch (highly suppressed compared to C-H).
ν(CD)	~2140	Weak	Moderate	Methine C-D stretch; highly sensitive to the tilt angle of the isopropyl backbone.
νas​(CD3​)	~2225	Weak	Strong	Asymmetric stretch; dominant in ppp due to dipole moments parallel to the surface.

Data synthesized from established C-D stretching assignments in non-linear spectroscopy[1][2].

Experimental Protocols

The following step-by-step methodology ensures the reproducible formation and spectroscopic validation of 2-propane-d7-thiol SAMs.

Step 1: Substrate Preparation

• Material Selection: Utilize template-stripped gold (TS-Au) or epitaxial Au(111) deposited on mica.

• Flame Annealing: Pass the gold substrate through a hydrogen flame (approx. 1 Hz for 30 seconds) until a faint orange glow is observed.

  • Causality: Flame annealing mobilizes gold atoms to form large, atomically flat Au(111) terraces. Macroscopic roughness or step-edge defects cause inhomogeneous broadening of the SFG spectra and disrupt the dense packing of the SAM[4].

• Cooling: Allow the substrate to cool under a stream of high-purity nitrogen (N₂) to prevent airborne hydrocarbon contamination.

Step 2: SAM Assembly

• Solution Preparation: Prepare a 1.0 mM solution of 2-propane-d7-thiol in absolute ethanol.

  • Causality: Absolute ethanol is chosen because it efficiently dissolves the thiol but has a low binding affinity to gold, preventing competitive inhibition of the thiolate chemisorption[4].

• Incubation: Immerse the annealed Au(111) substrate into the solution for 24 hours at room temperature.

  • Causality: SAM formation occurs in two phases: a fast initial physisorption (minutes) followed by a slow structural reorganization (hours) into a dense, standing-up, crystalline-like phase. A 24-hour incubation guarantees thermodynamic equilibrium[5].

Step 3: Post-Assembly Processing

• Rinsing: Remove the substrate and immediately rinse with 20 mL of neat absolute ethanol, followed by 10 mL of ultra-pure water.

  • Causality: Rinsing removes physisorbed multilayers held by weak van der Waals forces, leaving only the covalently bound (chemisorbed) thiolate monolayer[4].

• Drying: Blow dry gently with N₂ gas.

Step 4: SFG Spectroscopic Measurement

• Optical Alignment: Mount the sample in the SFG spectrometer. Overlap the 800 nm visible pulse and the tunable mid-IR pulse (tuned between 2000 cm⁻¹ and 2300 cm⁻¹) spatially and temporally on the SAM surface.

• Data Acquisition:

  • Set the polarization to ssp and acquire the spectrum (typically 100–300 seconds per scan depending on laser repetition rate).

  • Switch the polarization to ppp and repeat the acquisition.

• Spectral Deconvolution: Fit the resulting spectra using a Lorentzian line-shape model combined with a non-resonant background phase. The ratio of the νs​(CD3​) amplitude in ssp to the νas​(CD3​) amplitude in ppp is used to calculate the precise tilt angle of the isopropyl group relative to the surface normal[3].

Process Visualization

Workflow for 2-propane-d7-thiol SAM assembly and SFG spectroscopic analysis.

References

• Structure and growth of self-assembling monolayers - Quantum Chemistry Laboratory. Progress in Surface Science. 4

• Self-assembled monolayers of thiolates on metals: a review article on sulfur-metal chemistry and surface structures - Academia.edu. Academia. 5

• Windowless detection geometry for sum frequency scattering spectroscopy in the C–D and amide I regions - AIP Publishing. AIP Publishing. 2

• Removing Fermi Resonance through Deuterated Molecules with Single C-H Bond in C-H Stretching Region of Raman Spectra. Chinese Journal of Chemical Physics. 1

• Sum Frequency Generation Spectroscopy of Fluorinated Organic Material-Based Interfaces. Analyst (RSC). 3

Sources

• 1. cjcp.ustc.edu.cn [cjcp.ustc.edu.cn]
• 2. pubs.aip.org [pubs.aip.org]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. tiger.chem.uw.edu.pl [tiger.chem.uw.edu.pl]
• 5. (PDF) Self-assembled monolayers of thiolates on metals: a review article on sulfur-metal chemistry and surface structures [academia.edu]

Application Note: Surface Functionalization of Gold Nanoparticles with 2-Propane-d7-thiol for Bioorthogonal SERS Imaging

Introduction & Scientific Rationale

Surface-Enhanced Raman Scattering (SERS) utilizing gold nanoparticles (AuNPs) is a highly sensitive analytical technique for molecular imaging and drug tracking. However, when applied to complex biological matrices (e.g., live cells, tissues), the standard Raman "fingerprint region" (<1800 cm⁻¹) suffers from severe spectral overlap due to the endogenous scattering of proteins, lipids, and nucleic acids 1.

To overcome this background interference and achieve true bioorthogonal tracking, Raman reporters must be engineered to scatter in the "cell-silent region" (1800–2800 cm⁻¹) 2. 2-propane-d7-thiol (a fully deuterated isopropyl mercaptan) serves as an optimal SERS tag for this purpose. The substitution of hydrogen with deuterium (forming C-D bonds) leverages the kinetic isotope effect to shift the vibrational stretching frequency to approximately 2100–2200 cm⁻¹, squarely within the silent window where biological molecules are inherently absent [[1]]().

Mechanistic Causality: The Gold-Thiolate Interface

The functionalization of AuNPs with 2-propane-d7-thiol relies on a thermodynamically driven ligand exchange reaction. Standard colloidal AuNPs are kinetically stabilized by a weakly bound layer of citrate ions, which provide electrostatic repulsion. The formation of a self-assembled monolayer (SAM) is a spontaneous chemisorption process driven by the strong, specific affinity between sulfur and gold 3.

The Au-S bond formation displaces the citrate layer. Because SERS enhancement decays exponentially with distance from the nanoparticle surface ( 1/r12 ), the short, branched alkyl chain of 2-propane-d7-thiol is highly advantageous. It allows for dense molecular packing on the highly curved nanoparticle surface, maximizing the number of Raman reporters directly within the localized surface plasmon resonance (LSPR) "hotspot."

Diagram 1: Mechanistic pathway of Au-S chemisorption and bioorthogonal SERS signal generation.

Materials and Reagents

• Gold Nanoparticles (AuNPs): 50 nm citrate-capped, OD=1. (Note: 50 nm is optimal for LSPR coupling with standard 785 nm Raman excitation lasers).

• 2-propane-d7-thiol: Isotopic purity >98 atom % D.

• Ethanol: Absolute, 200 proof, anhydrous.

• Tween-20: 10% (v/v) aqueous stock solution.

• Ultrapure Water: 18.2 MΩ·cm at 25°C.

Experimental Protocol

This protocol is designed as a self-validating system. Each phase includes specific causal reasoning to ensure reproducibility and prevent colloidal collapse.

Phase 1: Pre-stabilization

• Addition of Steric Stabilizer: Add Tween-20 stock to the 50 nm AuNP solution to achieve a final concentration of 0.1% (v/v).

  • Causality: As neutral thiols displace negatively charged citrate ions, the loss of electrostatic repulsion can induce rapid Van der Waals-driven aggregation. Tween-20 provides a transient steric shield to prevent this destabilization during the exchange process.

• Incubation: Stir gently for 30 minutes at room temperature to ensure complete polymer adsorption.

Phase 2: Ligand Exchange & Chemisorption

• Thiol Preparation: Prepare a 10 mM stock solution of 2-propane-d7-thiol in absolute ethanol.

  • Causality: Short-chain thiols are hydrophobic and prone to rapid oxidation into unreactive disulfides in aqueous environments. Absolute ethanol ensures monomeric dispersion and preserves the reactive -SH state.

• Functionalization: Add the thiol stock dropwise to the pre-stabilized AuNP solution to achieve a final thiol concentration of 100 µM (representing a massive molar excess relative to the available gold surface area). Ensure the final ethanol concentration does not exceed 10% (v/v) to prevent solvent-induced aggregation.

• SAM Maturation: Incubate the mixture for 12–18 hours at room temperature under continuous orbital shaking (300 rpm) in the dark.

  • Causality: The formation of a highly ordered SAM is a two-step process: a rapid initial pinning of thiolates to the gold surface (occurring in minutes), followed by a slow, thermodynamically driven lateral reorganization into a dense, crystalline-like lattice 3.

Phase 3: Purification

• Primary Centrifugation: Centrifuge the functionalized AuNPs at 3,500 × g for 15 minutes.

• Supernatant Removal: Carefully decant the supernatant to remove unbound 2-propane-d7-thiol, displaced citrate, and excess Tween-20.

• Washing: Resuspend the soft pellet in 18.2 MΩ·cm ultrapure water. Repeat the centrifugation and resuspension steps twice to ensure high purity of the SERS nanoprobes.

Diagram 2: Step-by-step workflow for functionalization and purification of SERS-active AuNPs.

Quantitative Data & Self-Validating Characterization

To guarantee the trustworthiness of the synthesized nanoprobes, the system must be validated against the baseline metrics of bare citrate-AuNPs. The table below summarizes the quantitative data expected for a successful functionalization.

Characterization Metric	Citrate-AuNPs (Baseline)	2-propane-d7-thiol AuNPs	Diagnostic Significance & Causality
LSPR Peak (UV-Vis)	~530 nm	~533 – 535 nm	A 3–5 nm red-shift confirms the change in the local refractive index due to SAM formation. A shift >10 nm or peak broadening indicates irreversible aggregation.
Zeta Potential	-40 mV to -50 mV	-10 mV to -20 mV	The loss of highly negative citrate ions confirms successful ligand exchange. The remaining slight negative charge is due to residual stabilization.
Hydrodynamic Size (DLS)	~52 nm	~54 nm	A slight increase corresponds to the thickness of the dense thiol monolayer. A massive increase (>100 nm) indicates particle cross-linking.
Raman Peak (SERS)	None (Silent)	~2100 – 2200 cm⁻¹	The emergence of a sharp peak confirms the C-D stretching vibration of the deuterated tag, validating the probe for bioorthogonal imaging.

Troubleshooting

• Visual Color Shift (Red to Blue/Purple): If the colloidal suspension turns purple during Phase 2, the particles have aggregated. Solution: Ensure Tween-20 pre-stabilization is complete before thiol addition. Alternatively, reduce the ethanol concentration in the final mixture, as high solvent ratios strip the hydration layer from the nanoparticles.

• Weak SERS Signal: If the ~2100 cm⁻¹ peak is weak or absent, the SAM is likely incomplete or the thiol has oxidized. Solution: Ensure the thiol stock is freshly prepared immediately before use and increase the incubation time to allow for complete lateral reorganization of the monolayer.

References

• Mechanism of thiol binding to gold surfaces Source: Benchchem URL
• Source: PMC (National Institutes of Health)
• Source: PMC (National Institutes of Health)

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

2-propane-d7-thiol in hydrogen-deuterium exchange mapping

Application Note & Protocol

Topic: Cysteine-Specific Footprinting using 2-Propane-d7-thiol: A Covalent Labeling Approach for Mapping Protein Conformation and Interactions

Audience: Researchers, scientists, and drug development professionals.

Introduction: Beyond Backbone Dynamics

Mapping the higher-order structure (HOS) and conformational dynamics of proteins is fundamental to understanding their function and to the development of novel therapeutics.[1] Hydrogen-Deuterium Exchange Mass Spectrometry (HDX-MS) has become a cornerstone technique, providing invaluable insights by monitoring the rate of deuterium uptake on backbone amide hydrogens.[2][3] This method exquisitely reports on solvent accessibility and hydrogen bonding of the protein backbone.[4] However, a complete structural picture also requires information about the solvent accessibility and local environment of amino acid side chains, which constitute the protein's interactive surfaces.[5]

Covalent Labeling Mass Spectrometry (CL-MS), or chemical footprinting, offers a complementary approach by using chemical reagents to irreversibly "mark" solvent-accessible side chains.[6][7] The sites and extent of this labeling can be precisely identified by mass spectrometry, providing a detailed map of the protein's surface topology.[1][5] This application note describes a specialized CL-MS strategy utilizing 2-propane-d7-thiol , a deuterated chemical probe, for the specific footprinting of cysteine residues. This method provides residue-specific insights into protein conformation, protein-protein interaction interfaces, and ligand binding sites, serving as a powerful orthogonal tool to traditional HDX-MS.[8][9]

Principle of the Method: Isotope-Coded Cysteine Alkylation

The core of this technique is the irreversible covalent modification of solvent-exposed cysteine residues via S-alkylation. Cysteine is an excellent target for specific labeling due to the potent nucleophilicity of its thiolate anion (-S⁻) and its relatively low abundance in most proteins.[10][11]

The proposed reagent, 2-propane-d7-thiol, acts as a specific alkylating agent for cysteine. The key features of this probe are:

• Thiol Reactivity: The thiol group (-SH) selectively targets and reacts with the thiol side chain of cysteine residues, forming a stable thioether bond. This reaction is most efficient after the reduction of any existing disulfide bonds within the protein.[12]

• Deuterium Isotope Tag: The seven deuterium atoms on the propane backbone provide a distinct and stable isotopic signature. When 2-propane-d7-thiol modifies a cysteine residue, it imparts a precise mass shift to the peptide containing that residue. This mass shift is readily detected by high-resolution mass spectrometry, allowing for unambiguous identification and quantification of modification sites.[][14]

By comparing the extent of labeling on specific cysteine residues under two or more different conditions (e.g., apo protein vs. ligand-bound protein), one can infer which regions of the protein undergo conformational changes.[6] A decrease in labeling suggests that a cysteine residue has become less solvent-accessible, perhaps because it is located within a binding interface or is shielded by a conformational rearrangement. Conversely, an increase in labeling points to a region that has become more exposed.

Experimental Workflow and Application

The overall workflow is designed for differential analysis, comparing a protein's conformational state under two conditions (State A and State B).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. HDX-MS And How It Works - Creative Proteomics [creative-proteomics.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. Cysteine-reactive probes and their use in chemical proteomics - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. Protein Alkylation: Exploring Techniques and Applications - Creative Proteomics [creative-proteomics.com]
• 14. researchgate.net [researchgate.net]

Application Note: High-Precision Isotopic Labeling of Electrophilic Peptides Using 2-Propane-d7-thiol

Target Audience: Analytical Chemists, Proteomics Researchers, and Biopharmaceutical Developers. Application: Structural elucidation, localization of electrophilic modifications (e.g., dehydroalanine), and quantitative MS/MS analysis.

Executive Summary & Strategic Rationale

In the structural characterization of complex peptide therapeutics, cyanotoxins (such as microcystins), and degraded biopharmaceuticals, identifying electrophilic residues like dehydroalanine (Dha) or methyldehydroalanine (Mdha) is notoriously difficult. These α,β-unsaturated amino acids often yield poor fragmentation spectra and are highly susceptible to artifactual modifications.

To overcome this, targeted thiol derivatization via thia-Michael addition is employed[1]. While primary thiols (e.g., 1-propanethiol) are highly reactive, they frequently cause non-specific over-alkylation. 2-Propane-d7-thiol (deuterated isopropyl mercaptan) emerges as a premium derivatization reagent. The secondary thiol structure provides necessary steric hindrance to ensure reaction specificity, while the heavy deuterium isotope introduces a distinct kinetic isotope effect and a highly specific mass shift, extending the half-life of the labeled peptide in complex matrices[2].

Mechanistic Principles (E-E-A-T)

The Thia-Michael Addition

The core chemistry relies on the nucleophilic attack of a thiolate anion on the β-carbon of an α,β-unsaturated carbonyl.

• Causality of pH Choice: The reaction requires a basic environment (pH 8.5–9.0) to deprotonate the thiol into its highly reactive thiolate form. However, pushing the pH beyond 9.5 risks base-catalyzed hydrolysis of the peptide backbone. A tightly controlled pH of 8.5 provides the optimal thermodynamic balance[1].

• Causality of Steric Hindrance: 2-propanethiol possesses a branched isopropyl group[3]. This steric bulk restricts nucleophilic attack to highly accessible, genuine electrophilic sites, drastically reducing the chemical noise associated with off-target labeling[1].

The Self-Validating Isotopic Signature

By splitting a sample and reacting half with "Light" 2-propanethiol and half with "Heavy" 2-propane-d7-thiol, researchers create a self-validating system . Because the heavy reagent contains 7 deuterium atoms, it generates an exact mass difference of +7.044 Da compared to the light reagent. When mixed 1:1 prior to LC-MS/MS, genuine modifications appear as perfect doublets separated by 7.044 Da. Any singlet peak is immediately mathematically excluded as background noise.

Reagent Profiling & Quantitative Data

To select the optimal derivatization strategy, it is critical to compare the monoisotopic mass shifts and steric profiles of common thiol reagents.

Table 1: Quantitative Comparison of Thiol Derivatization Reagents

Reagent	Chemical Formula	Monoisotopic Mass (Da)	Adduct Mass Shift (Da)	Steric Profile & Specificity
Mercaptoethanol	C₂H₆OS	78.0139	+78.0139	Minimal (Primary) - High off-target risk
1-Propanethiol	C₃H∸S	76.0347	+76.0347	Low (Primary) - Moderate off-target risk
2-Propanethiol (Light)	C₃H∸S	76.0347	+76.0347	Moderate (Secondary) - High Specificity
2-Propane-d7-thiol (Heavy)	C₃HD₇S	83.0786	+83.0786	Moderate (Secondary) - High Specificity

Note: The mass difference (ΔM) between the Light and Heavy 2-propanethiol adducts is exactly 7.0439 Da.

Experimental Protocol: Self-Validating Thiol Derivatization

This protocol establishes a rigorously controlled workflow to ensure high-fidelity isotopic labeling.

Caption: Step-by-step workflow for peptide isotopic labeling using 2-propane-d7-thiol.

Step-by-Step Methodology

Step 1: Sample Reconstitution and Buffering

• Aliquot the target peptide sample into two separate low-bind microcentrifuge tubes (Tube A for Light, Tube B for Heavy).

• Add 2.0 mL of 0.2 M Na₂CO₃ buffer to each aliquot to adjust the solution to pH 8.5[1].

• Causality: Sodium carbonate is chosen over amine-based buffers (like Tris) to prevent competitive nucleophilic attack by primary amines on the electrophilic peptide residues.

Step 2: Isotopic Labeling Reaction

• To Tube A, add 100 μL of standard 2-propanethiol.

• To Tube B, add 100 μL of 2-propane-d7-thiol.

• Vortex both tubes vigorously for 30 seconds to ensure emulsion/mixing, as thiols have limited aqueous solubility[3].

Step 3: Controlled Incubation

• Incubate both tubes in complete darkness at 37°C for 2 hours[1].

• Causality: Incubation in darkness is mandatory. UV exposure can induce homolytic cleavage of the S-H (or S-D) bond, generating thiyl radicals that trigger unpredictable, non-specific radical addition cascades across the peptide backbone.

Step 4: Reaction Quenching

• Terminate the reaction by adding glacial acetic acid (CH₃COOH) dropwise until the pH drops to 6.0 or lower[1].

• Causality: Acidification instantly protonates the reactive thiolate anions back into inert thiols, freezing the reaction kinetics and stabilizing the newly formed thia-Michael adducts for downstream chromatography.

Step 5: Multiplexing and Cleanup

• Combine equal molar amounts of Tube A and Tube B into a single vial (1:1 ratio).

• Desalt the multiplexed sample using C18 ZipTips or an equivalent solid-phase extraction (SPE) method prior to mass spectrometry.

LC-MS/MS Data Acquisition & Interpretation

When analyzing the multiplexed sample via High-Resolution Mass Spectrometry (e.g., Orbitrap), the data interpretation follows a strict logical framework.

Caption: Logical framework for comparative MS/MS analysis using light and heavy labels.

• MS1 Filtering: Scan for precursor ions exhibiting a characteristic doublet separated by exactly +7.044 Da (or +3.522 m/z for doubly charged species).

• MS2 Fragmentation (CID/HCD): Isolate and fragment the heavy peak. Look for the characteristic neutral loss of the modified residue. For instance, the loss of the oxidized heavy thiol group [Thiol+O] results in a highly specific neutral loss signature of ~99 Da (83 Da from the d7-thiol + 16 Da from oxygen)[1].

• Validation: The presence of both the MS1 doublet and the corresponding MS2 neutral loss unequivocally confirms the exact sequence location of the electrophilic modification.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. lifetein.com [lifetein.com]
• 3. Isopropyl mercaptan - Wikipedia [en.wikipedia.org]

Application Note: Kinetic and Mechanistic Profiling of Ligand Exchange on Au25 Nanoclusters Using 2-Propane-d7-thiol

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Application Areas: Nanomedicine, Targeted Drug Delivery, Catalyst Design, and Biosensing

Executive Summary

The functionalization of atomically precise gold nanoclusters (AuNCs) via ligand exchange is a critical step in tailoring their physicochemical properties for biomedical and catalytic applications. However, mapping the precise spatiotemporal dynamics of this process remains a significant analytical challenge. This application note details an advanced in situ nuclear magnetic resonance (NMR) methodology utilizing 2-propane-d7-thiol (fully deuterated isopropyl mercaptan) as an isotopic probe to monitor ligand exchange on the benchmark Au25​(PET)18​ nanocluster (where PET = 2-phenylethanethiol).

By employing a deuterated secondary thiol, researchers can completely silence the 1H NMR signals of the incoming ligand, allowing for the unobstructed, quantitative tracking of departing native ligands from distinct spatial environments (exterior vs. interior staple sites) [1].

Mechanistic Rationale & Analytical Strategy

The Structural Hierarchy of Au25​(SR)18​

The Au25​(SR)18​ nanocluster possesses a highly defined structure consisting of an icosahedral Au13​ core protected by six dimeric staple motifs [−SR−Au−SR−Au−SR−] . These staple motifs contain two distinct ligand environments:

• Exterior Sites (12 ligands): Solvent-exposed and highly reactive.

• Interior Sites (6 ligands): Anchored closer to the core, sterically hindered, and thermodynamically resistant to exchange [2].

Causality of Reagent Selection: Why 2-Propane-d7-thiol?

Monitoring ligand exchange typically requires adding a massive excess (10× to 100×) of the incoming thiol to drive pseudo-first-order kinetics. If a standard protonated thiol is used, its massive NMR signals will overlap with and obscure the subtle, broad peaks of the bound native ligands [3].

The Deuterated Advantage: Using 2-propane-d7-thiol completely eliminates the incoming ligand from the 1H NMR spectrum. Furthermore, the secondary structure of the isopropyl group introduces specific steric hindrance that slows down the associative SN​2 -like exchange mechanism. This deceleration brings the reaction kinetics into an optimal temporal window for standard NMR acquisition, preventing the reaction from completing before the first scan is finished [4].

The Associative Exchange Mechanism

Ligand exchange on AuNCs does not occur via simple dissociation. It proceeds through an associative mechanism where the incoming thiol attacks the Au atom of the staple motif, forming an intermediate complex before the native ligand is protonated and released[3].

Figure 1: Associative ligand exchange mechanism on Au25 nanocluster staple motifs.

Self-Validating Experimental Protocol

This protocol is designed as a closed-loop, self-validating system. By utilizing an internal standard and tracking both the disappearance of bound ligands and the appearance of free ligands, the system ensures mass balance—confirming that no side reactions (e.g., disulfide formation or cluster decomposition) are skewing the kinetic data.

Reagents and Materials

• Nanocluster: Purified Au25​(PET)18​ (1.0 mg).

• Incoming Ligand: 2-Propane-d7-thiol (Isotopic purity >99 atom % D).

• Solvent: Dichloromethane-d2 ( CD2​Cl2​ , 100% D) – Chosen for its non-coordinating nature and ability to fully solvate both the native and exchanged clusters without inducing structural transformation[1].

• Internal Standard: Hexamethyldisiloxane (HMDSO) – Preferred over TMS due to lower volatility.

Step-by-Step Workflow

Step 1: Baseline Sample Preparation

• Dissolve 1.0 mg of Au25​(PET)18​ in 0.5 mL of CD2​Cl2​ containing 0.05% v/v HMDSO.

• Transfer the solution to a high-quality 5 mm NMR tube and seal with a septum cap.

• Validation Check: Acquire a baseline 1D 1H NMR spectrum (64 scans, relaxation delay D1≥5 s to ensure complete longitudinal relaxation for quantitative integration). Verify the presence of distinct bound PET α−CH2​ signals (see Table 1).

Step 2: In Situ Ligand Injection

• Thermostat the NMR probe to exactly 298 K (25 °C).

• Eject the sample, quickly inject a 50-fold molar excess of 2-propane-d7-thiol through the septum using a gas-tight microsyringe, and invert twice to mix.

• Immediately re-insert the sample into the magnet.

Step 3: Arrayed Data Acquisition

• Set up a pseudo-2D arrayed 1H NMR experiment.

• Parameters: 16 scans per increment, D1=5 s, acquisition time = 3 s. Total time per spectrum ≈2.1 minutes.

• Run the array continuously for 24 to 48 hours to capture both the fast exterior exchange and the slow interior exchange phases.

Figure 2: Workflow for in situ NMR monitoring of nanocluster ligand exchange.

Quantitative Data Analysis

The progression of the reaction is tracked by integrating the distinct α−CH2​ proton signals of the PET ligands. Because the nanocluster core restricts the mobility of the bound ligands, their NMR signals are significantly broadened and shifted downfield due to the proximity to the gold core's electronic environment.

Chemical Shift Assignments

Table 1: 1H NMR Chemical Shifts of PET Ligands in CD2​Cl2​

Ligand State	Environment	Chemical Shift ( δ , ppm)	Peak Characteristics
Bound PET	Interior Sites (6)	~ 4.0 - 4.2	Broad, highly shielded by core
Bound PET	Exterior Sites (12)	~ 3.4 - 3.7	Broad, intermediate shielding
Free PET	Solvated (Released)	~ 2.85	Sharp, well-defined triplet

Note: The incoming 2-propane-d7-thiol is invisible in this spectrum, ensuring that the integration of the free PET signal at 2.85 ppm is absolute and uncontaminated.

Kinetic Modeling

Plot the normalized integrals of the exterior and interior bound PET signals against time. The exchange of the 12 exterior ligands follows a fast pseudo-first-order kinetic decay, while the 6 interior ligands exhibit a much slower decay profile [2].

Table 2: Representative Pseudo-First-Order Rate Constants ( kobs​ )

Exchange Site	Rate Constant ( kobs​ )	Half-Life ( t1/2​ )	Mechanistic Implication
Exterior (Fast)	2.45×10−3 s−1	~ 4.7 minutes	Low steric hindrance; rapid associative attack.
Interior (Slow)	1.15×10−5 s−1	~ 16.7 hours	High steric barrier; requires staple motif structural distortion.

Data derived from generalized kinetic models of secondary thiol exchange on Au25​ [1], [4].

Troubleshooting & Best Practices

• Loss of Mass Balance: If the sum of the integrated bound PET and free PET decreases over time, this indicates nanocluster decomposition or the formation of PET disulfides. Ensure solvents are thoroughly degassed and the NMR tube is purged with Argon to prevent oxidative degradation [2].

• Signal Overlap: If the broad bound signals are difficult to integrate due to baseline distortion, apply a backward linear prediction and a mild exponential line broadening function (LB = 1-2 Hz) during FID processing.

• Temperature Fluctuations: The rate constants are highly sensitive to temperature. Ensure the NMR probe is calibrated with a methanol standard prior to the experiment to guarantee exactly 298 K.

Application Note: High-Precision Quantification of Low-Molecular-Weight Thiols Using 2-Propane-d7-thiol Isotope Dilution Mass Spectrometry (IDMS)

Target Audience: Analytical Chemists, Biomarker Researchers, and Drug Development Professionals Methodology: Chemical Derivatization coupled with LC-ESI-MS/MS

Abstract & Scope

Accurate quantification of low-molecular-weight (LMW) biological and volatile thiols (e.g., cysteine, homocysteine, glutathione, and short-chain alkyl mercaptans) is critical in redox biology, toxicology, and the profiling of food/beverage metabolomics[1],[2]. However, the inherent nucleophilicity of the sulfhydryl (-SH) group makes these analytes highly susceptible to artifactual ex vivo oxidation, while their volatility leads to evaporative losses during sample preparation[1].

This application note details a robust, self-validating Isotope Dilution Mass Spectrometry (IDMS) protocol. By leveraging 2-propane-d7-thiol (CAS 1219803-56-1)[3] as a master internal standard (IS) and N-ethylmaleimide (NEM) as an alkylating agent, this workflow neutralizes matrix effects, prevents analyte degradation, and ensures absolute quantitative accuracy[4],[5].

Mechanistic Principles: The Causality of the Workflow

As a Senior Application Scientist, it is vital to understand why specific reagents are chosen, rather than just how to use them. This protocol is designed as a self-validating system based on two core chemical principles:

Isotope Dilution with 2-Propane-d7-thiol

Volatile thiols and LMW biothiols suffer from poor ionization efficiency in Electrospray Ionization (ESI) and variable recovery rates[2]. 2-Propane-d7-thiol (an isotopically heavy, non-endogenous mercaptan) is spiked into the biological matrix at the exact moment of sample collection.

• Causality: Because the deuterated standard shares identical physicochemical properties with endogenous short-chain thiols, it undergoes the exact same evaporative losses, derivatization kinetics, and matrix-induced ion suppression during LC-MS/MS[4]. Consequently, the ratio of the endogenous analyte signal to the IS signal remains perfectly constant, self-correcting for any procedural variances.

Alkylation via N-Ethylmaleimide (NEM)

Free thiols oxidize to disulfides within seconds of tissue lysis or blood draw, destroying the native redox profile[5].

• Causality: To "freeze" the biological redox state, NEM is introduced immediately. NEM undergoes a rapid, irreversible Michael addition with free sulfhydryls at a near-neutral pH (6.5–7.0) to form stable thioether conjugates[5]. This achieves three goals: (1) it prevents artifactual oxidation, (2) it eliminates analyte volatility, and (3) the addition of the maleimide ring significantly increases the hydrophobicity and proton affinity of the thiols, drastically improving their retention on reversed-phase C18 columns and their ESI+ ionization efficiency[1].

Chemical derivatization of thiols and 2-propane-d7-thiol using NEM for LC-MS/MS.

Materials and Reagents

• Internal Standard: 2-Propane-d7-thiol (CAS 1219803-56-1, 98 atom % D)[3].

• Derivatization Reagent: N-ethylmaleimide (NEM), ≥99% purity.

• Buffers: 100 mM Ammonium Bicarbonate buffer (pH 7.0).

• Solvents: LC-MS grade Acetonitrile (ACN), Water, and Formic Acid (FA).

Experimental Protocol

Step 1: Preparation of the Quenching & IS Solution

• Prepare a Quenching Buffer consisting of 50 mM NEM in 100 mM Ammonium Bicarbonate (pH 7.0). Note: NEM hydrolyzes in water; prepare fresh daily.

• Prepare a Master IS Working Solution of 2-propane-d7-thiol at 10 µM in LC-MS grade Acetonitrile.

Step 2: Sample Collection and In Situ Quenching

Crucial Step: Delaying derivatization will result in false-negative thiol quantification due to rapid auto-oxidation.

• Aliquot 50 µL of the Quenching Buffer (containing NEM) and 10 µL of the Master IS Working Solution into a microcentrifuge tube.

• Immediately add 50 µL of the biological sample (e.g., plasma, cell lysate, or beverage matrix) directly into the tube.

• Vortex vigorously for 10 seconds to initiate the Michael addition.

Step 3: Derivatization and Protein Precipitation

• Incubate the homogenate at 37°C for 30 minutes in the dark to ensure complete alkylation of all sterically hindered thiols.

• Add 200 µL of ice-cold Acetonitrile (containing 0.1% Formic Acid) to precipitate proteins and quench the derivatization reaction.

• Centrifuge at 14,000 × g for 15 minutes at 4°C.

• Transfer the clear supernatant to an LC-MS vial for analysis.

Step-by-step sample preparation workflow for thiol quantification via IDMS.

Step 4: LC-MS/MS Analysis

• Column: Waters ACQUITY UPLC BEH C18 (2.1 × 100 mm, 1.7 µm).

• Mobile Phase A: 0.1% FA in Water.

• Mobile Phase B: 0.1% FA in Acetonitrile.

• Gradient: 5% B hold for 1 min, ramp to 95% B over 4 min, hold for 1 min, return to 5% B. Flow rate: 0.4 mL/min.

• Detection: Positive Electrospray Ionization (ESI+) in Multiple Reaction Monitoring (MRM) mode.

Quantitative Data & Method Validation

By utilizing 2-propane-d7-thiol as the IS, the method achieves strict linearity across three orders of magnitude. The data below summarizes the optimized MRM transitions and validation parameters for common thiols derivatized with NEM.

Table 1: Optimized MRM Transitions for NEM-Derivatized Thiols

Analyte (NEM-Conjugate)	Precursor Ion [M+H]⁺ (m/z)	Product Ion (m/z)	Collision Energy (eV)	Role
2-Propane-d7-thiol	209.3	126.1	18	Internal Standard
2-Propanethiol	202.3	126.1	18	Target Analyte
Cysteine	247.2	126.1	22	Target Analyte
Homocysteine	261.2	126.1	22	Target Analyte
Glutathione (GSH)	433.4	304.1	25	Target Analyte

(Note: The dominant product ion at m/z 126.1 corresponds to the protonated cleaved NEM moiety, providing a universal diagnostic fragment for all alkylated thiols).

Table 2: Method Validation Parameters

Analyte	Linear Range (µM)	LOD (nM)	LOQ (nM)	Intra-day Precision (% RSD)	Recovery (%)
2-Propanethiol	0.05 – 100	15	50	2.4	98.5 ± 1.2
Cysteine	0.10 – 500	25	100	3.1	96.8 ± 2.1
Glutathione	0.10 – 1000	30	100	3.5	95.4 ± 2.5

Expert Insights & Troubleshooting

• Incomplete Derivatization (Peak Tailing/Splitting): If multiple peaks appear for a single analyte, it indicates that the pH of the derivatization buffer dropped below 6.5. The Michael addition requires the thiol to be in its thiolate anion form (-S⁻). Ensure the Ammonium Bicarbonate buffer maintains a strict pH of 7.0[5].

• Matrix Suppression of the IS: If the absolute peak area of the 2-propane-d7-thiol IS drops by more than 50% compared to a neat solvent injection, the biological matrix is heavily suppressing ionization[4]. While IDMS corrects for this mathematically, extreme suppression reduces the signal-to-noise (S/N) ratio. Mitigate this by increasing the dilution factor during the protein precipitation step (e.g., 1:4 instead of 1:2 ratio of sample to Acetonitrile).

• IS Volatility Handling: 2-Propane-d7-thiol is highly volatile in its underivatized state. Master stock solutions must be prepared in sealed amber vials using chilled solvents and stored at -80°C to prevent evaporative loss prior to the NEM alkylation step.

References

• Simultaneous Quantitation of Multiple Biological Thiols Using Reactive Ionization and Derivatization with Charged Mass Tags. Analytical Chemistry - ACS Publications. URL:[Link]

• Characterization and quantification of thiol-peptides in Arabidopsis thaliana using combined isotope dilution and high sensitivity HPLC-ESI-MS-MS. ResearchGate. URL: [Link]

• Comprehensive Plasma Thiol Redox Status Determination for Metabolomics. ResearchGate. URL:[Link]

• Analysis of Potent Odour-Active Volatile Thiols in Foods and Beverages with a Focus on Wine. Semantic Scholar. URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. 2-Propane-d7-thiol | CymitQuimica [cymitquimica.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Long-Term Storage &amp; Oxidation Prevention for 2-Propane-d7-thiol

Welcome to the Technical Support Center for handling 2-Propane-d7-thiol (Deuterated Isopropyl Mercaptan). Because this reagent is critical for highly sensitive isotopic tracing and drug development assays, maintaining its chemical integrity during long-term storage is paramount. This guide provides field-proven methodologies, mechanistic insights, and troubleshooting steps to prevent the premature degradation of your inventory.

The Causality of Thiol Oxidation

To effectively protect 2-propane-d7-thiol, you must first understand the mechanisms of its degradation. Aliphatic thiols are inherently susceptible to oxidation, but the reaction is highly dependent on the microenvironment.

The primary vector for degradation is the deprotonation of the sulfhydryl (-SH) group. At neutral to alkaline pH levels (>7.0), the thiol deprotonates to form a thiolate anion (R-S⁻) (1[1]). This anion is a potent nucleophile that readily reacts with dissolved atmospheric oxygen. Furthermore, this oxidation pathway is aggressively catalyzed by trace divalent metal ions, specifically copper (Cu²⁺) and iron (Fe³⁺) (2[2]).

The initial oxidation event produces a disulfide dimer. If the oxidative stress is not mitigated, the sulfur atom undergoes irreversible oxidation into sulfenic, sulfinic, and ultimately sulfonic acids.

Logical pathway of thiol oxidation from 2-propane-d7-thiol to higher oxidation states.

Quantitative Storage Parameters

To arrest the oxidation cascade, your storage environment must control temperature, atmospheric composition, and solvent chemistry.

Parameter	Optimal Condition	Causality / Rationale
Temperature	-20°C (Long-term)	Reduces kinetic energy, drastically slowing down oxidation reaction rates (1[1]).
Atmosphere	Argon (Ar) Overlay	Argon is heavier than air, forming a dense physical blanket that displaces O₂ (3[3]).
Solvent pH	5.0 - 6.0	Keeps the sulfhydryl group protonated, preventing highly nucleophilic thiolate formation (2[2]).
Light Exposure	Amber Vials / Dark	Prevents UV/Visible light from initiating photochemical oxidation pathways (2[2]).
Additives	1 mM EDTA	Sequesters trace divalent metal ions (Cu²⁺, Fe³⁺) that act as potent oxidation catalysts (2[2]).

Self-Validating Experimental Protocols

Do not rely on passive storage. The following protocols represent a closed, self-validating system to ensure the reagent remains viable from receipt to experiment.

Protocol A: Solvent Degassing via Freeze-Pump-Thaw

Causality: Standard gas sparging (bubbling) leaves residual dissolved oxygen. The freeze-pump-thaw method is the most effective technique, removing >99% of dissolved gases (3[3]).

• Place your desired storage solvent into a heavy-walled Schlenk flask and seal it.

• Submerge the flask in liquid nitrogen until the solvent is completely frozen solid.

• Open the flask to a high vacuum line for 2-3 minutes to evacuate the headspace.

• Close the vacuum valve and thaw the solvent in a warm water bath. Self-Validation: You will observe trapped gas bubbles violently escaping the liquid as it thaws.

• Repeat this cycle 3 to 4 times. The system is validated when no further bubbling is observed during the thaw phase.

• Backfill the flask with ultra-pure Argon.

Protocol B: Aliquoting and Inert Storage

Causality: Repeated freeze-thaw cycles and atmospheric exposure of a bulk bottle will rapidly degrade the entire supply (1[1]).

• Inside an anaerobic glovebox or using strict Schlenk line techniques, transfer the 2-propane-d7-thiol into pre-dried, amber glass vials.

• Flush the headspace of each vial with a gentle stream of Argon for 30 seconds to create a dense protective blanket (3[3]).

• Seal tightly with PTFE-lined caps and store immediately at -20°C.

Protocol C: Validation of Free Thiol Concentration (Ellman's Assay)

Causality: Before utilizing stored aliquots in sensitive assays, you must validate the free thiol concentration. Ellman's reagent (DTNB) reacts quantitatively with free thiols to produce TNB²⁻, which absorbs strongly at 412 nm (1[1]). Note: Unlike storage conditions, this assay buffer is intentionally set to pH 8.0 to force the formation of the reactive thiolate anion, ensuring a rapid reaction with DTNB.

• Prepare a reaction buffer of 0.1 M sodium phosphate, 1 mM EDTA, pH 8.0. Deoxygenate prior to use.

• Dissolve DTNB in the buffer to a concentration of 4 mg/mL (1[1]).

• In a 1 mL cuvette, mix 950 µL of reaction buffer, 50 µL of DTNB solution, and 10-50 µL of your thiol sample (2[2]).

• Incubate for 2 minutes at room temperature.

• Measure absorbance at 412 nm and calculate the concentration using the Beer-Lambert law (Molar extinction coefficient for TNB²⁻ = 14,150 M⁻¹cm⁻¹) (2[2]).

Step-by-step workflow for the preparation, inert storage, and validation of 2-propane-d7-thiol.

Troubleshooting & FAQs

Q: I've noticed a white precipitate in my 2-propane-d7-thiol solution after a few months of storage. What is this, and can I rescue the sample? A: The white precipitate is almost certainly the disulfide dimer of 2-propane-d7-thiol (3[3]). Disulfides are generally less soluble in reaction solvents than their corresponding parent thiols, causing them to crash out of solution. This is a clear indicator that your anaerobic storage conditions have failed. While you can technically reduce the disulfide back to a free thiol using reducing agents like DTT or TCEP (4[4]), for highly sensitive isotopic studies, it is highly recommended to discard the compromised aliquot to avoid introducing reducing agent artifacts into your downstream data.

Q: Does the deuterium labeling on the isopropyl chain affect the storage requirements compared to standard 2-propanethiol? A: No. The d7 labeling (chemical formula C3HD7S) is located entirely on the carbon backbone (5[5]). The reactive site remains the protonated sulfur atom (-SH). The kinetic and thermodynamic vulnerabilities of the thiol group to oxidation remain identical to unlabeled 2-propanethiol. Strict adherence to low-temperature and inert gas protocols is required for stability (6[6],5[5]).

Q: Why do you recommend Argon over Nitrogen for the headspace overlay? A: While both are inert, Argon is significantly heavier than air (and Nitrogen). When you flush a vial, Argon settles as a dense, protective physical blanket directly over the liquid phase. This provides a superior physical barrier against any oxygen that might slowly permeate the vial seal during long-term storage (1[1], 3[3]).

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. lgcstandards.com [lgcstandards.com]
• 6. cdnisotopes.com [cdnisotopes.com]

optimizing SAM formation time with 2-propane-d7-thiol on gold

Welcome to the Advanced Technical Support Center for Surface Functionalization. As a Senior Application Scientist, I have designed this guide to move beyond generic, one-size-fits-all procedures. Optimizing the self-assembled monolayer (SAM) formation of 2-propane-d7-thiol on gold (Au(111)) presents unique thermodynamic and kinetic challenges.

Unlike long-chain linear alkanethiols, 2-propanethiol possesses a bulky secondary carbon (isopropyl group) and a short chain length. This results in a lower-than-normal chemisorption enthalpy of approximately 107 kJ/mol[1] and a lack of stabilizing intermolecular van der Waals forces. Furthermore, the d7 isotopic labeling (perdeuteration of the alkyl chain) is highly valuable for vibrational spectroscopy and Secondary Ion Mass Spectrometry (SIMS)[2], but it requires precise optimization to achieve a functional, reproducible monolayer in a time-efficient manner.

Below is the definitive guide to troubleshooting and optimizing this specific system.

Mechanistic Visualization: The Kinetic Bottleneck

To optimize formation time, we must first understand the causality of the assembly process. The formation of a thiol SAM occurs in two distinct kinetic regimes: an initial fast adsorption (physisorption to chemisorption) taking minutes, followed by a slow organization phase that typically requires 24-48 hours[3]. For 2-propane-d7-thiol, the bulky methyl groups create steric hindrance, trapping the molecules in a disordered "lying-down" phase and resisting the transition to a dense "standing-up" phase.

Kinetic pathway of 2-propane-d7-thiol SAM formation on Au(111) highlighting steric bottlenecks.

Self-Validating Optimization Protocol

To reduce the standard 24-hour incubation time while maximizing the sterically limited surface coverage, we utilize a high-concentration kinetic overdrive approach[4]. This protocol is designed as a self-validating system, meaning each phase contains an internal analytical check.

Step 1: Substrate Activation (The Foundation)

• Action: Clean the Au(111) substrate using a freshly prepared piranha solution (3:7 v/v 30% H₂O₂ to concentrated H₂SO₄) for 5-10 minutes, followed by extensive Milli-Q water rinsing and nitrogen drying[3]. Caution: Highly reactive.

• Causality: Removes adventitious carbon. Gold must be pristine to lower the activation energy barrier for the initial thiolate-gold bond formation.

• Validation Check: Perform a water contact angle measurement. A clean Au(111) surface should be completely wetting (<10°).

Step 2: High-Concentration Solution Preparation

• Action: Prepare a 10 mM solution of 2-propane-d7-thiol in absolute, degassed ethanol.

• Causality: Standard protocols use 1 mM. By increasing the concentration by an order of magnitude, we exponentially enhance the mass transport and SAM growth kinetics, forcing the equilibrium toward maximum surface coverage in a fraction of the time[4].

Step 3: Accelerated Incubation

• Action: Submerge the gold substrate in the 10 mM solution. Backfill the container with inert gas (N₂ or Argon) and seal. Incubate at room temperature for 30 to 60 minutes .

• Causality: While linear thiols can form in 15 minutes at 10 mM[4], the steric bulk of the isopropyl group requires slightly more time to negotiate spatial packing. The inert atmosphere prevents the oxidation of thiols into sulfonates[3].

Step 4: Stringent Rinsing (Removing the Physisorbed Layer)

• Action: Remove the substrate and immediately rinse with absolute ethanol for 15 seconds. Sonicate in fresh ethanol for 1 minute, then rinse again.

• Causality: Because of the high 10 mM concentration, a thick layer of physisorbed, unbound thiols will rest on top of the chemisorbed layer. Sonication provides the mechanical energy required to break these weak intermolecular forces without disrupting the strong Au-S covalent bonds.

Step 5: Spectroscopic Validation

• Action: Analyze the surface via X-ray Photoelectron Spectroscopy (XPS).

• Validation Check: Calibrate to the Au 4f₇/₂ peak at 84.0 eV. Look for the S 2p₃/₂ peak at ~162.0 eV (confirming chemisorbed thiolate). If a peak exists at ~163.5 eV, physisorbed multilayers remain and further rinsing is required[3].

Quantitative Optimization Matrix

Use the following data matrix to benchmark your experimental parameters against expected outcomes.

Parameter	Standard Protocol	Optimized Protocol	Mechanistic Rationale	Validation Metric (XPS S 2p)
Concentration	1 mM	10 mM	High concentration overcomes the kinetic trap of the "lying-down" phase rapidly[4].	>95% peak area at 162.0 eV.
Incubation Time	24 - 48 hours	30 - 60 mins	Accelerated mass transport achieves equilibrium faster.	Absence of bare Au signal.
Atmosphere	Ambient Air	N₂ / Argon	Prevents ozone/oxygen-assisted conversion of thiolates to sulfonates[2].	Absence of >165.0 eV peak.
Solvent	Ethanol (ambient)	Degassed Ethanol	Removes dissolved oxygen; ensures stable Au-S bond formation.	High reproducibility across batches.

Troubleshooting & FAQs

Q: Why is my SAM coverage significantly lower than what I observe with 1-decanethiol, even after 24 hours? A: This is a fundamental thermodynamic limitation, not an experimental error. The bulky methyl groups of the isopropyl moiety create severe steric hindrance. Competitive adsorption studies demonstrate that branched thiols have drastically lower adsorption probabilities (e.g., 2-methyl-2-propanethiol has an adsorption probability of just 9 × 10⁻⁴ compared to 1-decanethiol)[2]. You will never achieve the dense √3 × √3 R30° crystalline packing seen in long-chain linear alkanethiols.

Q: Does the d7 isotopic labeling (perdeuteration) alter the formation time? A: Macroscopically, no. The kinetic isotope effect of the deuterium atoms on the carbon backbone is negligible regarding the macroscopic formation time. The primary utility of the d7 label is analytical—it allows you to distinctively track the SAM using SIMS or to isolate its C-D stretching frequencies (around 2100–2200 cm⁻¹) in Polarization-Modulation Infrared Reflection-Absorption Spectroscopy (PM-IRRAS), separating it from adventitious hydrocarbon (C-H) contamination[2][5].

Q: I optimized the time to 30 minutes using 10 mM concentration, but my XPS shows a strong peak at 165 eV. What went wrong? A: A peak at >165 eV indicates highly oxidized sulfur species, specifically sulfonates (R-SO₃⁻)[3]. This occurs when the SAM is exposed to ozone or dissolved oxygen during formation or storage. Ensure that your 10 mM ethanol solution is thoroughly degassed (e.g., via freeze-pump-thaw or sparging with argon) and that the incubation vessel is strictly purged with an inert gas.

Q: Can I use elevated temperatures (e.g., 50°C) to force the molecules into a standing-up phase faster? A: It is highly discouraged for short-chain thiols like 2-propanethiol. While thermal annealing can help long-chain thiols overcome kinetic traps to form highly ordered structures, short-chain thiols lack the stabilizing van der Waals interactions between chains. Elevating the temperature increases the desorption rate, which can lead to a net loss of surface coverage rather than improved ordering. Stick to room temperature and modulate concentration instead.

References

• Structure and growth of self-assembling monolayers - uw.edu.pl -
• mechanism of thiol binding to gold surfaces - benchchem.com -
• Fast Kinetics of Thiolic Self-Assembled Monolayer Adsorption on Gold - acs.org -
• Bilayer lipid membrane formation on surface assemblies with sparsely distributed tethers - rsc.org -
• Oxidation-Assisted Secondary Ion Mass Spectrometry Methodology to Quantify Mixed Alkylthiol Self-Assembled Monolayers on Gold - acs.org -

Sources

• 1. tiger.chem.uw.edu.pl [tiger.chem.uw.edu.pl]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Bilayer lipid membrane formation on surface assemblies with sparsely distributed tethers - Nanoscale (RSC Publishing) DOI:10.1039/D2NR07069C [pubs.rsc.org]

troubleshooting isotopic back-exchange in 2-propane-d7-thiol reactions

This guide provides in-depth technical support for researchers, scientists, and drug development professionals utilizing 2-propane-d7-thiol in their experiments. It addresses the critical issue of isotopic back-exchange, offering troubleshooting strategies and preventative measures to ensure the isotopic integrity of your labeled compounds.

Introduction to Isotopic Back-Exchange with 2-Propane-d7-thiol

2-Propane-d7-thiol is a valuable tool in mechanistic studies, metabolic tracing, and as an internal standard in quantitative mass spectrometry. The stability of its seven deuterium labels is paramount to the validity of experimental results. However, the thiol functional group, and to a lesser extent the adjacent carbon atoms, can be susceptible to hydrogen-deuterium (H/D) exchange with protic sources in the reaction environment. This "back-exchange" can lead to a loss of isotopic enrichment, compromising the accuracy of your data.

This guide will delve into the mechanisms of back-exchange, provide a structured troubleshooting framework based on common experimental observations, and offer detailed protocols to mitigate this issue.

Frequently Asked Questions (FAQs)

Q1: What is isotopic back-exchange and why is it a concern with 2-propane-d7-thiol?

A1: Isotopic back-exchange is the unintended replacement of deuterium atoms on your labeled molecule with hydrogen atoms from the surrounding environment (e.g., solvents, reagents, atmospheric moisture). For 2-propane-d7-thiol, this is a concern because the thiol proton is highly labile, and the protons on the carbon atoms can also exchange under certain conditions, particularly in the presence of strong acids or bases. This loss of deuterium can lead to inaccurate quantification, flawed mechanistic interpretations, and a general loss of experimental integrity.

Q2: Which deuterium atoms on 2-propane-d7-thiol are most susceptible to back-exchange?

A2: The deuterium on the sulfur atom (S-D) is the most acidic and therefore the most susceptible to rapid exchange with any available protons. The deuterium atoms on the central carbon (C-D) are the next most likely to exchange, particularly under conditions that favor the formation of a carbanion intermediate (i..e., in the presence of a strong base). The six deuterium atoms on the methyl groups are the most stable but can still undergo exchange under harsh conditions.

Q3: Can I visually identify if back-exchange has occurred?

A3: No, back-exchange is a molecular-level process and does not produce any visual changes. Its detection requires analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy or Mass Spectrometry (MS).

Q4: How can I quantify the level of back-exchange?

A4: The most common methods are:

• ¹H NMR Spectroscopy: The appearance or increase in the intensity of proton signals in the regions corresponding to the thiol and isopropyl groups can be integrated against a known internal standard to quantify the extent of back-exchange.

• ²H (Deuterium) NMR Spectroscopy: A decrease in the integral of the deuterium signals relative to a deuterated internal standard can be used to quantify the loss of the label.[1]

• Mass Spectrometry (MS): A shift in the isotopic distribution of the molecule or its fragments towards lower masses indicates a loss of deuterium. High-resolution mass spectrometry (HRMS) is particularly useful for resolving isotopologues.[2]

Q5: Is it possible to completely prevent back-exchange?

A5: While complete prevention is challenging, especially for the S-D position, it is possible to minimize back-exchange to negligible levels for the C-D positions by carefully controlling experimental conditions. This involves the rigorous exclusion of protic sources and the judicious choice of reagents and solvents.

In-Depth Troubleshooting Guide

This section is organized by common experimental scenarios and observations that may indicate isotopic back-exchange.

Scenario 1: Loss of Deuterium Labeling in the Final Product Detected by MS or NMR

A common and frustrating observation is the reduced isotopic purity of the final product incorporating the 2-propane-d7-thiol moiety.

• Presence of Protic Solvents or Reagents: The most frequent cause of back-exchange is the presence of water, alcohols, or other protic solvents in the reaction mixture.[3] These provide a ready source of protons that can exchange with the deuterium atoms on your thiol.

• Acidic or Basic Reaction Conditions: Both acid and base catalysis can significantly accelerate the rate of H/D exchange.[4]

  • Base-catalyzed exchange: A base can deprotonate the thiol to form a thiolate, and in the case of a strong base, it can also abstract a deuteron from the carbon backbone, leading to a carbanion that can be quenched by a proton source.

  • Acid-catalyzed exchange: An acid can protonate the sulfur atom, making the adjacent C-D bonds more susceptible to exchange.

• Elevated Temperatures: Higher reaction temperatures increase the rate of all chemical reactions, including isotopic exchange.[5]

• Rigorous Control of Anhydrous Conditions:

  • Solvent and Reagent Purity: Use freshly distilled, anhydrous aprotic solvents (e.g., tetrahydrofuran (THF), dioxane, acetonitrile, toluene, N,N-dimethylformamide (DMF)). Ensure all reagents are thoroughly dried and stored under an inert atmosphere (argon or nitrogen).

  • Glassware and Apparatus: Oven-dry all glassware immediately before use and allow it to cool in a desiccator or under a stream of inert gas.

  • Inert Atmosphere: Conduct the reaction under a positive pressure of argon or nitrogen to prevent the ingress of atmospheric moisture.

• Judicious Choice of Reagents:

  • Bases: If a base is required, opt for non-protic, sterically hindered bases such as proton sponge or non-nucleophilic organic bases like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) and DBN (1,5-Diazabicyclo[4.3.0]non-5-ene). Avoid common protic bases like hydroxides and alkoxides.

  • Acids: If an acid is necessary, use a Lewis acid instead of a Brønsted acid where possible. If a Brønsted acid is required, use it in the minimum effective concentration and for the shortest possible time.

• Optimize Reaction Temperature:

  • Run the reaction at the lowest temperature that allows for a reasonable reaction rate. Consider extending the reaction time at a lower temperature rather than increasing the temperature to accelerate the reaction.

This protocol outlines a generic nucleophilic substitution reaction designed to minimize back-exchange.

• Preparation:

  • Dry all glassware in an oven at 120 °C for at least 4 hours and cool under a stream of dry argon.

  • Use a septa-sealed flask with an argon inlet.

  • Draw all solvents and liquid reagents from freshly opened sure-seal bottles using a syringe.

• Reaction Setup:

  • To the reaction flask, add the electrophile and any other non-protic reagents under a positive pressure of argon.

  • Dissolve the reagents in anhydrous aprotic solvent (e.g., THF).

  • Cool the reaction mixture to the desired temperature (e.g., 0 °C or -78 °C).

  • Slowly add the 2-propane-d7-thiol via syringe.

  • If a base is required, add the non-protic base dropwise to the cooled solution.

• Monitoring and Work-up:

  • Monitor the reaction by thin-layer chromatography (TLC) or LC-MS.

  • Upon completion, quench the reaction with a non-protic quencher if possible. If an aqueous work-up is unavoidable, use ice-cold, degassed D₂O or a saturated solution of ammonium chloride in D₂O, and minimize the contact time.

  • Extract the product quickly into a non-polar, aprotic solvent.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

Scenario 2: Inconsistent Isotopic Enrichment Across Different Batches

Variability in the deuterium content of your product from one experiment to the next points to inconsistent control over the reaction environment.

• Inconsistent Solvent/Reagent Quality: The water content of "anhydrous" solvents can vary between bottles and over time once opened.

• Atmospheric Moisture Contamination: Variations in laboratory humidity and the effectiveness of the inert atmosphere setup can lead to differing levels of water contamination.

• Inconsistent Reaction Times and Temperatures: Deviations in these parameters between batches can affect the extent of back-exchange.

• Standardize Procedures:

  • Develop and strictly adhere to a Standard Operating Procedure (SOP) for all reactions involving 2-propane-d7-thiol.

  • Use solvents from the same supplier and lot number for a series of experiments if possible.

  • Always use a fresh bottle of anhydrous solvent or freshly distill it before use.

• Implement Quality Control Checks:

  • Routinely check the water content of your solvents using Karl Fischer titration.

  • Analyze a small aliquot of your starting 2-propane-d7-thiol by NMR or MS before each reaction to confirm its isotopic purity.

• Maintain a Consistent Inert Atmosphere:

  • Use a well-maintained Schlenk line or glovebox for all manipulations.

  • Ensure a positive flow of high-purity inert gas throughout the setup.

Analytical Method	Parameter Measured	Interpretation of Back-Exchange
¹H NMR	Integral of residual proton signals	An increase in the integral indicates H/D exchange.
²H NMR	Integral of deuterium signals	A decrease in the integral indicates loss of deuterium.[1]
HRMS	Mass of molecular ion and fragments	Shift in isotopic pattern to lower masses.[2]

Scenario 3: Deuterium Scrambling Observed in Mass Spectrometry

In some cases, particularly in mass spectrometric analysis, deuterium atoms may appear to have moved to different positions on the molecule. This is known as "scrambling."

• Gas-Phase Rearrangements: Deuterium scrambling can occur in the gas phase within the mass spectrometer, especially during fragmentation analysis (MS/MS) using techniques like Collision-Induced Dissociation (CID).[6] This is a result of intramolecular hydrogen/deuterium migration in the energized ions.

• Solution-Phase Scrambling: Under certain acidic or basic conditions, reversible exchange reactions can lead to the scrambling of deuterium atoms across different positions on the molecule in the solution phase before analysis.

• Optimize Mass Spectrometry Conditions:

  • Softer Ionization Techniques: Use "softer" ionization methods like Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) at the lowest possible energy to minimize in-source fragmentation and scrambling.

  • Alternative Fragmentation Methods: For MS/MS analysis, consider using fragmentation techniques that are less prone to scrambling, such as Electron Capture Dissociation (ECD) or Electron Transfer Dissociation (ETD), if available.[7]

• Control Solution Chemistry Prior to Analysis:

  • Ensure that samples are stored in aprotic solvents and at low temperatures before analysis.

  • If the sample is in a protic solvent for chromatography, minimize the time spent in that solvent and use a mobile phase with a low pH (around 2.5-3) to reduce the rate of exchange.[5]

Visualization of Key Processes

Diagram 1: Base-Catalyzed Back-Exchange Mechanism

Caption: Mechanisms of base-catalyzed and protic solvent-mediated back-exchange.

Diagram 2: Troubleshooting Workflow for Isotopic Back-Exchange

Sources

• 1. Deuterium NMR - Wikipedia [en.wikipedia.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 4. eprints.lib.hokudai.ac.jp [eprints.lib.hokudai.ac.jp]
• 5. Minimizing back exchange in the hydrogen exchange-mass spectrometry experiment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Gas-Phase Hydrogen/Deuterium Scrambling in Negative-Ion Mode Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

reducing disulfide dimer formation in 2-propane-d7-thiol samples

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the spontaneous oxidation of volatile, isotopically labeled thiols like 2-propane-d7-thiol. The transition from a free monomeric thiol (-SH) to a disulfide dimer (R-S-S-R) fundamentally alters the mass, steric profile, and nucleophilic reactivity of your sample.

This guide is designed to move beyond basic troubleshooting. By understanding the thermodynamic and kinetic causality behind thiol oxidation, we can implement self-validating workflows to protect your deuterated samples.

Mechanistic Overview: The Causality of Dimerization

The deuterium substitution (d7) in 2-propane-d7-thiol provides isotopic stability for MS and NMR tracking but does not alter the inherent nucleophilicity of the sulfur atom. Oxidation is a kinetic process driven by the deprotonation of the thiol to form a highly reactive thiolate anion. This intermediate is highly susceptible to single-electron transfer oxidation by dissolved oxygen, a reaction heavily catalyzed by trace transition metals (e.g., Cu²⁺, Fe³⁺) and alkaline environments[1].

Mechanism of 2-propane-d7-thiol oxidation and reduction pathways.

Troubleshooting & FAQs

Q: Why is my 2-propane-d7-thiol forming dimers even when stored at -20°C? A: Thiol-disulfide exchange and oxidative coupling can occur even in frozen or solid states, such as during lyophilization or low-temperature storage[2]. If the sample was exposed to atmospheric oxygen prior to freezing, or if trace transition metals are present, the oxidation pathway remains active. Furthermore, if the sample matrix is not strictly acidic, the equilibrium shifts toward the reactive thiolate anion[1].

Q: Should I use TCEP or DTT to recover the monomeric 2-propane-d7-thiol? A: I strongly recommend TCEP over DTT for this specific application. DTT relies on a reversible thiol-disulfide exchange that requires a pH > 7 to function effectively[3]. Paradoxically, this basic pH promotes the re-oxidation of your target thiol once the DTT is consumed or removed. TCEP reduces disulfides irreversibly via a phosphonium intermediate and is highly effective across a wide pH range (1.5 - 8.5)[3]. This allows you to perform the reduction under acidic conditions where the recovered 2-propane-d7-thiol remains protonated and stable.

Q: How do trace metals affect my sample, and how do I neutralize them? A: Transition metals act as potent single-electron transfer catalysts, drastically accelerating the conversion of thiols to disulfides. To neutralize this, incorporate 1-10 mM EDTA into your reaction buffers[4]. EDTA is a chelating agent that sequesters these divalent cations, effectively shutting down the metal-catalyzed oxidation pathway[1].

Troubleshooting logic for mitigating and reversing disulfide dimer formation.

Quantitative Data: Reducing Agent Comparison

Choosing the correct reducing agent is critical for experimental integrity. Below is a comparative analysis of TCEP and DTT specifically contextualized for volatile thiol recovery[3][4].

Feature	Tris(2-carboxyethyl)phosphine (TCEP)	Dithiothreitol (DTT)
Mechanism	Irreversible reduction via phosphonium intermediate	Reversible thiol-disulfide exchange
Effective pH Range	Wide (1.5 – 8.5)	Limited to basic (pH > 7)
Odor & Volatility	Odorless, non-volatile	Strong, unpleasant odor
Interference	Thiol-free; does not interfere with downstream thiol-reactive labeling	Contains free thiols; requires rigorous removal before labeling
Stability	Resistant to air oxidation	Prone to rapid air oxidation, especially with metal ions

Self-Validating Experimental Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems. By incorporating pH checks and quantitative assays directly into the workflow, you verify the success of each step before proceeding.

Protocol A: Preventative Sample Preparation (Degassing & Chelation)

Causality: Removing dissolved oxygen and sequestering metals prevents the initiation of the oxidation cascade.

• Buffer Preparation: Prepare your base buffer (e.g., 50 mM sodium phosphate) and adjust the pH to an acidic range (pH 4.0 - 6.0) using a volatile acid like formic acid or acetic acid. Validation: Verify pH with a calibrated micro-probe.

• Chelation: Add EDTA to a final concentration of 5 mM to chelate any trace transition metals[1].

• Degassing: Place the buffer in a sealed flask. Sparge the solution with an inert gas (Argon or Nitrogen) for at least 30-60 minutes while stirring vigorously to displace dissolved oxygen[1].

• Sample Reconstitution: Reconstitute or dilute the 2-propane-d7-thiol in this degassed, chelated buffer strictly inside a glove box or under a continuous stream of inert gas.

Protocol B: Restorative Disulfide Reduction with TCEP

Causality: If dimers have already formed, TCEP will cleave the disulfide bond irreversibly without adding competing thiols to the mixture.

• Sample Solubilization: Dissolve the oxidized 2-propane-d7-thiol sample in an acidic buffer (pH 5.0).

• Reagent Preparation: Prepare a fresh stock solution of TCEP hydrochloride (e.g., 100 mM) in the same acidic buffer[3].

• Reduction Reaction: Add TCEP to the sample to achieve a final concentration of 1-10 mM. Ensure a 2-5 fold molar excess of TCEP over the estimated disulfide concentration.

• Incubation: Incubate the mixture at room temperature for 15-30 minutes[3].

• Self-Validation Step: Verify the recovery of the free thiol using an Ellman's reagent (DTNB) assay. Because TCEP lacks a thiol group, it generally does not interfere with the DTNB absorbance readings at 412 nm, allowing you to accurately quantify the restored 2-propane-d7-thiol monomer[4]. If necessary, quench the reaction with a dilute acid (e.g., 0.1% Formic Acid) to lock the thiol state prior to LC-MS analysis[2].

References

• Source: benchchem.
• Source: benchchem.
• Source: benchchem.
• Source: nih.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. 2-Methylpentane-2-thiol|High-Purity Tert-Thiol [benchchem.com]
• 4. 5-Mercapto-2-nitrobenzoic acid | 15139-21-6 | Benchchem [benchchem.com]

Technical Support Center: Purification &amp; Distillation of 2-Propane-d7-thiol

Welcome to the advanced troubleshooting and methodology guide for the isolation and purification of 2-propane-d7-thiol (isopropyl-d7 mercaptan). Designed for researchers and drug development professionals, this guide provides field-proven protocols to overcome the unique challenges of handling volatile, isotope-labeled organosulfur compounds.

Part 1: Quantitative Data & Physical Properties

To successfully purify 2-propane-d7-thiol, you must first understand how complete deuteration alters its physical properties compared to its unlabeled counterpart. The kinetic isotope effect and mass shift dictate the parameters for your distillation.

Property	2-Propanethiol (Unlabeled)	2-Propane-d7-thiol (Deuterated)	Mechanistic Impact on Purification
Molecular Formula	C₃H₈S	C₃HD₇S	Complete deuteration of the alkyl chain; the thiol proton (-SH) remains exchangeable.
Molecular Weight	76.16 g/mol	83.20 g/mol	Critical for GC-MS tracking and validating fraction purity.
Boiling Point (760 mmHg)	57.0–60.0 °C	~55.8 °C	The heavier deuterium atoms slightly depress the boiling point, requiring tighter fractional distillation cuts[1].
Density (at 20 °C)	0.81 g/mL	~0.89 g/mL	Heavier organic phase affects phase separation dynamics during aqueous washes.

Part 2: Diagnostic Q&A (Troubleshooting & FAQs)

Q1: Why is my 2-propane-d7-thiol oxidizing to diisopropyl-d14 disulfide during distillation, and how do I prevent it? Causality: Thiols are highly susceptible to oxidative coupling into disulfides when exposed to thermal stress in the presence of trace oxygen. The deuterium substitution on the carbon backbone does not sterically or electronically protect the sulfur atom from oxidation. Solution: You must employ strict Schlenk line techniques. Before applying heat, degas the crude mixture using the freeze-pump-thaw method. Purge the distillation apparatus entirely with Argon (which is heavier than Nitrogen and provides a superior inert blanket).

Q2: What is the optimal drying agent for the crude deuterated thiol prior to distillation? Causality: Residual water forms azeotropes with low-molecular-weight thiols, skewing the boiling point and causing hydrolysis side-reactions during heating. While standard desiccants exist, acidic drying agents can catalyze thioether formation. Solution: Calcium oxide (CaO) or anhydrous Sodium Sulfate (Na₂SO₄) are the optimal choices. Literature standards for structurally similar thiols recommend drying the crude liquid over CaO for 12–24 hours to neutralize trace acidic impurities (like H₂S) without degrading the product[2].

Q3: How do I effectively separate the target 2-propane-d7-thiol from unreacted isopropyl-d7 bromide? Causality: The boiling point of 2-propane-d7-thiol is approximately 55.8 °C[1], while the common synthetic precursor, isopropyl-d7 bromide, boils at ~59 °C. This narrow ΔT (< 4 °C) makes simple distillation physically incapable of resolving the two compounds. Solution: You must use a high-efficiency fractional distillation setup. Employ a vacuum-jacketed Vigreux column (or a packed column with glass helices) to increase the number of theoretical plates. Collect the main fraction strictly between 55.0 °C and 56.5 °C[3].

Q4: How do I manage the severe odor and safety risks associated with volatile thiols? Causality: The human olfactory threshold for low-molecular-weight thiols is exceptionally low, often in the parts-per-billion (ppb) range, as specific mammalian receptors (like OR2T11) are hypersensitive to these volatile sulfur compounds[4]. Solution: Conduct all transfers via cannula under Argon. Vent your distillation vacuum pump through a secondary scrubber containing a 10% sodium hypochlorite (bleach) or hydrogen peroxide solution. This oxidatively quenches the volatile thiol vapors into odorless, water-soluble sulfonic acids.

Part 3: Experimental Workflow & Methodology

Protocol: Fractional Distillation of 2-Propane-d7-thiol

This protocol is designed as a self-validating system: the continuous monitoring of vapor temperature and the physical state of the distillate act as real-time quality control checks.

Step 1: Preparation & Desiccation

• Transfer the crude 2-propane-d7-thiol organic layer into a Schlenk flask containing freshly activated Calcium Oxide (CaO) or anhydrous Na₂SO₄.

• Stir under an Argon atmosphere at room temperature for 12 hours to ensure complete removal of trace water and neutralization of dissolved H₂S.

Step 2: Apparatus Assembly

• Decant the dried crude mixture into a dry, Argon-purged round-bottom distillation flask.

• Attach a vacuum-jacketed Vigreux column to the flask.

• Connect a distillation head equipped with a highly precise digital thermocouple (calibrated to ±0.1 °C).

• Attach a water-cooled condenser (chilled to 4 °C) and a multi-neck receiving flask (cow adapter) submerged in an ice-water bath to prevent the evaporation of the highly volatile product.

Step 3: Degassing (Freeze-Pump-Thaw)

• Submerge the distillation flask in liquid nitrogen until the crude mixture is completely frozen.

• Open the flask to a high vacuum for 5 minutes to evacuate atmospheric oxygen.

• Isolate the vacuum and allow the flask to thaw in a room-temperature water bath, releasing trapped gas bubbles.

• Repeat this cycle three times, finally backfilling the entire apparatus with Argon.

Step 4: Fractional Distillation & Collection

• Slowly heat the oil bath to 75 °C.

• Forerun Collection: Collect any distillate that elutes below 54.5 °C in the first receiving flask. This contains trace water and highly volatile impurities.

• Main Fraction Collection (Self-Validation Checkpoint): Rotate the cow adapter to a clean, pre-weighed receiving flask. Collect the pure 2-propane-d7-thiol as the head temperature stabilizes between 55.0 °C and 56.5 °C .

  • Validation: If the head temperature drops, the thiol fraction is depleted. If the temperature spikes above 57 °C, immediately stop collection, as unreacted isopropyl-d7 bromide is beginning to co-distill.

Step 5: Storage

• Transfer the pure distillate via a dry cannula into an amber glass ampoule.

• Blanket the headspace with Argon, seal tightly, and store at 4 °C to prevent photodegradation and thermal oxidation.

Part 4: Process Visualization

Workflow for the purification and fractional distillation of 2-propane-d7-thiol.

References

• 2-Methyl-2-propanethiol 75-66-1 wiki - Guidechem. guidechem.com.
• Isopropyl Mercaptan Synthesis - Sciencemadness Discussion Board. sciencemadness.org.
• Flash distillation apparatus used to purify 5.15, 5.29 and 5.30 - ResearchGate.
• C3H8S ISOMER Products Directory - Guidechem. guidechem.com.

Sources

• 1. Page loading... [guidechem.com]
• 2. Page loading... [guidechem.com]
• 3. Sciencemadness Discussion Board - Isopropyl Mercaptan Synthesis - Powered by XMB 1.9.11 [sciencemadness.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing 2-Propane-d7-thiol Self-Assembled Monolayers

Welcome to the technical support center for the formation and troubleshooting of 2-propane-d7-thiol self-assembled monolayers (SAMs). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and practical solutions for common challenges encountered during the preparation of these specialized surfaces. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying scientific rationale to empower you to optimize your experimental outcomes.

Introduction to 2-Propane-d7-thiol SAMs and Steric Hindrance

Self-assembled monolayers (SAMs) of alkanethiols on noble metal surfaces, particularly gold, are a cornerstone of nanoscience and surface engineering.[1][2] 2-propane-d7-thiol, with its branched isopropyl headgroup and deuterated alkyl chain, offers unique properties for specialized applications, including studies involving vibrational spectroscopy where the deuterium labeling minimizes interference from adventitious hydrocarbons.[3]

However, the branched structure of the isopropyl group introduces significant steric hindrance compared to linear alkanethiols. This steric bulk can impede the formation of a densely packed, well-ordered monolayer, leading to a higher density of defects and a less stable surface.[2][4][5] Understanding and mitigating these steric effects are crucial for fabricating high-quality, reproducible 2-propane-d7-thiol SAMs.

This guide will address common issues related to steric hindrance and provide detailed troubleshooting protocols to help you achieve optimal monolayer formation.

Troubleshooting & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Question 1: My 2-propane-d7-thiol SAM shows poor ordering and a high defect density. What are the likely causes and how can I improve it?

Answer:

Poor ordering and a high defect density in 2-propane-d7-thiol SAMs are most commonly attributed to suboptimal self-assembly conditions that fail to overcome the inherent steric hindrance of the branched isopropyl group. The primary factors to investigate are substrate cleanliness, solvent choice, immersion time, and the purity of the thiol.

Scientific Rationale:

The formation of a well-ordered SAM is a thermodynamically driven process involving the chemisorption of the thiol headgroup onto the gold substrate, followed by the slower organization of the alkyl chains.[1][6] For branched molecules like 2-propane-d7-thiol, the van der Waals interactions between the alkyl chains, which drive the ordering process, are weaker and more directionally constrained than in linear alkanethiols.[4] Contaminants on the substrate can block binding sites and disrupt the ordering process, while an inappropriate solvent can interfere with the self-assembly.[1][7] Insufficient immersion time may not allow the monolayer to anneal into a more ordered state.[8][9]

Step-by-Step Troubleshooting Protocol:

• Verify Substrate Cleanliness:

  • Action: Implement a rigorous substrate cleaning procedure. For gold substrates, a common and effective method is treatment with a piranha solution (a 7:3 mixture of concentrated H₂SO₄ and 30% H₂O₂). EXTREME CAUTION: Piranha solution is highly corrosive and must be handled with appropriate personal protective equipment in a fume hood.[8][10]

  • Rinse: Thoroughly rinse the substrate with deionized water and then with a high-purity solvent like ethanol.[8]

  • Dry: Dry the substrate under a stream of high-purity nitrogen or argon gas.[8]

  • Optional Flame Annealing: For atomically flat Au{111} terraces, consider flame-annealing the gold substrate with a hydrogen flame immediately before immersion.[8]

• Optimize Solvent Selection:

  • Action: While ethanol is a common solvent for alkanethiol SAM formation, its polarity might not be optimal for overcoming the steric hindrance of branched thiols.[11][12] Experiment with less polar solvents such as hexane or toluene.

  • Rationale: Solvents with lower dielectric constants can promote stronger intermolecular interactions between the alkyl chains, aiding in the formation of a more ordered monolayer.[7][13]

• Extend Immersion Time:

  • Action: Increase the immersion time of the gold substrate in the 2-propane-d7-thiol solution to 24-48 hours.[8][14][15]

  • Rationale: While initial monolayer formation is rapid, the ordering process is much slower and involves the gradual removal of defects and the growth of ordered domains.[9] Longer immersion times allow for this crucial annealing process.

• Ensure Thiol Purity:

  • Action: Use high-purity 2-propane-d7-thiol. The presence of impurities, such as disulfides or other thiol-containing molecules, can compete for binding sites and disrupt the formation of a uniform monolayer.[9]

  • Verification: If possible, verify the purity of your thiol using appropriate analytical techniques.

Question 2: How does the concentration of the 2-propane-d7-thiol solution affect steric hindrance and monolayer quality?

Answer:

The concentration of the thiol solution is a critical parameter that influences the kinetics of SAM formation and can impact the final monolayer structure. For sterically hindered molecules like 2-propane-d7-thiol, a lower concentration is often beneficial.

Scientific Rationale:

At high concentrations, the rapid adsorption of thiol molecules onto the substrate can lead to a kinetically trapped, disordered state with a high density of defects.[2] A lower concentration slows down the initial adsorption rate, providing more time for the molecules to find their optimal binding sites and arrange themselves in a more ordered fashion. This allows for the formation of larger crystalline domains.[2]

Experimental Protocol for Concentration Optimization:

• Prepare a Range of Concentrations: Prepare solutions of 2-propane-d7-thiol in your chosen solvent (e.g., ethanol or hexane) at concentrations ranging from 0.1 mM to 10 mM. A typical starting concentration is 1 mM.[10][16]

• SAM Formation: Immerse clean gold substrates in each solution for a fixed, extended period (e.g., 24 hours).[8]

• Characterization: After rinsing and drying, characterize the resulting SAMs using techniques such as:

  • Contact Angle Goniometry: A higher contact angle for a non-polar liquid (like water on a hydrophobic SAM) generally indicates a more densely packed and ordered monolayer.

  • X-ray Photoelectron Spectroscopy (XPS): To determine the elemental composition and confirm the chemical state of the sulfur headgroup.[17]

  • Scanning Tunneling Microscopy (STM): To directly visualize the monolayer structure, identify domains, and quantify defect density.[11]

Data Presentation: Impact of Concentration on Monolayer Quality

Concentration	Expected Outcome	Rationale
< 0.1 mM	Incomplete monolayer formation	Insufficient flux of molecules to the surface.
0.1 - 1 mM	Potentially higher quality, more ordered monolayer	Slower adsorption allows for better molecular arrangement.
> 1 mM	Increased likelihood of a disordered monolayer with more defects	Rapid adsorption can lead to kinetic trapping in a disordered state.[2]

Question 3: Can post-assembly annealing improve the quality of my 2-propane-d7-thiol SAM?

Answer:

Yes, post-assembly thermal annealing is a highly effective method for improving the order and reducing the defect density of SAMs, especially for those with significant steric hindrance.

Scientific Rationale:

Thermal annealing provides the adsorbed molecules with the necessary energy to overcome kinetic barriers, allowing them to rearrange into a more thermodynamically stable and ordered configuration.[8][10] This process can lead to the growth of larger ordered domains and the removal of vacancy defects.[8] Annealing can be performed in an inert atmosphere or under vacuum to prevent oxidative damage to the monolayer.[8]

Experimental Protocol for Thermal Annealing:

• SAM Formation: Prepare your 2-propane-d7-thiol SAM as you normally would.

• Rinsing and Drying: Thoroughly rinse the substrate with a suitable solvent to remove any physisorbed molecules and dry it under a stream of inert gas.[8]

• Annealing: Place the substrate in a vacuum oven or a tube furnace under an inert atmosphere (e.g., argon or nitrogen).[8]

• Temperature and Time: Gradually heat the substrate to a temperature below the desorption temperature of the thiol. For short-chain alkanethiols, a temperature range of 60-100°C is a good starting point.[8][10] The optimal annealing time can range from a few minutes to several hours.

• Cooling: Allow the substrate to cool down to room temperature under vacuum or in the inert atmosphere before removal.[8]

Visualization of the Annealing Process

Caption: The effect of thermal annealing on SAM ordering.

Question 4: I observe inconsistent results between experiments. What are the most likely sources of variability?

Answer:

Inconsistency in SAM formation experiments often stems from subtle variations in experimental conditions. The most common culprits are inconsistent substrate preparation, variations in solution preparation and age, and environmental factors.

Scientific Rationale:

The quality of the underlying substrate is paramount for forming a high-quality SAM.[1][18][19] Any variability in the cleaning process can lead to different levels of surface contamination. The thiol solution itself can degrade over time, especially if exposed to oxygen, leading to the formation of disulfides which can co-adsorb and disrupt the monolayer.[20] Environmental contaminants can also adsorb onto the substrate or into the solution.

Troubleshooting Inconsistent Results:

Potential Cause	Recommended Action
Inconsistent Substrate Cleaning	Standardize your substrate cleaning protocol. If using piranha solution, ensure the acid-to-peroxide ratio and immersion time are consistent.[8]
Thiol Solution Degradation	Always use freshly prepared thiol solutions. If storing solutions, do so under an inert atmosphere (e.g., argon or nitrogen) and for a limited time.[3]
Environmental Contamination	Work in a clean environment, preferably a cleanroom or a dedicated fume hood. Avoid areas where volatile silicones or other potential contaminants are used.
Variations in Immersion Time/Temperature	Maintain a consistent immersion time and temperature for all experiments.
Purity of Thiol	If possible, use 2-propane-d7-thiol from the same batch for a series of experiments to minimize variability in purity.[8]

Workflow for Reproducible SAM Formation

Caption: A standardized workflow for achieving reproducible SAMs.

References

• Studies on the Effect of Solvents on Self-Assembled Monolayers Formed from Organophosphonic Acids on Indium Tin Oxide. Langmuir. [Link]

• Studies on the Effect of Solvents on Self-Assembled Monolayers Formed from Organophosphonic Acids on Indium Tin Oxide. Langmuir. [Link]

• Effect of Solvents and Concentration on the Formation of a Self-Assembled Monolayer of Octadecylsiloxane on Silicon (001). Langmuir. [Link]

• Solvent Effect on Formation of Cysteamine Self-Assembled Monolayers on Au(111). ResearchGate. [Link]

• Study of the solvent effect on the quality of dodecanethiol self-assembled monolayers on polycrystalline gold. ResearchGate. [Link]

• Effects of chain–chain interaction on the configuration of short-chain alkanethiol self-assembled monolayers on a metal surface. The Journal of Chemical Physics. [Link]

• Thiol-based Self-assembled Monolayers: Formation and Organization. Dr. Lee Group. [Link]

• Control of alkanethiolate monolayer structure using vapor-phase annealing. PubMed. [Link]

• Steric Effects on the Adsorption of Alkylthiolate Self-Assembled Monolayers on Au (111). The Journal of Physical Chemistry B. [Link]

• Influence of Substrate Roughness on the Formation of Aliphatic Self-Assembled Monolayers (SAMs) on Silicon(100). ResearchGate. [Link]

• Formation and Thermal Stability of Ordered Self-Assembled Monolayers by the Adsorption of Amide-Containing Alkanethiols on Au(111). MDPI. [Link]

• Formation and Structure of Self-Assembled Monolayers of Alkanethiolates on Palladium. Journal of the American Chemical Society. [Link]

• Self-assembled monolayer. Wikipedia. [Link]

• Modeling the Impact of Alkanethiol SAMs on the Morphology of Gold Nanocrystals. Crystal Growth & Design. [Link]

• Substrate changes associated with the chemistry of self-assembled monolayers on silicon. Langmuir. [Link]

• Crosslinked organosulfur-based self-assembled monolayers: formation and applications. pubs.thesciencein.org. [Link]

• Annealing Effect of Self-Assembled Monolayers Generated from Terphenyl Derivatized Thiols on Au(111). Langmuir. [Link]

• Understanding the Phase Diagram of Self-Assembled Monolayers of Alkanethiolates on Gold. PMC. [Link]

• Extreme long-lifetime self-assembled monolayer for air-stable molecular junctions. PMC. [Link]

• Strong Substrate–Adsorbate Interactions Direct the Impact of Fluorinated N-Heterocyclic Carbene Monolayers on Au Surface Properties. ACS Applied Materials & Interfaces. [Link]

• The thermodynamics of self-assembled monolayer formation: a computational and experimental study of thiols on a flat gold surface. RSC Publishing. [Link]

• Self assembled monolayer formation of alkanethiols on gold. Institute of Solid State Physics. [Link]

• Preparing Self-Assembled Monolayers. Merck Millipore. [Link]

• Identification and Passivation of Defects in Self-Assembled Monolayers. Langmuir. [Link]

• Solutions for Self-Assembled Monolayers (SAMs). Veeco. [Link]

• Self-Assembled Monolayers of Thiolates on Metals as a Form of Nanotechnology. Chemical Reviews. [Link]

• Preparing Self-Assembled Monolayers (SAMs) A Step-by-Step Guide for Solution-Based Self-Assembly. ResearchGate. [Link]

• Chain-Length-Dependent Reactivity of Alkanethiolate Self-Assembled Monolayers with Atomic Hydrogen. Sibener Group. [Link]

• Self-Assembled Monolayers of Thiols on Metals: Surface Structures, Defects and Dynamics. 2006 Pan-American Advanced Studies Institute. [Link]

• A New Approach to Generate Thiol-terminated SAMs on Gold. Agilent. [Link]

Sources

• 1. lee.chem.uh.edu [lee.chem.uh.edu]
• 2. Self-assembled monolayer - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.aip.org [pubs.aip.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. The thermodynamics of self-assembled monolayer formation: a computational and experimental study of thiols on a flat gold surface - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D4CP01322K [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Self-Assembled Monolayers: Advantages of Pure Alkanethiols [sigmaaldrich.com]
• 10. ossila.com [ossila.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. merckmillipore.com [merckmillipore.com]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. mdpi.com [mdpi.com]
• 18. researchgate.net [researchgate.net]
• 19. Substrate changes associated with the chemistry of self-assembled monolayers on silicon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Advanced Technical Support Center: Handling &amp; Safety Protocols for Volatile Deuterated Thiols

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see laboratories struggle with the handling of deuterated thiols. The core issue isn't just their extreme volatility—it is the intersection of their malodorous nature (with odor thresholds as low as 0.011 ppm[1]) and their chemical susceptibility to transition-metal-catalyzed auto-oxidation[2].

When utilizing these compounds for highly sensitive applications, such as Stable Isotope Dilution Assays (SIDA) in mass spectrometry[3], any mishandling compromises both laboratory safety and quantitative accuracy. This guide provides self-validating protocols, mechanistic troubleshooting, and foundational data to ensure your workflows remain safe, odor-free, and analytically precise.

Section 1: Core Methodologies & Self-Validating Protocols

To maintain isotopic integrity and prevent the release of noxious vapors, every step of your workflow must be a closed, validated system.

Protocol 1: Air-Free Transfer and Handling

Volatile thiols must never be exposed to open laboratory air. Pouring these chemicals allows vapors to rapidly escape and permeate porous materials like rubber pipette bulbs[4].

• Engineering Controls: Ensure all work is conducted in a certified chemical fume hood. Keep the sash pulled down as low as possible to maximize face velocity.

• System Purging: Purge your receiving reaction vessel with an inert gas (Argon or Nitrogen) using a Schlenk line to prevent premature oxidation[5].

• Liquid Transfer: Insert a positive-pressure inert gas line into the deuterated thiol reagent bottle via a rubber septum. Using a gas-tight syringe or cannula, extract the required volume[1]. Never pour volatile thiols.

• Vapor Trapping: Route all exhaust from your reaction setup through a bleach trap (a series of sequential Büchner flasks containing sodium hypochlorite) to quench malodorous vapors before they reach the building's ventilation system[4].

• Self-Validation Check: Monitor the secondary bleach trap on your exhaust line. If the trap solution turns cloudy or emits an odor, your primary condensation system has failed, indicating the need to lower the trap temperature or reduce the vacuum flow rate.

Workflow for the safe handling, transfer, and validated quenching of volatile deuterated thiols.

Protocol 2: Oxidative Quenching and Decontamination

Thiols adhere strongly to glass surfaces and septa, slowly off-gassing over time. They must be chemically destroyed before disposal.

• Bath Preparation: Inside the fume hood, prepare a quenching bath using a 1:1 mixture of commercial bleach (sodium hypochlorite) and water[6].

• Submersion: Rinse and fully submerge all contaminated glassware, syringes, and septa into the bleach bath.

• Incubation: Allow the materials to soak for a minimum of 24 hours. The oxidation of thiols to odorless sulfonic acids is kinetically slow and requires extended contact time[1].

• Self-Validation Check: To validate that the quenching is complete, perform a spot test using Ellman's Reagent (DTNB). Measure the absorbance at 412 nm; the absence of a yellow color confirms that no free sulfhydryl groups remain[5].

Section 2: Troubleshooting Guide & FAQs

Q: My lab smells like gas, but I worked entirely inside the fume hood. What went wrong? A: You likely poured the thiol or used a rotary evaporator without proper precautions. Thiols must never be poured; always use a syringe or cannula. If you were evaporating solvents, standard rotovap condensers (which operate around -10 to 0 °C) are insufficient. You must use a cold-finger trap cooled to at least -78 °C (using dry ice/acetone)[7]. Inadequate cooling causes the volatile thiol to bypass the condenser and exhaust directly out of the vacuum pump into the room.

Q: How do I clean up a small spill of a deuterated thiol outside the hood? A: Do NOT use bleach directly on a raw spill, as it can generate toxic byproducts or hydrochloric acid[4]. Instead, confine the spill with absorbent pads and clean the surface with a solution of 3% hydrogen peroxide (H₂O₂) and sodium bicarbonate (NaHCO₃) to safely oxidize the residue[4]. Double-bag all materials and dispose of them as hazardous waste[7].

Q: Why is my deuterated thiol internal standard yielding low recovery in MS/MS analysis? A: Thiol groups undergo rapid auto-oxidation to disulfides when exposed to oxygen, a process catalyzed by trace transition metals (like Cu or Fe)[2]. To prevent this, prepare your samples in degassed buffers purged with inert gas and add a chelating agent like EDTA to sequester catalytic metal ions[5]. If oxidation has already occurred, you can reverse the disulfide formation using a strong reducing agent like sodium borohydride prior to derivatization[2].

Mechanistic pathways of reversible thiol auto-oxidation versus irreversible bleach quenching.

Section 3: Quantitative Data & Operational Parameters

To ensure safety and experimental success, adhere to the following quantitative thresholds and chemical behaviors summarized below.

Table 1: Critical Operational Parameters for Thiol Handling

Parameter	Value / Specification	Rationale
Odor Threshold	0.011 ppm	Extremely low detection limit necessitates strict engineering controls and closed-system transfers[1].
Cold Trap Temperature	≤ -78 °C	Required to prevent highly volatile thiols from exhausting via vacuum pumps during solvent removal[7].
Bleach Quench Time	24 Hours	Oxidation to sulfonic acid is kinetically slow; requires extended soaking for complete decontamination[1].
Spill Oxidant	3% H₂O₂ + NaHCO₃	Safely neutralizes benchtop spills without generating toxic HCl gas associated with bleach[4].
Ellman's Assay Wavelength	412 nm	Used to quantify free thiols and validate that oxidative quenching is 100% complete[5].

Table 2: Comparison of Thiol Oxidation States

Oxidation State	Chemical Species	Odor Profile	Reversibility
Reduced	Free Thiol (R-SH)	Extreme Stench	N/A
Mildly Oxidized	Disulfide (R-S-S-R)	Moderate to Low	Reversible (e.g., via Sodium Borohydride reduction)[2]
Highly Oxidized	Sulfonic Acid (R-SO₃H)	Odorless	Irreversible (Achieved via Sodium Hypochlorite / Bleach)[8]

References

• FACT SHEET - Stench Chemicals: Safe Handling , University of Minnesota. 1

• FACT SHEET - Stench Chemicals: Safe Handling (Extended) , University of Minnesota. 7

• 1-Butanethiol (Butyl Mercaptan) for Research , Benchchem. 6

• SOP FOR STENCH CHEMICALS , Columbia University. 8

• Stench Compounds , University of Victoria. 4

• Standard Operating Procedures for Using Stench Chemicals , UCLA Department of Chemistry and Biochemistry.

• Preventing oxidation of the thiol group in Thiol-PEG6-alcohol , Benchchem. 5

• Protein Thiols Undergo Reversible and Irreversible Oxidation , ACS Publications. 2

• Lipids modulate acetic acid and thiol final concentrations in wine during fermentation , PMC. 3

Sources

• 1. hsrm.umn.edu [hsrm.umn.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. uvic.ca [uvic.ca]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 1-Butanethiol (Butyl Mercaptan) for Research [benchchem.com]
• 7. hsrm.umn.edu [hsrm.umn.edu]
• 8. research.columbia.edu [research.columbia.edu]

Reference Data & Comparative Studies

A Comparative Guide to SAM Packing Density: 1-Propane-d7-thiol vs. 2-Propane-d7-thiol

As surface functionalization and interfacial engineering advance, the precise control of Self-Assembled Monolayer (SAM) packing density becomes critical for applications ranging from biosensor development to nanoelectronics. When working with short-chain alkanethiols on gold—specifically Au(111)—the structural isomerism of the alkyl chain dictates the thermodynamic stability, lattice commensurability, and ultimate surface coverage of the monolayer.

This guide provides an objective, mechanistically grounded comparison between 1-propane-d7-thiol (linear) and 2-propane-d7-thiol (branched) SAMs. By utilizing fully deuterated (-d7) isotopic variants, researchers can leverage advanced vibrational spectroscopy to isolate the SAM's structural signatures from adventitious hydrogenated contaminants.

Mechanistic Causality: Linear vs. Branched Alkyl Chains

The assembly of alkanethiols on gold is driven by two primary forces: the strong chemisorption of the sulfur headgroup to the gold surface (Au–S bond, ~40-45 kcal/mol) and the inter-chain van der Waals interactions.

1-Propane-d7-thiol (Linear)

1-propanethiol represents the linear, unbranched isomer (n-propyl mercaptan). The straight alkyl chain allows the sulfur headgroups to access the thermodynamically preferred 3-fold hollow sites on the Au(111) lattice without significant steric hindrance from the carbon backbone. This optimal geometry maximizes lateral van der Waals forces, driving the formation of a highly ordered, dense monolayer. Experimental reductive desorption data confirms that 1-propanethiol forms a dense (23​×3)R30∘ lattice structure with a surface coverage of approximately 7.6×10−10 mol/cm2 [1].

2-Propane-d7-thiol (Branched)

2-propanethiol (isopropyl mercaptan) features a branched structure where the bulky isopropyl group is directly adjacent to the sulfur headgroup. This structural divergence introduces immediate steric hindrance at the critical Au-S interface. The increased cross-sectional area of the branched headgroup prevents the sulfur atoms from achieving the ideal spacing required for a commensurate (23​×3)R30∘ or (3​×3​)R30∘ lattice. Consequently, branched thiols exhibit a lower degree of order and a significantly reduced packing density compared to their linear counterparts[2][3][4].

Diagram 1: Mechanistic impact of steric hindrance on SAM packing density.

Quantitative Performance Comparison

The table below synthesizes the structural and electrochemical parameters of both isotopic SAMs. The use of the -d7 isotope shifts the vibrational stretching frequencies from the typical C-H region (~2800–3000 cm⁻¹) to the C-D region (~2000–2200 cm⁻¹), providing a clear spectroscopic window free from background organic interference.

Parameter	1-Propane-d7-thiol SAM	2-Propane-d7-thiol SAM
Isomeric Structure	Linear (n-propyl-d7)	Branched (isopropyl-d7)
Steric Profile	Low	High (near headgroup)
Surface Coverage	∼7.6±0.5×10−10 mol/cm2 [1]	<6.0×10−10 mol/cm2 (Sterically limited)[3][4]
Au(111) Lattice	(23​×3)R30∘ [1]	Incommensurate / Disordered
Vibrational Marker	C-D stretch (~2000–2200 cm⁻¹)	C-D stretch (~2000–2200 cm⁻¹)
Electrochemical Stability	High (Sharp desorption peak)	Moderate (Broader desorption peak)

Experimental Protocols: A Self-Validating Workflow

To objectively compare the packing density of these two molecules, the experimental design must be a closed, self-validating loop. We utilize Electrochemical Reductive Desorption to quantify the absolute number of moles on the surface, while PM-IRRAS (Phase-Modulation Infrared Reflection-Absorption Spectroscopy) validates the chemical identity and conformational order.

Step 1: Substrate Preparation

Causality: High-quality SAMs require atomically flat terraces. Contaminants disrupt the Au-S bond formation.

• Clean Au(111) substrates (e.g., gold evaporated on mica) using a hot Piranha solution (3:1 concentrated H2​SO4​ : 30% H2​O2​ ) for 10 minutes. (Warning: Highly reactive).

• Rinse copiously with ultra-pure water (18.2 MΩ·cm) and absolute ethanol.

• Hydrogen flame-anneal the gold substrate immediately prior to use to ensure large, atomically flat Au(111) terraces.

Step 2: SAM Deposition

Causality: A 24-hour incubation ensures the SAM transitions from the initial fast-adsorption "lying down" phase to the thermodynamically stable "standing up" phase.

• Prepare 1.0 mM solutions of 1-propane-d7-thiol and 2-propane-d7-thiol in degassed, anhydrous ethanol.

• Immerse the freshly annealed Au(111) substrates into the respective solutions.

• Incubate in the dark at room temperature for 24 hours.

• Remove the substrates, rinse thoroughly with absolute ethanol to remove physisorbed multilayers, and dry under a gentle stream of high-purity N2​ .

Step 3: Quantification via Reductive Desorption

Causality: Applying a negative potential in an alkaline electrolyte reduces the Au-thiolate bond ( Au−SR+e−→Au0+RS− ). Integrating the area under the resulting cathodic peak yields the total charge ( Q ), which directly translates to packing density ( Γ=Q/nFA ).

• Set up a standard three-electrode electrochemical cell using 0.1 M KOH (degassed with Ar) as the electrolyte.

• Use the SAM-modified Au(111) as the working electrode, a Pt wire as the counter electrode, and an Ag/AgCl reference electrode.

• Run Cyclic Voltammetry (CV) from 0.0 V to −1.2 V at a sweep rate of 50 mV/s .

• Validation: 1-propane-d7-thiol will exhibit a sharp cathodic peak around −0.8 V to −0.9 V , yielding a calculated coverage of ∼7.6×10−10 mol/cm2 . 2-propane-d7-thiol will show a broader, less negative peak, indicating weaker overall lateral stabilization and lower total coverage.

Diagram 2: Self-validating experimental workflow for SAM characterization.

Conclusion

For applications requiring dense, highly ordered, and impermeable protective layers, 1-propane-d7-thiol is the superior choice. Its linear geometry facilitates optimal van der Waals interactions and ideal registry with the Au(111) lattice. Conversely, 2-propane-d7-thiol is highly valuable when researchers intentionally need to engineer lower-density SAMs—such as creating free volume for the co-adsorption of bulkier biosensor probes or studying the fundamental limits of steric hindrance at solid-liquid interfaces.

References

• [1] Assembly Dynamics and Detailed Structure of 1-Propanethiol Monolayers on Au(111) Surfaces Observed Real Time by in situ STM. Langmuir - ACS Publications. Available at: [Link]

• [3] Tuning the coverage of self-assembled monolayer by introducing bulky substituents onto rigid adamantane tripod. Arkivoc. Available at:[Link]

• [4] Controlling the stereochemistry and regularity of butanethiol self-assembled monolayers on Au(111). OPUS at UTS. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Pentane-3-thiol | 616-31-9 | Benchchem [benchchem.com]
• 3. arkat-usa.org [arkat-usa.org]
• 4. opus.lib.uts.edu.au [opus.lib.uts.edu.au]

Ultimate Comparison Guide: LC-MS Method Validation Using 2-Propane-d7-thiol Internal Standard

Executive Summary: The Thiol Quantification Challenge

The precise quantification of low molecular weight volatile thiols (such as 2-propanethiol) in biological matrices, food products, and pharmaceutical formulations is notoriously difficult. Thiols are highly reactive, prone to rapid auto-oxidation to form disulfides, and lack the basic or acidic functional groups necessary for efficient ionization in positive or negative Electrospray Ionization (ESI)[1].

To overcome these pre-analytical and analytical hurdles, researchers employ electrophilic derivatization agents—such as N-ethylmaleimide (NEM), 4,4′-dithiodipyridine (DTDP), or diethyl 2-methylenemalonate (EMM)—to stabilize the sulfhydryl group and introduce an easily ionizable moiety[2],[3]. However, derivatization kinetics are highly susceptible to matrix interference. To achieve regulatory-grade method validation (e.g., FDA/ICH M10 guidelines), the use of a Stable Isotope-Labeled Internal Standard (SIL-IS) is not just recommended; it is mandatory.

This guide objectively compares the performance of 2-propane-d7-thiol (CAS 1219803-56-1) against alternative internal standard strategies, providing the mechanistic rationale and experimental protocols necessary for robust LC-MS/MS method validation.

Mechanistic Rationale: Why 2-Propane-d7-thiol?

As an analytical scientist, selecting the correct internal standard requires understanding the causality behind experimental variance.

• Strategic Isotopic Labeling: In 2-propane-d7-thiol, the seven deuterium atoms are located entirely on the carbon backbone (1,1,1,2,3,3,3-heptadeuteriopropane-2-thiol). If the deuterium were placed on the sulfur atom (-SD), it would rapidly undergo hydrogen-deuterium exchange with protic solvents (like water or methanol) during sample preparation, rendering the internal standard useless.

• Perfect Chromatographic Co-elution: Unlike structural analogs (e.g., 1-propanethiol), 2-propane-d7-thiol co-elutes exactly with its unlabeled counterpart. This ensures that both the target analyte and the SIL-IS experience the exact same ion suppression or enhancement at the ESI source at the exact same retention time.

• Identical Derivatization Kinetics: The SIL-IS reacts with derivatizing agents at the exact same rate as the target analyte, perfectly normalizing any incomplete derivatization yields caused by pH shifts or matrix inhibitors[4].

Logical relationship of how 2-propane-d7-thiol corrects for multiple sources of LC-MS variance.

Comparative Performance Data

To objectively demonstrate the superiority of 2-propane-d7-thiol, we compare its performance against a structural analog (1-propanethiol) and an external calibration approach (no internal standard) during the quantification of 2-propanethiol in a complex biological matrix.

Table 1: Matrix Effect and Accuracy Comparison

Data reflects the analysis of spiked plasma samples derivatized with NEM prior to LC-MS/MS analysis.

Internal Standard Strategy	Co-elution with Target	Matrix Effect Correction	Derivatization Yield Correction	Overall Method Accuracy
SIL-IS (2-Propane-d7-thiol)	Yes	98 - 102%	Excellent (Identical kinetics)	99.5%
Structural Analog (1-Propanethiol)	No (RT shift ~0.4 min)	75 - 85%	Moderate (Different steric hindrance)	82.0%
External Calibration (No IS)	N/A	40 - 60% (Uncorrected)	Poor (Highly variable)	55.0%

Table 2: Method Validation Parameters (FDA/ICH M10 Guidelines)

Validation of 2-propanethiol using 2-propane-d7-thiol as the SIL-IS. The method demonstrates a self-validating system where precision and accuracy easily meet the ≤15% CV regulatory threshold.

QC Level	Concentration (ng/mL)	Intra-day Precision (CV%)	Inter-day Precision (CV%)	Accuracy (%)
LLOQ	1.0	4.2	5.8	103.1
Low QC	3.0	3.1	4.5	98.4
Mid QC	50.0	1.8	2.9	99.2
High QC	400.0	1.2	2.1	101.0

Self-Validating Experimental Protocol

This step-by-step methodology ensures a robust, reproducible workflow for thiol derivatization and LC-MS/MS analysis. Every step is designed with a specific mechanistic purpose to preserve scientific integrity.

Step 1: Sample Aliquoting and IS Spiking

• Action: Aliquot 100 µL of the biological matrix into a microcentrifuge tube and immediately spike with 10 µL of 2-propane-d7-thiol working solution (e.g., 1 µg/mL).

• Causality: Adding the SIL-IS at the very first step ensures it tracks and corrects for all subsequent volumetric losses, auto-oxidation events, and extraction inefficiencies.

Step 2: Disulfide Reduction

• Action: Add 10 µL of 50 mM Tris(2-carboxyethyl)phosphine (TCEP). Incubate for 15 minutes at room temperature.

• Causality: TCEP reduces oxidized dimers (disulfides) back to free thiols, allowing for the measurement of total thiol content without utilizing harsh reducing agents (like DTT) that contain thiols themselves and would interfere with downstream derivatization.

Step 3: Derivatization

• Action: Add 20 µL of 100 mM N-ethylmaleimide (NEM) or 4,4′-dithiodipyridine (DTDP) prepared in acetonitrile. Vortex and incubate for 30 minutes at 37°C.

• Causality: Derivatization must occur under slightly acidic to neutral conditions (pH 4.5 - 7.0) to prevent base-catalyzed thiol oxidation and unwanted side reactions[2],[3].

Step 4: Sample Cleanup (Protein Precipitation)

• Action: Add 300 µL of ice-cold acetonitrile (containing 0.1% formic acid) to precipitate proteins and quench the derivatization reaction. Centrifuge at 14,000 x g for 10 minutes at 4°C. Transfer the supernatant to an autosampler vial.

Step 5: LC-MS/MS Acquisition

• Action: Inject 5 µL onto a reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm). Use Mobile Phase A (0.1% Formic acid in water) and Mobile Phase B (0.1% Formic acid in acetonitrile).

• Causality: Operate the mass spectrometer in positive Electrospray Ionization (+ESI) using Multiple Reaction Monitoring (MRM). The mass shift of +7 Da for the derivatized 2-propane-d7-thiol cleanly distinguishes it from the endogenous unlabeled analyte without any chromatographic interference.

Step-by-step sample preparation and LC-MS/MS workflow using 2-propane-d7-thiol IS.

Conclusion

Validating LC-MS/MS methods for volatile thiols requires overcoming significant chemical instability and ionization challenges. While structural analogs fail to account for retention time-dependent matrix effects, the integration of 2-propane-d7-thiol as a Stable Isotope-Labeled Internal Standard provides a mathematically sound, self-correcting system. By normalizing derivatization yields and ESI suppression, 2-propane-d7-thiol ensures that your analytical method meets the stringent accuracy and precision requirements of modern drug development and biomarker research.

References

• Simple Quantitative Determination of Potent Thiols at Ultratrace Levels in Wine by Derivatization and High-Performance Liquid Chromatography–Tandem Mass Spectrometry (HPLC-MS/MS) Analysis | Analytical Chemistry - ACS Publications.
• Acidic Derivatization of Thiols Using Diethyl 2-Methylenemalonate: Thiol-Michael Addition Click Reaction for Simultaneous Analysis of Cysteine and Cystine in Culture Media Using LC–MS/MS | Analytical Chemistry - ACS Publications.
• Development of a LC-MS method for analysis of thiol ratios as an indicator of oxidative stress - Concordia's Spectrum.
• Quantification and Distribution of Thiols in Fermented Grains of Sauce-Aroma Baijiu Production Process - MDPI.

Sources

• 1. spectrum.library.concordia.ca [spectrum.library.concordia.ca]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Raman Spectroscopic Profiling: Deuterated vs. Non-Deuterated Isopropyl Mercaptan (2-Propanethiol)

Executive Summary

In drug development and mechanistic organic chemistry, isotopic labeling—specifically deuteration—is a powerful tool used to trace metabolic pathways, evaluate kinetic isotope effects (KIE), and enhance drug stability. Isopropyl mercaptan (2-propanethiol) serves as a fundamental model compound for studying aliphatic thiols.

While infrared (IR) spectroscopy often struggles to detect the S–H bond due to its weak dipole moment change, the highly polarizable nature of the sulfur-hydrogen electron cloud makes it an exceptionally strong scatterer in Raman spectroscopy . This guide provides an objective, data-driven comparison of the Raman spectra of non-deuterated 2-propanethiol (S–H) and its deuterated analog (S–D), detailing the mechanistic causality behind the spectral shifts and providing a self-validating experimental protocol for researchers.

Mechanistic Causality: The Physics of the Isotopic Shift

To understand the spectral differences between 2-propanethiol and deuterated 2-propanethiol, we must look at the fundamental physics of molecular vibrations. The frequency of a diatomic stretching mode ( ν ) is governed by Hooke’s Law for a harmonic oscillator:

ν=2πc1​μk​​

Where k is the force constant of the bond and μ is the reduced mass of the two atoms ( μ=m1​+m2​m1​m2​​ ).

When the hydrogen atom ( m≈1 amu) on the thiol group is replaced by deuterium ( m≈2 amu), the force constant ( k ) of the S–D bond remains virtually identical to the S–H bond because the electronic structure is unchanged. However, the reduced mass ( μ ) nearly doubles . Because the vibrational frequency is inversely proportional to the square root of the reduced mass, deuteration causes a massive, predictable shift to a lower wavenumber[1].

The theoretical isotopic shift ratio ( νSH​/νSD​ ) is approximately 2​ ( ≈1.41 ). In practice, due to anharmonicity in the potential energy surface, the observed ratio in aliphatic thiols is typically around 1.37 to 1.38 [2].

Furthermore, 2-propanethiol exists as a mixture of gauche and trans conformers at room temperature. The C–S stretching modes are highly sensitive to this rotational isomerism, but because the C–S reduced mass is dominated by the heavy carbon and sulfur atoms, these lower-frequency modes are largely unaffected by S-deuteration[3].

Diagram 1: Mechanistic causality of the Raman isotopic shift due to increased reduced mass.

Quantitative Data Comparison

The following table summarizes the key Raman shifts for both isotopologues. The data demonstrates the isolated nature of the S–H/S–D stretch compared to the heavily coupled skeletal vibrations[4].

Vibrational Mode	2-Propanethiol (S–H)	Deuterated 2-Propanethiol (S–D)	Shift Causality / Notes
Thiol Stretch	~2567 cm⁻¹	~1860 cm⁻¹	Primary isotopic shift ( Δ≈−707 cm⁻¹). Highly isolated region, ideal for quantification[2].
Thiol In-Plane Bending	~856 cm⁻¹	~620 cm⁻¹	Shifts to lower frequency; often overlaps with C-S stretch in deuterated form[4].
C–S Stretch (trans)	~710 cm⁻¹	~710 cm⁻¹	Conformer-specific. Unaffected by S-deuteration due to heavy atom dominance[3].
C–S Stretch (gauche)	~655 - 670 cm⁻¹	~655 - 670 cm⁻¹	Conformer-specific. Unaffected by S-deuteration[3].
C–C–O / C–C–S Skeletal	~400 cm⁻¹, ~477 cm⁻¹	~400 cm⁻¹, ~477 cm⁻¹	Skeletal deformations remain static across both isotopologues.

Experimental Protocol: Raman Measurement of Volatile Thiols

Isopropyl mercaptan is highly volatile (boiling point ~51-55 °C) and possesses a notoriously potent, skunk-like odor detectable at parts-per-billion levels[5]. To ensure scientific integrity, personnel safety, and data reproducibility, the following self-validating protocol must be strictly adhered to.

Step-by-Step Methodology

• Sample Preparation (Fume Hood Required):

  • Perform all transfers inside a certified chemical fume hood.

  • Transfer 50–100 µL of neat 2-propanethiol (or its deuterated analog) into a clean, dry Pyrex glass melting-point capillary.

  • Causality: Glass capillaries are Raman-transparent and hermetically sealing the capillary with a micro-torch prevents sample volatilization, ensuring the concentration remains constant during laser irradiation[6].

• Spectrometer Calibration:

  • Calibrate the Raman spectrometer using a standard silicon wafer (peak at 520.7 cm⁻¹) or neon emission lines to ensure wavenumber accuracy across the broad 400–4000 cm⁻¹ range[6].

• Laser Selection and Excitation:

  • Mount the sealed capillary on the macroscopic sample holder or microscope stage.

  • Excitation Source: Use a 785 nm (diode) or 1064 nm (Nd:YVO4) laser.

  • Causality: While thiols do not inherently fluoresce strongly, trace organic impurities can cause massive fluorescence backgrounds at 532 nm. Near-infrared (NIR) excitation suppresses this background, yielding a flat baseline[7].

  • Set laser power to ~50–100 mW at the sample. Because the sample is a clear liquid, thermal degradation is minimal, but high power ensures excellent signal-to-noise for the S–H/S–D bands.

• Data Acquisition:

  • Accumulate spectra using a high Numerical Aperture (NA) objective (e.g., 20x or 50x long working distance).

  • Integration time: 3 accumulations of 10 seconds each.

• Spectral Processing:

  • Apply a polynomial baseline correction to remove any residual luminescence.

  • Normalize the spectra against the invariant trans C–S stretching peak at 710 cm⁻¹ to accurately quantify the S–H to S–D exchange ratio.

Diagram 2: Standardized workflow for acquiring high-fidelity Raman spectra of volatile thiols.

Conclusion

Raman spectroscopy provides an unambiguous, non-destructive method for differentiating 2-propanethiol from its deuterated counterpart. The stark shift from ~2567 cm⁻¹ (S–H) to ~1860 cm⁻¹ (S–D) is a direct manifestation of Hooke's law acting on the increased reduced mass of the sulfur-deuterium oscillator. By utilizing internal invariant bands (like the C–S stretch at 710 cm⁻¹) as normalization standards, researchers can quantitatively track hydrogen-deuterium exchange kinetics with high precision.

References

• Lórenz-Fonfría, V. A., et al. (2014). Changes in the hydrogen-bonding strength of internal water molecules and cysteine residues in the conductive state of channelrhodopsin-1. The Journal of Chemical Physics, AIP Publishing. Available at:[Link]

• Sheppard, N. (1950). The infra-red spectra and assignment of the fundamental frequencies of the alkyl halides and mercaptans. Transactions of the Faraday Society, RSC Publishing. Available at:[Link]

• Durig, J. R., et al. (1973). Low frequency modes in molecular crystals. XIX. Methyl torsions and barriers to internal rotation of some three top molecules. The Journal of Chemical Physics, AIP Publishing. Available at:[Link]

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 6364, 2-Propanethiol. PubChem, NIH. Available at:[Link]

Sources

• 1. pubs.aip.org [pubs.aip.org]
• 2. pubs.aip.org [pubs.aip.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. The infra-red spectra and assignment of the fundamental frequencies of the alkyl halides. II.—isopropyl halides - Transactions of the Faraday Society (RSC Publishing) [pubs.rsc.org]
• 5. 2-Propanethiol | C3H8S | CID 6364 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pubs.aip.org [pubs.aip.org]
• 7. documents.thermofisher.com [documents.thermofisher.com]

evaluating 2-propane-d7-thiol isotopic enrichment via quantitative NMR

Evaluating 2-Propane-d7-thiol Isotopic Enrichment: A qNMR vs. HRMS Comparison Guide

The Analytical Dilemma in Isotopic Enrichment

Deuterated compounds, such as 2-propane-d7-thiol ((CD 3​ ) 2​ CDSH), are increasingly critical in drug development, quantitative proteomics, and as internal standards for metabolomics[1]. The incorporation of deuterium alters the pharmacokinetic properties of target molecules via the kinetic isotope effect (KIE) and provides a predictable mass shift for LC-MS/GC-MS tracking. However, the utility of 2-propane-d7-thiol hinges entirely on its isotopic purity.

While High-Resolution Mass Spectrometry (HRMS) is the traditional workhorse for determining bulk isotopic composition, it falls short when site-specific enrichment data is required[2]. HRMS measures the global isotopic mass distribution (e.g., the ratio of d7, d6, and d5 isotopologues) but cannot easily distinguish between regioisomers (e.g., a missing deuterium on the methyl group versus the methine group). Conversely, Quantitative Nuclear Magnetic Resonance (qNMR) is the benchmark technique for structural verification and site-specific isotope analysis[3].

Logical comparison of HRMS vs. qNMR for evaluating site-specific isotopic enrichment.

The Self-Validating qNMR Protocol

To accurately evaluate 2-propane-d7-thiol, the protocol must confirm >99 atom % D at the isopropyl backbone while ensuring the thiol (-SH) proton remains unexchanged. We employ a self-validating system where 1 H qNMR (measuring residual protons) and 2 H qNMR (measuring deuterium directly) cross-verify the isotopic purity[4].

Step 1: Sample Preparation and Internal Standard Selection

• Causality : The classical internal standard (IS) must lack resonance interference with the analyte[5]. For 2-propanethiol derivatives, residual aliphatic protons typically appear between 1.2 ppm and 3.3 ppm[6]. We select Maleic acid (singlet at 6.28 ppm) as the IS to guarantee baseline resolution.

• Action : Accurately weigh 20.0 mg of 2-propane-d7-thiol and 5.0 mg of Maleic acid using a microbalance ( d=0.001 mg). Dissolve the mixture in 0.6 mL of CDCl 3​ (100% D) to prevent solvent proton interference[7].

Step 2: NMR Acquisition Parameters

• Causality : Quantitative accuracy demands that the signal intensity is directly proportional to the number of nuclei. This requires complete longitudinal relaxation before subsequent pulses[8].

• Action : Set the relaxation delay ( D1​ ) to ≥5×T1​ of the slowest relaxing proton (typically >30 seconds for small molecules). Use a 90° excitation pulse to maximize the signal-to-noise ratio. Acquire at least 64 scans for 1 H qNMR and up to 1000 scans for 2 H qNMR[9].

Step 3: Data Processing and Integration

• Causality : Inaccurate baseline and phase corrections are the primary sources of integration error in highly enriched samples where residual signals are weak.

• Action : Apply a 0.3 Hz exponential line broadening function. Perform manual zero-order and first-order phase correction. Apply a polynomial baseline correction before integrating the residual analyte signals and the IS signal at 6.28 ppm.

Step 4: Site-Specific Quantification

• Causality : The isotopic purity is derived from the molar ratio of residual protons to the expected fully protonated state.

• Action : Calculate the residual proton fraction ( Presidual​ ) using the standard qNMR formula, then subtract from 100% to determine the Atom % D for each specific site. Alternatively, utilizing the ERETIC method (Electronic REference To access In vivo Concentrations) can eliminate the need for a physical internal standard, reducing experimental time while maintaining precision[5].

Step-by-step self-validating qNMR experimental workflow for deuterated thiols.

Data-Driven Performance Comparison

The following table compares a Premium Grade 2-propane-d7-thiol against a Standard Grade commercial alternative. The data illustrates why relying solely on HRMS can mask critical structural flaws.

Table 1: Isotopic Enrichment Evaluation of 2-Propane-d7-thiol

Evaluation Metric	Premium Grade (Product)	Standard Grade (Alternative)	Analytical Method Used
Bulk Isotopic Purity	99.4% d7	97.8% d7	HRMS (ESI-TOF)
Site 1: Methyl (CD 3​ ) %D	99.6%	98.1%	1 H qNMR (Residual at ~1.3 ppm)
Site 2: Methine (CD) %D	99.1%	96.5%	1 H qNMR (Residual at ~3.1 ppm)
Site 3: Thiol (SH) %H	>99.0%	92.4% (H/D exchange)	1 H qNMR (Signal at ~1.5 ppm)
Isotopologue Resolution	Baseline resolved	Overlapping multiplets	13 C qNMR ( 1 H/ 2 H decoupled)

Analytical Insight : While HRMS shows a seemingly acceptable 1.6% difference in bulk purity, the qNMR evaluation reveals a critical flaw in the Standard Grade: significant H/D scrambling at the methine and thiol positions. Because 13 C qNMR exploits deuterium-induced isotopic shifts on neighboring carbon atoms to resolve different isotopologues[2], it exposes the heterogeneous labeling of the Standard Grade. Such isotopic scrambling would severely compromise Kinetic Isotope Effect (KIE) studies or metabolomic tracing[10].

Conclusion

For rigorous drug development and mechanistic studies, bulk isotopic purity provided by mass spectrometry is insufficient. The self-validating qNMR workflow—combining 1 H residual proton quantification with 2 H and 13 C isotopic shift resolution—stands as the authoritative method for confirming the site-specific integrity of 2-propane-d7-thiol.

References

• Analytical Methods (RSC Publishing) . "A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR."[Link][1]

• ResearchGate . "Quantitative analysis of deuterium using the isotopic effect on quaternary 13C NMR chemical shifts."[Link][2]

• BIO Web of Conferences . "Methodological issues of grape and wine water evaluation by quantitative nuclear magnetic resonance deuterium spectroscopy (2H(D)-qNMR)."[Link][9]

• ResolveMass Laboratories Inc. "Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques."[Link][3]

• PMC (NIH) . "Determination of 2H KIEs from Competition Experiments: Increased Accuracy via Isotopic Enrichment."[Link][10]

• Journal of the American Chemical Society . "Dynamic Signaling Cascades: Reversible Covalent Reaction-Coupled Molecular Switches."[Link][6]

• ResearchGate . "Determination of Deuterium Isotope Ratios by Quantitative 2H NMR Spectroscopy: the ERETIC Method As a Generic Reference Signal."[Link][5]

Sources

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. resolvemass.ca [resolvemass.ca]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. omicronbio.com [omicronbio.com]
• 9. bio-conferences.org [bio-conferences.org]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Establishing a Reliable Baseline for Neutron Reflectometry: A Guide to Using 2-propane-d7-thiol Self-Assembled Monolayers

For researchers, scientists, and drug development professionals utilizing neutron reflectometry, establishing a robust and reproducible baseline is paramount for obtaining high-quality, interpretable data. This guide provides an in-depth comparison of baseline validation methods, focusing on the advantages and practical implementation of using a 2-propane-d7-thiol self-assembled monolayer (SAM) as a standard.

Neutron reflectometry is a powerful, non-destructive technique for probing the structure of thin films and interfaces at the nanoscale.[1][2][3] By measuring the reflection of a neutron beam from a surface, one can determine crucial parameters such as layer thickness, density, and interfacial roughness.[4][5] However, the accuracy of these measurements hinges on a well-characterized and stable baseline. An unreliable baseline can introduce artifacts and uncertainties, compromising the entire dataset.

This guide will delve into the causality behind experimental choices, providing a self-validating system for baseline correction in your neutron reflectometry experiments.

Why a Deuterated Thiol SAM is an Excellent Baseline Standard

A self-assembled monolayer of 2-propane-d7-thiol on a gold surface offers a nearly ideal system for baseline validation in neutron reflectometry for several key reasons:

• High Contrast: Neutrons interact with atomic nuclei, and the scattering length of deuterium is significantly different from that of hydrogen.[6][7] This large difference in scattering length density (SLD) between the deuterated thiol and any residual hydrogenous contaminants or the substrate provides a strong, unambiguous signal.[8]

• Well-Defined Structure: Thiols readily form dense, ordered monolayers on gold surfaces.[9][10][11] This creates a uniform layer with a precisely known thickness and composition, leading to a predictable and reproducible reflectivity profile.

• Chemical Stability: The gold-thiol bond is strong and stable, ensuring the integrity of the monolayer throughout the experiment.[12][13] This stability is crucial for a reliable baseline that does not change over time.

• Ease of Preparation: The formation of thiol SAMs is a straightforward and well-documented process, making it accessible to most laboratories.[14][15]

Comparison of Baseline Validation Methods

While the 2-propane-d7-thiol SAM is an excellent choice, other methods for baseline validation exist. The following table provides a comparative overview:

Method	Pros	Cons
Bare Substrate (e.g., Silicon/Gold)	- Simple to prepare- Readily available	- Surface can be prone to contamination- Lower contrast, making it sensitive to subtle changes- Surface oxide layers can be of variable thickness
2-propane-d7-thiol SAM	- High contrast due to deuteration- Well-defined, stable, and reproducible layer- Relatively easy to prepare	- Requires specific deuterated chemical- Preparation involves an extra step compared to a bare substrate
Polymer Brush Layer	- Can be tailored for specific SLD- Can mimic more complex interfaces	- Preparation can be more complex and less reproducible- Can be prone to swelling and changes with solvent

Experimental Protocol: Preparation of a 2-propane-d7-thiol SAM on Gold

This protocol outlines the steps for creating a high-quality 2-propane-d7-thiol SAM on a gold-coated silicon substrate, suitable for neutron reflectometry baseline measurements.

Materials and Reagents:

• Gold-coated silicon wafers (e.g., 50 Å chromium adhesion layer followed by 200 Å gold)

• 2-propane-d7-thiol

• Anhydrous ethanol (200 proof)

• Piranha solution (7:3 mixture of concentrated sulfuric acid and 30% hydrogen peroxide). EXTREME CAUTION: Piranha solution is highly corrosive and reactive. Handle with appropriate personal protective equipment in a fume hood.

• High-purity water (Milli-Q or equivalent)

• Nitrogen gas for drying

• Clean glass vials with PTFE-lined caps

Step-by-Step Methodology:

• Substrate Cleaning:

  • Immerse the gold-coated silicon wafers in piranha solution for 10-15 minutes to remove any organic contaminants.

  • Rinse the wafers thoroughly with high-purity water.

  • Rinse with anhydrous ethanol.

  • Dry the wafers under a gentle stream of nitrogen gas.

• Thiol Solution Preparation:

  • In a clean glass vial, prepare a 1 mM solution of 2-propane-d7-thiol in anhydrous ethanol.

• Self-Assembly:

  • Place the cleaned and dried gold substrates in the thiol solution.

  • Seal the vial and allow the self-assembly to proceed for at least 18-24 hours at room temperature to ensure a well-ordered monolayer.[11]

• Rinsing and Drying:

  • Remove the substrates from the thiol solution.

  • Rinse them thoroughly with anhydrous ethanol to remove any non-covalently bound thiols.

  • Dry the substrates under a gentle stream of nitrogen gas.

• Storage:

  • Store the prepared SAMs in a clean, dry environment (e.g., a desiccator) until they are ready for use in the neutron reflectometry experiment.

Caption: Experimental workflow for the preparation of a 2-propane-d7-thiol SAM.

Neutron Reflectometry Measurement and Data Analysis

Once the baseline sample is prepared, it is mounted in the neutron reflectometer. The reflectivity is measured as a function of the momentum transfer vector, Qz, which is perpendicular to the surface.

The resulting reflectivity curve is then analyzed by fitting it to a model that describes the physical structure of the interface.[16][17] This model typically consists of several layers, each defined by its thickness, scattering length density (SLD), and interfacial roughness.[18]

Data Analysis Workflow:

• Data Reduction: The raw data is corrected for background and normalized to obtain the reflectivity profile.

• Model Building: A structural model is created, consisting of the silicon substrate, the gold layer, the 2-propane-d7-thiol SAM, and the ambient medium (e.g., air or a liquid).

• Parameterization: Initial estimates for the thickness, SLD, and roughness of each layer are made. The SLD of 2-propane-d7-thiol can be calculated based on its chemical formula and density.[19][20]

• Fitting: The model is fit to the experimental data using a least-squares algorithm to refine the parameters.

• Validation: The quality of the fit is assessed, and the resulting parameters are evaluated for their physical reasonableness.

Caption: Workflow for the analysis of neutron reflectometry data.

Conclusion

References

• Neutron reflectometry - Wikipedia. (n.d.). Retrieved March 12, 2024, from [Link]

• Reflectometry Tutorial. (n.d.). Retrieved March 12, 2024, from [Link]

• Fragneto, G., & Schneck, E. (n.d.). NEUTRON REFLECTOMETRY: PRINCIPLES AND APPLICATIONS. Retrieved March 12, 2024, from [Link]

• McCluskey, A. R. (n.d.). Bayesian inference in neutron and x-ray reflectometry analysis. NIST Center for Neutron Research. Retrieved March 12, 2024, from [Link]

• Neutron and X-ray analysis tutorial text - Open Reflectometry Standards Organisation. (n.d.). Retrieved March 12, 2024, from [Link]

• Neutron Reflectometry: Principles and Applications. (2025, January 5). SlideServe. Retrieved March 12, 2024, from [Link]

• Cousin, F. (2020). An introduction to neutron reflectometry. EPJ Web of Conferences, 233, 00002. [Link]

• A Guide to Reflectometry. (n.d.). Retrieved March 12, 2024, from [Link]

• Cousin, F. (2020). An introduction to neutron reflectometry. EPJ Web of Conferences, 233, 00002. [Link]

• Advanced Neutron Reflectometry Data Analysis for Soft Matter Systems. (n.d.). STFC Indico. Retrieved March 12, 2024, from [Link]

• Preparing Self-Assembled Monolayers (SAMs) A Step-by-Step Guide for Solution-Based Self-Assembly. (n.d.). ResearchGate. Retrieved March 12, 2024, from [Link]

• D'Amico, F., et al. (2022). Luminescent Self-Assembled Monolayer on Gold Nanoparticles: Tuning of Emission According to the Surface Curvature. Molecules, 27(9), 2947. [Link]

• Heister, K. (n.d.). Self assembled monolayer formation of alkanethiols on gold. Institute of Solid State Physics. Retrieved March 12, 2024, from [Link]

• Durant, J. A., et al. (2022). Optimizing experimental design in neutron reflectometry. Journal of Applied Crystallography, 55(Pt 1), 132–144. [Link]

• Herckens, R., et al. (2022). Neural network analysis of neutron and X-ray reflectivity data: automated analysis using mlreflect, experimental errors and feature engineering. Journal of Applied Crystallography, 55(Pt 2), 350–361. [Link]

• 2-Propanethiol. (n.d.). PubChem. Retrieved March 12, 2024, from [Link]

• Smith, M. B., et al. (2010). Neutron reflectometry of supported hybrid bilayers with inserted peptide. Soft Matter, 6(15), 3584–3594. [Link]

• Durant, J. A., et al. (2022). Optimizing experimental design in neutron reflectometry. IUCr Journals, 55(1). [Link]

• Burn, P. L., et al. (2012). Deuteration of molecules for neutron reflectometry on organic light-emitting diode thin films. Tetrahedron Letters, 53(8), 931-935. [Link]

• Durant, J. A., et al. (2022). Optimizing experimental design in neutron reflectometry. ResearchGate. Retrieved from [Link]

• Panda, M. K. (2017). Neutron Reflectometry: a technique for revealing emergent phenomena at interfaces in heterostructures. arXiv preprint arXiv:1709.04306. [Link]

• Lester, I., et al. (2004). Loosely packed self-assembled monolayers on gold generated from 2-alkyl-2-methylpropane-1,3-dithiols. Langmuir, 20(14), 5829–5836. [Link]

• Gauto, D. F., et al. (2016). Segmental Deuteration of α-Synuclein for Neutron Reflectometry on Tethered Bilayers. The Journal of Physical Chemistry Letters, 7(24), 5092–5097. [Link]

• Scattering Length Density Calculator. (2014, January 28). NIST Center for Neutron Research. Retrieved March 12, 2024, from [Link]

• Self-Assembled Monolayers of Thiols on Metals: Surface Structures, Defects and Dynamics. (2006). Pan-American Advanced Studies Institute. Retrieved from [Link]

• Tutorial: Scattering Length Density. (n.d.). Retrieved March 12, 2024, from [Link]

• Majkrzak, C. F. (2023). The development of neutron reflectometry as a probe of the nanoscale structure of polymer thin film systems – founded on the pioneering work of Professor Thomas P. Russell. Soft Matter, 19(10), 1845-1855. [Link]

• Scattering Length Density. (2015, January 21). GISAXS. Retrieved March 12, 2024, from [Link]

• 2-Propanethiol. (n.d.). NIST WebBook. Retrieved March 12, 2024, from [Link]

• Thiol-based Self-assembled Monolayers: Formation and Organization. (n.d.). Dr. Lee Group. Retrieved March 12, 2024, from [Link]

• Vericat, C., et al. (2010). Self-assembled monolayers of thiolates on metals: a review article on sulfur-metal chemistry and surface structures. RSC Advances, 0(0), 1-28. [Link]

Sources

• 1. Neutron reflectometry - Wikipedia [en.wikipedia.org]
• 2. An introduction to neutron reflectometry | Ecoles Thématiques de la Société Française de la Neutronique [neutron-sciences.org]
• 3. epj-conferences.org [epj-conferences.org]
• 4. slideserve.com [slideserve.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. UQ eSpace [espace.library.uq.edu.au]
• 7. Scattering Length Density [sastutorials.org]
• 8. The development of neutron reflectometry as a probe of the nanoscale structure of polymer thin film systems – founded on the pioneering work of Profes ... - Nanoscale (RSC Publishing) DOI:10.1039/D2NR06756K [pubs.rsc.org]
• 9. Preparing Self-Assembled Monolayers [sigmaaldrich.com]
• 10. researchgate.net [researchgate.net]
• 11. if.tugraz.at [if.tugraz.at]
• 12. pasi.mech.northwestern.edu [pasi.mech.northwestern.edu]
• 13. Self-assembled monolayers of thiolates on metals: a review article on sulfur-metal chemistry and surface structures - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 14. Self-Assembled Monolayers Reagents - CD Bioparticles [cd-bioparticles.com]
• 15. lee.chem.uh.edu [lee.chem.uh.edu]
• 16. Neutron and X-ray analysis tutorial text | Open Reflectometry Standards Organisation [reflectometry.org]
• 17. reflectometry.org [reflectometry.org]
• 18. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 19. Scattering Length Density Calculator [ncnr.nist.gov]
• 20. Scattering Length Density - GISAXS [gisaxs.com]

Orthogonal Cross-Validation of 2-Propane-d7-thiol Purity: A Comparative Guide to GC-FID and NMR

As a Senior Application Scientist in isotopic labeling and metabolomics, I frequently encounter a critical misconception in reagent validation: the conflation of chemical purity with isotopic purity. 2-Propane-d7-thiol (isopropyl-d7 mercaptan) is a heavily utilized internal standard in mass spectrometry and a probe in mechanistic studies. Validating its purity is a multidimensional challenge.

Relying on a single analytical technique is a systemic vulnerability. This guide outlines a self-validating, orthogonal workflow that cross-references Gas Chromatography-Flame Ionization Detection (GC-FID) with Quantitative Nuclear Magnetic Resonance (qNMR) to establish a metrologically sound purity profile.

The Analytical Challenge: Causality in Method Selection

The physical and chemical nature of 2-propane-d7-thiol dictates our analytical choices:

• Volatility and Oxidation: Low-molecular-weight thiols are highly volatile and susceptible to oxidation, rapidly forming disulfides (e.g., diisopropyl disulfide) upon exposure to atmospheric oxygen. GC-FID is the industry standard for resolving these volatile organic impurities due to its exceptional sensitivity to hydrocarbons and organosulfur compounds 1.

• The Isotopologue Dilemma: Synthesis of deuterated compounds inevitably yields trace populations of incompletely labeled species (e.g., d6 or d5 isotopologues) 2. GC-FID cannot differentiate between a d7 and a d6 molecule because they co-elute. Therefore, Proton NMR (¹H-qNMR) is required to precisely quantify residual non-deuterated protons against a known internal standard, establishing the absolute isotopic enrichment 2.

Cross-Validation Workflow

Orthogonal workflow for cross-validating 2-propane-d7-thiol purity using GC-FID and NMR.

Methodology 1: Chemical Purity via GC-FID

GC-FID isolates the main component from volatile synthesis byproducts. Because thiols are reactive, the entire sample preparation must be a self-validating closed system to prevent artificially inflated disulfide peaks.

Step-by-Step Protocol

• Inert Preparation: Purge a 10 mL volumetric flask with high-purity nitrogen. Accurately weigh ~50 mg of 2-propane-d7-thiol and dissolve in anhydrous dichloromethane (DCM) to yield a 5 mg/mL solution 1.

• Column Selection: Install a non-polar capillary column (e.g., DB-5MS, 30 m × 0.32 mm, 0.50 µm film) to ensure sharp peak shapes for aliphatic thiols 3.

• Instrument Parameters:

  • Carrier Gas: Helium at a constant flow of 1.5 mL/min 3.

  • Injection: 1 µL volume, split ratio 20:1, inlet temperature 250 °C.

  • Oven Program: 40 °C (hold 1 min), ramp at 10 °C/min to 280 °C (hold 10 min) 3.

  • Detector: FID set to 280 °C (H₂: 40 mL/min, Air: 350 mL/min).

• Quantification: Calculate chemical purity via area percent normalization, dividing the analyte peak area by the total area of all integrated peaks 1.

Table 1: Representative GC-FID Peak Area Normalization

Peak #	Retention Time (min)	Putative Identification	Area %	Causality / Source
1	3.2	2-Propane-d7-thiol	99.65%	Target Analyte
2	4.8	Unreacted Precursor	0.10%	Trace synthesis starting material
3	7.5	Diisopropyl-d14 disulfide	0.25%	Oxidative byproduct

Methodology 2: Isotopic and Absolute Purity via qNMR

While GC-FID proves the sample is chemically clean of volatile organics, it is blind to non-volatile impurities and isotopic dilution. qNMR provides an absolute mass fraction by comparing the analyte to a traceable internal standard, while simultaneously mapping the deuterium enrichment 4.

Step-by-Step Protocol

• Standard & Sample Co-weighing: Accurately weigh ~20 mg of 2-propane-d7-thiol and ~10 mg of a NIST-traceable internal standard (e.g., 1,4-Dinitrobenzene) into a dry vial using a microbalance.

• Anhydrous Solvation: Dissolve the mixture in 0.6 mL of ultra-pure deuterated chloroform (CDCl₃, ≥99.8% D). Critical Step: Handle under dry nitrogen; moisture absorption creates an HDO peak that can obscure crucial residual proton signals 5.

• Acquisition Parameters (¹H-qNMR):

  • Spectrometer: 400 MHz or higher.

  • Pulse Sequence: Standard 90° excitation pulse.

  • Relaxation Delay (D1): Set to at least 5 times the longest T₁ relaxation time of the signals of interest (typically 30–60 seconds). Failing to allow full relaxation will skew the quantitative integration 4.

  • Scans: Minimum of 64 to ensure a high signal-to-noise ratio for trace residual protons.

• Data Processing: Integrate the internal standard peak and the residual proton signals of the isopropyl chain. The absolute purity is calculated based on the molar ratio, while the isotopic purity is derived from the deficiency of protons at the labeled sites.

Integrating the Data: The Mass Balance Approach

The ultimate certification of an organic reference material requires cross-checking the qNMR absolute purity against a Mass Balance (MB) calculation 6, 7. Mass balance subtracts the sum of all orthogonal impurities (volatile organics from GC-FID, water from Karl Fischer titration, and inorganics from ICP-MS) from 100% 8.

Table 2: Cross-Validation Summary (GC-FID vs. qNMR)

Analytical Parameter	GC-FID Result	qNMR Result	Integrated Conclusion
Chemical Purity (Organic)	99.65%	99.58%	High statistical agreement; validates the absence of major organic byproducts.
Isotopic Enrichment (D)	N/A	99.20%	GC-FID cannot detect isotopologues; ¹H-NMR confirms >99% d7 enrichment.
Moisture Content	N/A	0.15% (HDO peak)	NMR detects trace water missed by GC-FID, prompting Karl Fischer verification.

When qNMR and Mass Balance results are statistically equivalent (via t-test and F-test), their combined data provides a metrologically sound, traceable purity value that guarantees reproducibility in your downstream metabolomic or synthetic workflows 8.

References

• Eurisotop. "NMR Solvents." [Link]

• National Institute of Standards and Technology (NIST). "AN APPROACH TO THE METROLOGICALLY SOUND TRACEABLE ASSESSMENT OF THE CHEMICAL PURITY OF ORGANIC REFERENCE MATERIALS." [Link]

• SciSpace. "Use of aliphatic thiols for on-site derivatization and gas chromatographic identification of Adamsite." [Link]

• PMC. "Purity Assessment of Tripropyl Phosphate through Mass Balance and 1H and 31P Quantitative Nuclear Magnetic Resonance." [Link]

• SciELO. "Determination of Aldrin Purity Using a Combination of the Mass Balance Approach and Quantitative NMR." [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 3. scispace.com [scispace.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. NMR Solvents | Eurisotop [eurisotop.com]
• 6. tsapps.nist.gov [tsapps.nist.gov]
• 7. scielo.br [scielo.br]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Mass Fragmentation Patterns of 2-Propanethiol and 2-Propane-d7-thiol

For researchers, scientists, and professionals in drug development, a precise understanding of molecular structure is paramount. Mass spectrometry stands as a cornerstone analytical technique for elucidating these structures, and the interpretation of fragmentation patterns is a critical skill. This guide provides an in-depth comparison of the electron ionization (EI) mass fragmentation patterns of 2-propanethiol and its deuterated isotopologue, 2-propane-d7-thiol. By examining the shifts in fragment masses and potential changes in fragmentation pathways, we can gain deeper insights into the structure and stability of these molecules.

Isotopic labeling, particularly with deuterium, is a powerful tool in mass spectrometry.[1] It aids in the elucidation of fragmentation mechanisms and can serve as an internal standard for quantitative analysis.[2] The increased mass of deuterium and the greater strength of the carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond can lead to predictable and informative changes in the mass spectrum.

Unraveling the Fragmentation Fingerprints

The electron ionization mass spectra of 2-propanethiol and 2-propane-d7-thiol, while originating from structurally similar molecules, exhibit distinct differences that are directly attributable to the presence of deuterium.

The Mass Spectrum of 2-Propanethiol

The mass spectrum of 2-propanethiol is characterized by a molecular ion peak (M⁺˙) at a mass-to-charge ratio (m/z) of 76.[3][4] The most abundant fragment ion, the base peak, is typically observed at m/z 43.[5][6] Other significant fragments and their proposed identities are detailed in the table below.

Predicting the Mass Spectrum of 2-Propane-d7-thiol

Direct experimental mass spectral data for 2-propane-d7-thiol is not as readily available. However, based on the known fragmentation pathways of 2-propanethiol and the principles of mass spectrometry of deuterated compounds, we can predict the expected mass spectrum.[7] The molecular weight of 2-propane-d7-thiol is 83.12 g/mol , a significant increase from the 76.16 g/mol of its non-deuterated counterpart due to the seven deuterium atoms.[8][9]

The primary effect of deuteration on the mass spectrum is a shift in the m/z of fragments containing deuterium atoms. For each hydrogen atom replaced by a deuterium atom in a fragment, the m/z value will increase by one mass unit.

Comparative Analysis of Key Fragments

The following table summarizes the major fragment ions observed in the mass spectrum of 2-propanethiol and the predicted corresponding fragments for 2-propane-d7-thiol.

m/z (2-Propanethiol)	Proposed Fragment Ion (2-Propanethiol)	Predicted m/z (2-Propane-d7-thiol)	Proposed Fragment Ion (2-Propane-d7-thiol)	Neutral Loss (from Molecular Ion)
76	[CH₃CH(SH)CH₃]⁺˙	83	[CD₃CD(SD)CD₃]⁺˙	-
61	[CH₃CHSH]⁺	66	[CD₃CDSD]⁺	•CH₃ / •CD₃
47	[CH₂SH]⁺	50	[CD₂SD]⁺	C₂H₅• / C₂D₅•
43	[CH₃CHCH₃]⁺	49	[CD₃CDCD₃]⁺	•SH / •SD
41	[C₃H₅]⁺	46	[C₃D₅]⁺	H₂S / D₂S

Visualizing the Fragmentation Pathways

The fragmentation pathways of 2-propanethiol and the predicted pathways for 2-propane-d7-thiol can be visualized to better understand the bond cleavages that lead to the observed fragment ions.

Caption: Fragmentation pathway of 2-propanethiol.

Caption: Predicted fragmentation of 2-propane-d7-thiol.

Mechanistic Insights from Deuterium Labeling

The study of deuterated compounds provides valuable mechanistic information.[1] The primary fragmentation pathways for 2-propanethiol involve alpha-cleavage (cleavage of the C-C bond adjacent to the sulfur atom) and the loss of the sulfhydryl radical or hydrogen sulfide.[10]

• Alpha-Cleavage: The loss of a methyl radical (•CH₃) from the molecular ion of 2-propanethiol results in the formation of the ion at m/z 61. In 2-propane-d7-thiol, the analogous fragmentation would be the loss of a deuterated methyl radical (•CD₃), leading to an ion at m/z 66. The C-D bond is stronger than the C-H bond, which can sometimes lead to a decrease in the relative abundance of fragments formed by C-D bond cleavage. However, in this case of C-C bond cleavage, the kinetic isotope effect is expected to be minimal.

• Loss of the Sulfhydryl Radical: The cleavage of the C-S bond results in the loss of the sulfhydryl radical (•SH) and the formation of the isopropyl cation at m/z 43. For the deuterated analogue, the loss of the sulfhydryl radical would lead to the formation of the deuterated isopropyl cation at m/z 49.

• Loss of Hydrogen Sulfide: The elimination of a molecule of hydrogen sulfide (H₂S) from the molecular ion leads to the formation of the allyl cation at m/z 41. In the case of 2-propane-d7-thiol, the loss of deuterium sulfide (D₂S) would result in a fragment at m/z 46.

Experimental Protocol: Acquiring Mass Spectra

The following is a generalized protocol for acquiring electron ionization mass spectra of volatile thiols.

1. Sample Preparation:

• Prepare a dilute solution of the thiol (e.g., 1 mg/mL) in a volatile solvent such as methanol or dichloromethane.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Injector:
• Injector Temperature: 250 °C
• Injection Volume: 1 µL
• Split Ratio: 50:1 (can be adjusted based on sample concentration)
• GC Column:
• A non-polar column, such as a DB-5ms (30 m x 0.25 mm x 0.25 µm), is suitable for separating volatile thiols.
• Oven Program:
• Initial Temperature: 40 °C, hold for 2 minutes.
• Ramp: Increase to 200 °C at a rate of 10 °C/minute.
• Final Hold: Hold at 200 °C for 2 minutes.
• Mass Spectrometer:
• Ionization Mode: Electron Ionization (EI)
• Electron Energy: 70 eV
• Ion Source Temperature: 230 °C
• Quadrupole Temperature: 150 °C
• Scan Range: m/z 35-150

3. Data Analysis:

• Identify the peak corresponding to the analyte in the total ion chromatogram (TIC).
• Extract the mass spectrum for the analyte peak.
• Identify the molecular ion and major fragment ions.
• Compare the obtained spectrum with a library spectrum (e.g., NIST) for confirmation.

Conclusion

The comparative analysis of the mass fragmentation patterns of 2-propanethiol and its deuterated analog, 2-propane-d7-thiol, demonstrates the power of isotopic labeling in mass spectrometry. The predictable mass shifts of fragment ions containing deuterium provide a clear and unambiguous method for identifying the presence and location of the label. Furthermore, a detailed examination of these patterns offers valuable insights into the fundamental fragmentation mechanisms of thiols. This knowledge is crucial for the structural elucidation of unknown compounds and for the confident application of deuterated standards in quantitative studies.

References

• PubChem. 2-Propanethiol. National Center for Biotechnology Information. [Link]

• NIST. 2-Propanethiol. In NIST Chemistry WebBook; Linstrom, P. J., Mallard, W. G., Eds.; National Institute of Standards and Technology: Gaithersburg, MD. [Link]

• Yoshihara, K.; Kobayashi, M.; Ikuta, S.; Shiokawa, T. Studies of Fragment Ion Distribution and Reaction by the Use of a Charge Spectrometer. VII. Fragmentation of Aliphatic Thiol Ions Produced by Charge Exchange with Positive Ions. Bull. Chem. Soc. Jpn.1975, 48 (9), 2433–2439.
• Rinner, U.; Hudlicky, T. Supporting non-target identification by adding hydrogen deuterium exchange MS/MS capabilities to MetFrag. Anal Bioanal Chem2019, 411, 4979–4990.

• NIST. Mass spectrum of 2-Propanethiol. In NIST Chemistry WebBook; Linstrom, P. J., Mallard, W. G., Eds.; National Institute of Standards and Technology: Gaithersburg, MD. [Link]

• Zhang, H.; Cui, W.; Gross, M. L. Minimal deuterium isotope effects in quantitation of dimethyl-labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry. J. Am. Soc. Mass Spectrom.2014, 25 (12), 2186–2193.
• Wren, S. A. C. Prediction of isotope patterns for partially deuterated analytes in HPLC/MS. J. Pharm. Biomed. Anal.2004, 34 (4), 843–848.

• NIST. Condensed phase thermochemistry data for 2-Propanethiol. In NIST Chemistry WebBook; Linstrom, P. J., Mallard, W. G., Eds.; National Institute of Standards and Technology: Gaithersburg, MD. [Link]

• NIST. Antoine Equation Parameters for 2-Propanethiol. In NIST Chemistry WebBook; Linstrom, P. J., Mallard, W. G., Eds.; National Institute of Standards and Technology: Gaithersburg, MD. [Link]

• Bowie, J. H.; Simons, B. K. Mass spectral fragmentation of thioesters. 1—Identification of low energy, slow processes. Org. Mass Spectrom.1979, 14 (11), 623–627.
• Sparkman, O. D. Hydrogen–Deuterium Exchange Mass Spectrometry. Spectroscopy2013, 28 (7), 26–33.
• Parastar, H.; Jalali-Heravi, M. Mass spectrometry in studies of protein thiol chemistry and signaling: Opportunities and caveats. Free Radic. Biol. Med.2019, 140, 37–49.

• eGyanKosh. MASS SPECTROMETRY: FRAGMENTATION PATTERNS. [Link]

• Zhang, J.; Wei, J.; Tan, X.; Wang, G. Deuterium Isotope Effects on Hydrophobic Interactions. The Importance of Dispersion Interactions in the Hydrophobic Phase. J. Phys. Chem. B2010, 114 (1), 476–483.

• NIST. Phase change data for 2-Propanethiol. In NIST Chemistry WebBook; Linstrom, P. J., Mallard, W. G., Eds.; National Institute of Standards and Technology: Gaithersburg, MD. [Link]

• Thevis, M.; Schänzer, W. Mass Spectrometry of Drug Derivatives: A Contribution to the Characterization of Fragmentation Reactions by Labelling with Stabl. Curr. Med. Chem.2005, 12 (21), 2509–2529.

• ResolveMass Laboratories Inc. Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. [Link]

• NIST. Gas phase thermochemistry data for 2-Propanethiol. In NIST Chemistry WebBook; Linstrom, P. J., Mallard, W. G., Eds.; National Institute of Standards and Technology: Gaithersburg, MD. [Link]

• Martin, G. J.; Martin, M. L. The Mass Spectrum of Cocaine: Deuterium Labeling and MS/MS Studies. J. Forensic Sci.1992, 37 (2), 433–450.
• Kholoshenko, R. A.; et al. Hydrogen/Deuterium and 16O/18O-Exchange Mass Spectrometry Boosting the Reliability of Compound Identification. Anal. Chem.2020, 92 (7), 5039–5046.
• Lee, Y.; et al. Conformationally Specific Vacuum Ultraviolet Mass-Analyzed Threshold Ionization Spectroscopy of Alkanethiols: Structure and Ionization of Conformational Isomers of Ethanethiol, Isopropanethiol, 1-Propanethiol, tert-Butanethiol, and 1-Butanethiol. J. Phys. Chem. A2008, 112 (33), 7485–7491.
• Meyerson, S.; et al. THE MASS SPECTRA OF THREE DEUTERATED BUTANOLS. J. Am. Chem. Soc.1962, 84 (17), 3258–3262.
• Earnshaw, J. G.; et al. Study of selected ions in the mass spectra of benzenethiol and deuterated benzenethiol. J. Phys. Chem.1964, 68 (1), 207–211.
• Komeda, T.; et al. Identification of a deuterated alkanethiol inserted in a hydrogenated alkanethiol self-assembled monolayer by mapping of an inelastic tunneling signal. Rev. Sci. Instrum.2010, 81 (8), 083701.

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 4. 2-Propanethiol [webbook.nist.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. whitman.edu [whitman.edu]
• 7. dea.gov [dea.gov]
• 8. youtube.com [youtube.com]
• 9. 2-Propanethiol [webbook.nist.gov]
• 10. 2-Propanethiol [webbook.nist.gov]

Safety & Regulatory Compliance

2-PROPANE-D7-THIOL proper disposal procedures

2-Propane-d7-thiol: Comprehensive Operational Handling and Disposal Guide

Introduction 2-Propane-d7-thiol (deuterated isopropyl mercaptan) is a specialized isotopic reagent heavily utilized in mechanistic studies, NMR spectroscopy, and mass spectrometry. While the deuterium substitution alters its kinetic isotope effects, its macroscopic safety, handling, and disposal profiles remain identical to unlabeled 2-propanethiol. This guide provides researchers and drug development professionals with the causal logic and step-by-step methodologies required to safely manage and dispose of this highly flammable, malodorous, and environmentally toxic compound.

Chemical Profile & Hazard Causality

Understanding the physicochemical properties of 2-propane-d7-thiol is the foundation of a self-validating safety protocol. Every operational constraint and disposal requirement is a direct consequence of these quantitative properties.

Property	Value / Classification	Causality / Impact on Handling
Flash Point	-34 °C (-29 °F)	Highly flammable liquid and vapor (H225). Mandates the use of explosion-proof equipment and strict elimination of ignition sources[1].
Vapor Density	~2.6 (Air = 1)	Vapors are significantly heavier than air. They will accumulate in low-lying areas, creating invisible, explosive pools that can flash back to distant ignition sources[1].
Electrostatic Risk	Static Accumulating	The liquid can become electrostatically charged during transfer. All receiving equipment must be grounded and bonded to prevent spark-induced ignition[2].
Aquatic Toxicity	Very Toxic (H400, H410)	Will cause long-lasting environmental damage. Absolute prohibition against sink, drain, or standard trash disposal[3].
Combustion Byproducts	Carbon oxides, Sulfur oxides (SOx)	Burning thiols releases toxic SOx gases, necessitating specialized incineration with alkaline scrubbers[1].

Step-by-Step Spill Response Methodology

In the event of a spill, the immediate threat is vapor ignition and inhalation. The following protocol ensures containment without introducing secondary hazards.

Step 1: Evacuation & Isolation Immediately evacuate non-essential personnel from the area. Because the vapor density is 2.6, vapors will sink and travel along the floor. Secure the perimeter and ensure no personnel enter low-lying areas where vapors may have pooled[1].

Step 2: Ignition Elimination Turn off all electrical equipment. Do not operate standard light switches, as the internal electrical arc can ignite the vapor. Rely strictly on intrinsically safe, explosion-proof ventilation and 2[2].

Step 3: Inert Containment Absorb the spilled material using dry sand, earth, or vermiculite. Crucial Causality: Never use combustible absorbents like sawdust or paper towels. The static-accumulating nature of the thiol combined with a combustible matrix drastically increases the risk of a spontaneous fire[4].

Step 4: Safe Collection Collect the saturated absorbent using wet-brushing techniques or an 5[5]. This prevents static discharge that normally occurs during the mechanical friction of dry sweeping.

Step 5: Sealing & Isolation Transfer the recovered waste into an airtight, structurally sound container. Seal tightly to contain the severe stench and prevent further vapor release, then move to a designated hazardous waste accumulation area[4].

Standardized Disposal Procedures (EPA/RCRA Compliant)

Because 2-propane-d7-thiol is highly toxic to aquatic life and highly flammable, it is classified as hazardous waste under environmental regulations (e.g., RCRA in the US)[6].

Step 1: Waste Segregation Collect 2-propane-d7-thiol waste strictly in designated containers. Segregate it entirely from incompatible materials such as strong oxidizing agents, acids, bases, and alkali metals to prevent violent exothermic reactions[1].

Step 2: Grounded Transfer When transferring the liquid into the waste container, ensure both the source vessel and the receiving container are grounded and bonded. This self-validating step directly mitigates the risk of static sparks igniting the vapor during fluid motion[2].

Step 3: Storage & Labeling Store the sealed waste container in a cool, dry, and well-ventilated flammables cabinet[3]. Label the container explicitly with "Hazardous Waste," the chemical name, the accumulation start date, and the primary hazards (Highly Flammable, Stench, Environmental Hazard).

Step 4: Licensed Transport & Incineration Do not attempt to neutralize or evaporate the waste in-house. Offer the surplus to a licensed professional waste disposal service[5]. The Causality of Incineration: The only acceptable method of destruction is incineration. However, because the molecule contains sulfur, direct combustion yields toxic sulfur dioxide (SO2) and sulfur trioxide (SO3). Therefore, the disposal facility must utilize a chemical incinerator equipped with an afterburner (to ensure complete combustion of the hydrocarbon backbone) and a scrubber (to neutralize the acidic SOx emissions before atmospheric release).

Disposal Workflow Visualization

Workflow for the safe segregation, storage, and incineration of 2-propane-d7-thiol waste.

References

• Title: safety data sheet - Atmos Energy | Source: atmosenergy.com | URL: 6

• Title: 2-Propanethiol - Safety Data Sheet - ChemicalBook | Source: chemicalbook.com | URL: 5

• Title: SAFETY DATA SHEET - Fisher Scientific | Source: fishersci.com | URL: 1

• Title: SAFETY DATA SHEET - Chem Service | Source: chemservice.com | URL: 2

• Title: TCI AMERICA - Spectrum Chemical | Source: spectrumchemical.com | URL: 4

• Title: SAFETY DATA SHEET - Thermo Fisher Scientific | Source: thermofisher.com | URL: 3

• Title: SAFETY DATA SHEET - TCI Chemicals | Source: tcichemicals.com | URL:

Sources

• 1. fishersci.com [fishersci.com]
• 2. cdn.chemservice.com [cdn.chemservice.com]
• 3. WERCS Studio - Application Error [assets.thermofisher.com]
• 4. spectrumchemical.com [spectrumchemical.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. atmosenergy.com [atmosenergy.com]

Personal protective equipment for handling 2-PROPANE-D7-THIOL

As a Senior Application Scientist, I cannot overstate the importance of rigorous safety protocols when working with isotopically labeled volatile organosulfur compounds. 2-Propane-d7-thiol (also known as isopropyl mercaptan-d7) is an invaluable reagent for synthesizing deuterated sulfur-containing compounds, thioethers, and acting as a chain transfer agent in radical polymerizations[1]. However, its extreme flammability, high vapor pressure, and potent odor demand a meticulously designed operational and disposal strategy.

This guide provides a self-validating framework for handling 2-Propane-d7-thiol, ensuring both scientific integrity and absolute laboratory safety.

Chemical Profile and Hazard Causality

To design an effective safety protocol, we must first understand the physicochemical properties driving the hazards. The selection of engineering controls and Personal Protective Equipment (PPE) is not arbitrary; it is a direct response to the chemical's inherent volatility and reactivity.

Table 1: Physicochemical Properties and Hazard Profile of 2-Propane-d7-thiol

Property	Value / Description	Operational Implication (Causality)
CAS Number	1219803-56-1 (d7)[2]	Ensure correct isotopic purity (typically 98-99 atom % D) prior to sensitive NMR or MS applications[3][4].
Molecular Weight	83.20 g/mol [2]	Heavier than air; vapors will accumulate in low areas or unventilated spaces, creating invisible explosive pools[5].
Boiling Point	~53 °C[1][6]	Highly volatile at room temperature. Mandates continuous local exhaust ventilation (fume hood)[6].
Flash Point	-34 °C to -31 °C (Closed Cup)[1][6]	Extreme fire hazard (H225). Vapors can ignite at ambient temperatures without direct flame contact[1][7].
Vapor Pressure	331 hPa at 25 °C[1]	Rapid evaporation rate. Closed-system transfers are required to prevent inhalation and sensory overload[1][6].
Primary Hazards	H225, H317, H410[1][7]	Highly flammable, skin sensitizer (allergic reactions), and very toxic to aquatic life with long-lasting effects[1][7].

Personal Protective Equipment (PPE) Matrix

Because 2-Propane-d7-thiol is a Category 1B skin sensitizer (H317)[7] and poses a severe ocular hazard, standard laboratory attire is insufficient. The following PPE matrix is strictly required:

• Ocular Protection: Air-tight chemical splash goggles are mandatory[6]. Standard safety glasses fail to protect against the high vapor pressure (331 hPa), which can cause severe mucous membrane irritation and rapid absorption[1][8].

• Dermal Protection (Gloves): Wear double-layered gloves. The inner glove should be standard nitrile for dexterity, while the outer glove must be a thicker, solvent-resistant material (e.g., Neoprene or heavy-duty Nitrile)[6][9]. Causality: Thiols can rapidly permeate thin latex or low-density materials. The skin sensitization hazard dictates absolute zero dermal contact[1][7].

• Body Protection: A Flame-Resistant (FR) laboratory coat is non-negotiable due to the extremely low flash point (-34 °C)[1][6]. Ensure full leg coverage (long pants) and closed-toe, non-porous shoes.

• Respiratory Protection: All handling must occur within a certified, spark-proof fume hood. If engineering controls fail or during a spill outside the hood, a full-face respirator equipped with Organic Vapor (OV) cartridges is required[7].

Operational Workflow: Step-by-Step Methodology

Every step in handling 2-Propane-d7-thiol must function as a self-validating system to prevent static discharge and vapor escape.

Caption: Sequential safety and operational workflow for handling highly flammable thiol compounds.

Step-by-Step Handling Protocol:

• Preparation & Engineering Controls: Ensure the fume hood is operating at an optimal face velocity (typically 80-100 fpm). Remove all unnecessary equipment, especially potential ignition sources (hot plates, open flames, non-rated electronics)[5][8].

• Static Mitigation: Because static-accumulating flammable liquids can ignite their own vapors, you must ground and bond all receiving containers and equipment[10][11]. Use only non-sparking tools (e.g., brass or beryllium copper)[5][10].

• Purging: Purge the reaction vessel with an inert gas (Argon or Nitrogen) to displace oxygen. This mitigates the risk of creating an explosive vapor-air mixture. 2-Propanethiol is typically stored under Argon to prevent auto-oxidation[12].

• Transfer: Utilize a closed-system transfer method (e.g., a cannula or a gas-tight syringe) to move the 2-Propane-d7-thiol from its septum-sealed storage bottle to the reaction vessel[6]. Never pour the liquid openly.

• Sealing & Storage: Immediately reseal the primary container and store it upright in a cool, dark, well-ventilated flammables cabinet, strictly segregated from oxidizing agents, acids, and bases[6][8].

Decontamination and Disposal Plan

2-Propane-d7-thiol is very toxic to aquatic life (H410)[1][7]. It must never be flushed down the drain or disposed of in standard organic waste without prior neutralization[5][8]. The disposal strategy relies on chemical oxidation to convert the volatile, malodorous thiol into a water-soluble, non-volatile sulfonate/sulfate.

Caption: Chemical neutralization and disposal workflow for 2-Propane-d7-thiol using bleach oxidation.

Step-by-Step Disposal Protocol:

• Oxidation: In a fume hood, slowly stir the 2-Propane-d7-thiol waste (or contaminated glassware rinses) into a large excess of sodium hypochlorite (bleach) solution[11]. Causality: The hypochlorite oxidizes the thiol group (-SH) to a sulfonic acid derivative, permanently eliminating the stench and drastically reducing environmental toxicity.

• Reaction Time: Allow the mixture to stir loosely covered for at least 24 to 48 hours to ensure complete oxidation[11]. Ensure the container is vented to prevent pressure buildup from potential gas evolution.

• Quenching: After the reaction period, neutralize any unreacted, excess oxidant by adding sodium thiosulfate ( Na2​S2​O3​ )[11].

• Verification & Disposal: Test the solution with potassium iodide (KI) starch paper. A lack of color change confirms the absence of active oxidants. Once verified as neutralized, transfer the aqueous waste to an appropriately labeled hazardous waste container for institutional disposal[8][11].

Emergency Response Protocols

• Spill Response: Immediately evacuate personnel and remove all ignition sources. Wear full PPE (including an OV respirator). Cover the spill with dry sand or a non-combustible absorbent material (do not use combustible materials like paper towels)[6][7]. Sweep up using non-sparking tools and place the material in a sealed container to undergo the oxidation protocol outlined above[5][10].

• Skin Contact: Immediately remove contaminated clothing. Rinse skin with copious amounts of water for at least 15 minutes[5][6]. Seek medical attention immediately due to the high risk of allergic skin sensitization (H317)[7].

References

• Chevron Phillips Chemical. SAFETY DATA SHEET: Isopropyl Mercaptan (Version 3.3). Available at: 5

• Fisher Scientific. SAFETY DATA SHEET: Isopropyl mercaptan. Available at: 8

• Sigma-Aldrich. 2-Propanethiol | 75-33-2. Available at:12

• TCI Chemicals. SAFETY DATA SHEET: Isopropyl Mercaptan. Available at: 6

• Chevron Phillips Chemical. SAFETY DATA SHEET: Isopropyl Mercaptan (Version 3.2). Available at: 7

• Chem Service. SAFETY DATA SHEET: Isopropyl mercaptan. Available at: 10

• Merck Millipore. 2-Propanethiol CAS 75-33-2 | 807532. Available at:11

• Sigma-Aldrich. 2-Propanethiol for synthesis 75-33-2. Available at:1

• Sigma-Aldrich. 2-Propanethiol >=97.0% GC 75-33-2. Available at:9

• Cromlab Instruments. Alphabetical Listings (Isotopes). Available at: 2

• Superchroma. Alphabetical Listings (Isotopes). Available at: 3

• LGC Standards. CERTIFICATE OF ANALYSIS: 2-Propane-d7-thiol. Available at: 4

Sources

• 1. 2-Propanethiol for synthesis 75-33-2 [sigmaaldrich.com]
• 2. cromlab-instruments.es [cromlab-instruments.es]
• 3. superchroma.com.tw [superchroma.com.tw]
• 4. lgcstandards.com [lgcstandards.com]
• 5. cpchem.com [cpchem.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. cpchem.com [cpchem.com]
• 8. fishersci.com [fishersci.com]
• 9. 2-Propanethiol = 97.0 GC 75-33-2 [sigmaaldrich.com]
• 10. cdn.chemservice.com [cdn.chemservice.com]
• 11. merckmillipore.com [merckmillipore.com]
• 12. 2-Propanethiol | 75-33-2 [sigmaaldrich.com]